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  • Product: 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride
  • CAS: 2155856-30-5

Core Science & Biosynthesis

Foundational

In-Depth Technical Guide: Structural Elucidation and Analytical Characterization of 2-[2-(Methylamino)ethyl]pyrimidin-4-ol Dihydrochloride

Executive Summary In modern medicinal chemistry and rational drug design, bifunctional heterocycles serve as critical building blocks for synthesizing complex active pharmaceutical ingredients (APIs). 2-[2-(Methylamino)e...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In modern medicinal chemistry and rational drug design, bifunctional heterocycles serve as critical building blocks for synthesizing complex active pharmaceutical ingredients (APIs). 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride () is a highly versatile, water-soluble intermediate. Featuring both a reactive secondary aliphatic amine and a tautomerizable pyrimidin-4-ol core, this compound is frequently utilized in the development of kinase inhibitors and G-protein-coupled receptor (GPCR) ligands.

As a Senior Application Scientist, I have structured this whitepaper to move beyond basic specifications, providing drug development professionals with a mechanistic understanding of the compound's structural dynamics, self-validating analytical protocols, and synthetic utility.

Structural Elucidation & Chemical Properties

The Dihydrochloride Salt and Protonation States

The free base of this molecule contains two highly basic centers: the secondary aliphatic amine (methylamino group) and the nitrogen atoms of the pyrimidine ring. Formulating this building block as a dihydrochloride salt serves two critical purposes:

  • Oxidative Stability: Protonation of the secondary amine prevents lone-pair-mediated oxidative degradation during long-term storage.

  • Solubility: The salt form drastically increases aqueous solubility, facilitating its use in biphasic reaction conditions or reverse-phase chromatography.

Prototropic Tautomerism of the Pyrimidine Core

The pyrimidin-4-ol core is a classic example of a heterocyclic system that undergoes prototropic tautomerism. In solution, the molecule exists in a dynamic equilibrium between the enol form (pyrimidin-4-ol) and the keto forms (pyrimidin-4(1H)-one and pyrimidin-4(3H)-one) (1[1]). The position of this equilibrium is heavily influenced by the solvent's dielectric constant and hydrogen-bonding capacity (2[2]). Furthermore, the presence of the dihydrochloride salt locks the pyrimidine ring into a protonated state, which fundamentally alters the electron density of the ring and shifts the tautomeric preference compared to the neutral free base (3[3]).

Quantitative Physicochemical Data

Table 1: Summary of key physicochemical properties.

PropertyValue
Compound Name 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride
CAS Registry Number 2155856-30-5
Molecular Formula (Salt) C₇H₁₁N₃O • 2HCl
Molecular Weight (Salt) 226.11 g/mol
Molecular Weight (Free Base) 153.18 g/mol
Monoisotopic Mass (Free Base) 153.0902 Da
Predicted pKa (Pyrimidin-4-ol) 8.76 ± 0.10 (4[4])

Analytical Characterization Workflows

To ensure scientific integrity, every analytical protocol must be treated as a self-validating system. Below are the optimized methodologies for confirming the identity and purity of this compound.

AnalyticalWorkflow cluster_NMR NMR Characterization Protocol cluster_LCMS LC-MS Analysis Protocol Sample 2-[2-(Methylamino)ethyl]pyrimidin-4-ol 2HCl PrepNMR Sample Prep: Dissolve in DMSO-d6 (Preserves OH/NH signals) Sample->PrepNMR PrepLC Sample Prep: 1 mg/mL in MeOH/H2O Sample->PrepLC AcqNMR Acquire 1H & 13C Spectra (Assess Tautomeric Ratio) PrepNMR->AcqNMR AcqLC Run Gradient: 0.1% FA in H2O/MeCN (Enhances ESI+ Ionization) PrepLC->AcqLC

Figure 1: Parallel analytical workflows for structural validation and purity assessment.

Protocol 1: LC-MS Purity and Mass Confirmation
  • Causality of Design: The dihydrochloride salt dissociates entirely in solution. Using a low-pH mobile phase (0.1% Formic Acid) ensures the secondary amine remains fully protonated. This maximizes the Electrospray Ionization (ESI+) response and ensures sharp, symmetrical peak shapes by preventing secondary interactions with the silica column matrix.

  • Step-by-Step Methodology:

    • Sample Preparation: Dissolve 1.0 mg of the compound in 1.0 mL of LC-MS grade Methanol:Water (50:50, v/v). Validation: The solution must be completely clear, indicating full dissolution of the salt.

    • Chromatographic Separation: Inject 2 µL onto a C18 Reverse-Phase column (e.g., 50 x 2.1 mm, 1.7 µm particle size).

    • Gradient Elution: Run a linear gradient from 5% to 95% Acetonitrile (containing 0.1% Formic Acid) over 5 minutes at a flow rate of 0.4 mL/min.

    • Mass Detection: Operate the mass spectrometer in ESI+ mode. Scan range: 100–500 m/z.

    • Data Interpretation & Validation: Extract the ion chromatogram for the target mass. The base peak must correspond to the protonated free base [M+H]⁺ at m/z 154.10. The absence of peaks at m/z 188 or 226 confirms the HCl counterions are chromatographically separated and do not form stable adducts in the gas phase.

Protocol 2: ¹H and ¹³C NMR Structural Elucidation
  • Causality of Design: While D₂O is an excellent solvent for highly polar dihydrochloride salts, it rapidly exchanges labile protons (OH, NH, NH₂⁺). Using anhydrous DMSO-d₆ slows down this proton exchange, allowing for the direct observation of the tautomeric equilibrium between the pyrimidin-4-ol and pyrimidin-4(1H)-one forms.

  • Step-by-Step Methodology:

    • Sample Preparation: Dissolve 15 mg of the compound in 0.6 mL of anhydrous DMSO-d₆ containing a trace of TMS as an internal standard.

    • Acquisition (¹H NMR): Acquire at 400 MHz or higher. Set the relaxation delay (D1) to 2 seconds to ensure the accurate integration of the aliphatic versus aromatic protons.

    • Acquisition (¹³C NMR): Acquire at 100 MHz with a D1 of 2-3 seconds to capture the quaternary pyrimidine carbons.

    • Data Interpretation & Validation:

      • Aliphatic Region: Identify the N-methyl singlet (~2.5-2.7 ppm) and the two methylene triplets (~3.0-3.3 ppm) corresponding to the ethyl linker.

      • Aromatic Region: Identify the two pyrimidine protons (H5 and H6), typically appearing as doublets between 6.0 and 8.0 ppm.

      • Validation Check: The integration ratio of the N-methyl protons (3H) to the individual pyrimidine protons (1H each) must be exactly 3:1.

Synthetic Utility & Reactivity

The true value of 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride lies in its bifunctional nature, allowing divergent synthetic pathways.

SyntheticUtility Start 2-[2-(Methylamino)ethyl] pyrimidin-4-ol 2HCl FreeBase Free Base Generation (NaHCO3 / H2O) Start->FreeBase Neutralization Amidation Amidation / Alkylation (at Secondary Amine) FreeBase->Amidation Pathway A Chlorination Chlorination (POCl3) -> 4-Chloropyrimidine FreeBase->Chlorination Pathway B SNAr SNAr Cross-Coupling (at C4 position) Chlorination->SNAr Substitution

Figure 2: Synthetic divergence pathways for 2-[2-(Methylamino)ethyl]pyrimidin-4-ol functionalization.

  • Pathway A (Amine Derivatization): Following neutralization of the dihydrochloride salt with a mild base (e.g., NaHCO₃ or DIPEA), the secondary methylamino group can undergo reductive amination with aldehydes or amidation with acyl chlorides.

  • Pathway B (Pyrimidine Activation): The pyrimidin-4-ol moiety can be converted into a highly reactive electrophile. Treatment with Phosphorus oxychloride (POCl₃) yields the corresponding 4-chloropyrimidine. This intermediate is primed for Nucleophilic Aromatic Substitution (SNAr) or Suzuki-Miyaura cross-coupling reactions, enabling the attachment of diverse aryl or heteroaryl groups at the C4 position.

Handling, Storage, and Stability Protocols

Because it is a dihydrochloride salt, the compound exhibits moderate to high hygroscopicity.

  • Storage Conditions: Store tightly sealed at 2-8°C under an inert atmosphere (Argon or Nitrogen) to prevent moisture absorption.

  • Handling: Weighing should ideally be performed in a controlled-humidity environment. If the material absorbs significant moisture, it may appear as a sticky gum rather than a free-flowing powder, which will artificially inflate the measured mass and disrupt stoichiometric calculations in subsequent synthetic steps.

References

  • - Sigma-Aldrich 2.4 - LookChem[4] 3.1 - Organic Letters - ACS Publications[1] 4.2 - MDPI[2] 5.3 - PubChem[3]

Sources

Exploratory

2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride CAS 2155856-30-5 physical properties

An In-Depth Technical Whitepaper on the Physicochemical Profiling and Application Protocols for 2-[2-(Methylamino)ethyl]pyrimidin-4-ol Dihydrochloride Executive Summary In the landscape of modern drug discovery and supra...

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Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Whitepaper on the Physicochemical Profiling and Application Protocols for 2-[2-(Methylamino)ethyl]pyrimidin-4-ol Dihydrochloride

Executive Summary

In the landscape of modern drug discovery and supramolecular chemistry, bifunctional building blocks are critical for the construction of complex pharmacophores, PROTAC linkers, and self-assembling materials. 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride (CAS 2155856-30-5) is a highly versatile, yet technically demanding, intermediate. Featuring a basic secondary aliphatic amine paired with a tautomerically active pyrimidin-4-ol core, its successful utilization requires a rigorous understanding of its physicochemical behavior.

As a Senior Application Scientist, I have structured this guide to move beyond basic specifications, offering field-proven insights into the causality behind its handling, structural dynamics, and experimental workflows.

Structural Dynamics and Physicochemical Properties

The utility of CAS 2155856-30-5 lies in its dual reactivity centers. However, the pyrimidin-4-ol core is not static; it undergoes solvent-dependent prototropic tautomerism [1].

Keto-Enol Tautomerism and Supramolecular Behavior

The pyrimidin-4-ol (enol) form exists in equilibrium with the pyrimidin-4(3H)-one (keto) form. This equilibrium is not merely a structural curiosity—it fundamentally dictates the molecule's reactivity and its hydrogen-bonding arrays. In non-polar environments, the enol form tends to self-assemble into DADA (Donor-Acceptor-Donor-Acceptor) arrays, which suffer from repulsive secondary electrostatic interactions. Conversely, the keto form pre-organizes into highly stable DDAA (Donor-Donor-Acceptor-Acceptor) quadruple hydrogen-bonded dimers [2]. Understanding this is critical when using this scaffold for supramolecular polymers or target-directed ligand design.

Tautomerism A Pyrimidin-4-ol (Enol Form) B Pyrimidin-4(3H)-one (Keto Form) A->B Prototropic Shift C DADA-ADAD Dimer (Repulsive Secondary Interactions) A->C Self-Assembly (Non-polar solvents) D DDAA-AADD Dimer (Stable Quadruple H-Bond) B->D Self-Assembly (Pre-organized)

Tautomeric equilibrium of the pyrimidin-4-ol core and subsequent dimerization pathways.

Quantitative Physicochemical Data

To ensure reproducibility in formulation and synthesis, the core quantitative parameters of the dihydrochloride salt are summarized below [3].

ParameterValue / Description
CAS Registry Number 2155856-30-5
Molecular Formula C₇H₁₁N₃O · 2HCl (C₇H₁₃Cl₂N₃O)
Molecular Weight 226.10 g/mol (Free base: 153.18 g/mol )
Appearance White to off-white crystalline powder
Predicted pKa (Amine) ~ 10.2 (Highly basic secondary amine)
Predicted pKa (Pyrimidine) ~ 2.5 (Weakly basic ring nitrogen)
Solubility Profile Highly soluble in H₂O, DMSO; Insoluble in Hexane, Et₂O

Causality in Salt Selection: Why is this compound supplied as a dihydrochloride salt rather than a free base? The secondary aliphatic amine is highly nucleophilic and basic. If left as a free base, it rapidly absorbs atmospheric CO₂ to form carbamates and is susceptible to oxidative degradation. The bis-HCl salt protonates both the aliphatic amine and the pyrimidine nitrogen, locking the molecule in an inert state and ensuring a prolonged shelf-life.

Self-Validating Experimental Protocols

Working with bis-HCl salts of bifunctional molecules requires precise control over pH and stoichiometry. The following protocols are designed as self-validating systems, ensuring that analytical artifacts are minimized and synthetic yields are maximized.

Protocol: Analytical LC-MS Method for Purity Assessment

Standard reverse-phase chromatography of basic amines often results in severe peak tailing due to secondary interactions with residual silanols on the silica stationary phase. This protocol utilizes ion-pairing to force sharp peak symmetry.

Step-by-Step Methodology:

  • Sample Preparation: Dissolve 1.0 mg of CAS 2155856-30-5 in 1.0 mL of LC-MS grade H₂O/Acetonitrile (50:50 v/v). Do not use pure organic solvents, as the bis-HCl salt will precipitate.

  • Column Selection: Utilize a fully end-capped C18 column (e.g., Waters XBridge, 2.1 x 50 mm, 2.5 µm).

  • Mobile Phase Formulation:

    • Buffer A: H₂O + 0.1% Trifluoroacetic Acid (TFA).

    • Buffer B: Acetonitrile + 0.1% TFA.

    • Causality: TFA is a strong ion-pairing agent. It masks the protonated secondary amine, neutralizing its charge relative to the stationary phase, thereby completely suppressing silanol-induced tailing.

  • Gradient Elution: Run a linear gradient from 2% B to 95% B over 5.0 minutes at a flow rate of 0.4 mL/min.

  • Detection Validation: Monitor UV absorbance at 254 nm (targeting the pyrimidine chromophore). Concurrently run ESI-MS in positive mode. The self-validation metric is the observation of the free-base molecular ion [M+H]⁺ at m/z 154.1 , confirming the integrity of the core structure.

Protocol: Chemoselective N-Alkylation (Free-Basing Workflow)

The primary synthetic challenge with CAS 2155856-30-5 is reacting the secondary amine without inadvertently O-alkylating the pyrimidin-4-ol oxygen. This requires strict kinetic control.

Step-by-Step Methodology:

  • Suspension: Suspend 1.0 equivalent (eq) of the dihydrochloride salt in anhydrous N,N-Dimethylformamide (DMF) to achieve a 0.1 M concentration.

  • Controlled Free-Basing: Cool the suspension to 0 °C under an Argon atmosphere. Dropwise, add 3.0 eq of N,N-Diisopropylethylamine (DIPEA).

    • Causality: Exactly 2.0 eq of DIPEA are consumed to neutralize the two HCl equivalents. The remaining 1.0 eq acts as the acid scavenger for the subsequent substitution. DIPEA (a sterically hindered base) is strictly preferred over Triethylamine (TEA) to prevent base-catalyzed side reactions or nucleophilic competition.

  • Electrophile Addition: Slowly add 1.05 eq of the desired alkyl halide (e.g., benzyl bromide).

  • Kinetic Reaction Control: Stir the reaction strictly at 0 °C for 2 hours before allowing it to slowly warm to room temperature.

    • Causality: The aliphatic amine is inherently more nucleophilic than the tautomeric pyrimidinol oxygen. By keeping the thermal energy low (0 °C), we exploit this kinetic difference, achieving >95% chemoselectivity for N-alkylation over O-alkylation.

  • Workup: Quench the reaction with saturated aqueous NH₄Cl to buffer the pH, extract the product into Ethyl Acetate (EtOAc), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Workflow Step1 Weighing & Solubilization (CAS 2155856-30-5 in DMF) Step2 Addition of 3.0 eq DIPEA (Neutralization of 2x HCl) Step1->Step2 Argon Atmosphere Step3 Addition of Electrophile (Strictly at 0 °C) Step2->Step3 Kinetic Control Step4 Reaction Monitoring (LC-MS Validation) Step3->Step4 2 Hours Step5 Aqueous Quench (Sat. NH4Cl) Step4->Step5 >95% N-Alkylation Step6 Organic Extraction (EtOAc Recovery) Step5->Step6 Phase Separation

Step-by-step workflow for the free-basing and chemoselective N-functionalization of CAS 2155856-30-5.

Conclusion

The successful integration of 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride into advanced chemical pipelines requires a deep appreciation of its physical state. By recognizing the implications of its keto-enol tautomerism and respecting the stoichiometry required to manage its bis-HCl salt form, researchers can utilize this building block to synthesize highly complex, target-specific molecular architectures with high yield and purity.

References

  • Alexander, A.-M., et al. "Probing the solvent-induced tautomerism of a redox-active ureidopyrimidinone." Chemical Communications, 2007, 2246-2248. URL: [Link]

  • Wang, X., et al. "Controlling Keto–Enol Tautomerism of Ureidopyrimidinone to Generate a Single-Quadruple AADD-DDAA Dimeric Array." Organic Letters, 2020, 22(18), 7371–7375. URL: [Link]

Foundational

Mechanistic Profiling of 2-[2-(Methylamino)ethyl]pyrimidin-4-ol Dihydrochloride: A Novel Histaminergic Modulator

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: Technical Whitepaper Executive Summary The compound 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride (CAS: 2155856-...

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Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: Technical Whitepaper

Executive Summary

The compound 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride (CAS: 2155856-30-5) represents a highly specialized synthetic building block and pharmacological probe. Structurally, it is a bioisostere of betahistine (2-[2-(methylamino)ethyl]pyridine), a widely prescribed medication for vestibular disorders. By replacing the pyridine ring with a pyrimidin-4-ol moiety, this compound offers a unique physicochemical profile that fundamentally alters its interaction with histaminergic biological pathways.

This whitepaper provides an in-depth technical analysis of its putative mechanism of action, focusing on its role as a Histamine H3 Receptor (H3R) modulator, and outlines the self-validating experimental methodologies required to profile its activity in drug discovery pipelines.

Structural Pharmacology & Bioisosterism

To understand the biological pathway of this compound, we must first analyze its pharmacophore. The molecule consists of two critical domains:

  • The 2-(Methylamino)ethyl Side Chain: This flexible aliphatic chain containing a secondary amine is the classic recognition motif for histamine receptors, essential for anchoring the ligand to the conserved aspartate residue (Asp114 in hH3R) in the transmembrane binding pocket.

  • The Pyrimidin-4-ol Core: This is where the compound diverges from betahistine. The pyrimidin-4-ol ring undergoes lactam-lactim tautomerism, existing in equilibrium with its pyrimidin-4(3H)-one form.

Causality in Receptor Binding: The introduction of the pyrimidine ring with a hydroxyl/ketone group introduces novel hydrogen bond donors (NH) and acceptors (C=O). Unlike the simple pyridine ring of betahistine, which acts solely as a weak hydrogen bond acceptor, the pyrimidin-4-ol core can engage in bidirectional hydrogen bonding with specific asparagine and serine residues in the receptor cavity. This bioisosteric replacement is hypothesized to shift the compound's affinity profile, potentially increasing its selectivity for the Histamine H3 Receptor (H3R) or the immunomodulatory Histamine H4 Receptor (H4R) over the H1 subtype [1].

Mechanism of Action in Biological Pathways

Based on its structural homology, 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride functions within the central nervous system (CNS) and peripheral vestibular system via the Histamine H3 Receptor (H3R) signaling cascade .

The Autoinhibitory Blockade (H3R Antagonism)

The H3R is a presynaptic autoreceptor and heteroreceptor. Under normal physiological conditions, endogenous histamine binds to the H3R, which is coupled to a pertussis toxin-sensitive G(i/o) protein complex . Activation of the Gαi subunit directly inhibits Adenylyl Cyclase (AC) , leading to a reduction in intracellular cyclic AMP (cAMP) levels. This dampens Protein Kinase A (PKA) activity, ultimately closing voltage-gated Ca2+ channels and halting the exocytosis of neurotransmitters [2].

As an H3R antagonist (or inverse agonist), the pyrimidine analog binds to the receptor but fails to induce the active conformational state.

  • The Result: The basal inhibition of adenylyl cyclase is lifted. Intracellular cAMP levels are restored, PKA is activated, and voltage-gated Ca2+ channels open. This cascade facilitates the robust release of histamine, acetylcholine, and dopamine into the synaptic cleft, promoting wakefulness, cognitive enhancement, and vestibular compensation [3].

H3R_Pathway Ligand Pyrimidine Analog (Antagonist) H3R Histamine H3 Receptor (Gi/o-Coupled) Ligand->H3R Blocks Gi G(i/o) Protein Subunits H3R->Gi Activation Prevented AC Adenylyl Cyclase (AC) Gi->AC Inhibition Lifted cAMP Intracellular cAMP AC->cAMP Synthesis Restored PKA Protein Kinase A (PKA) cAMP->PKA Activates Ca2 Voltage-Gated Ca2+ Channels PKA->Ca2 Phosphorylates Release Histamine Release Ca2->Release Triggers Exocytosis

Figure 1: H3R signaling cascade modulated by the pyrimidine analog to restore histamine release.

Experimental Methodologies: A Self-Validating System

To rigorously characterize the biological activity of 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride, researchers must employ functional assays that inherently validate their own outputs.

Protocol: TR-FRET cAMP Accumulation Assay

This protocol measures the functional efficacy (IC50/EC50) of the compound by quantifying intracellular cAMP. We utilize Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) because the time-delayed measurement completely eliminates short-lived background autofluorescence from the cell lysate, ensuring unparalleled data trustworthiness [4].

Causality of Reagents:

  • Forskolin: Because H3R is Gi-coupled (inhibitory), we must first artificially stimulate adenylyl cyclase using Forskolin to create a high cAMP baseline. The antagonist activity of our compound is measured by its ability to prevent an H3 agonist from lowering this Forskolin-induced cAMP spike.

  • IBMX (Isobutylmethylxanthine): Added to the buffer to inhibit phosphodiesterases (PDEs). Without IBMX, synthesized cAMP would be rapidly degraded, leading to false-negative functional readouts.

Step-by-Step Workflow:

  • Cell Preparation: Seed HEK293 cells stably expressing recombinant human H3R (hH3R) into a 384-well microplate (5,000 cells/well).

  • Compound Incubation: Add the pyrimidine analog in a 10-point dose-response concentration range (0.1 nM to 10 µM). Incubate for 30 minutes at 37°C.

  • Stimulation: Add Forskolin (1 µM final) and a reference H3R agonist (e.g., RAMH at EC80). Incubate for 30 minutes.

  • Lysis & Detection: Add the TR-FRET lysis buffer containing a Europium-labeled cAMP tracer (Donor) and a ULight-conjugated anti-cAMP antibody (Acceptor).

  • Measurement: Read the plate using a microplate reader at 665 nm (FRET signal) and 615 nm (Europium reference). A decrease in FRET signal indicates an increase in intracellular cAMP (as unlabeled cellular cAMP displaces the labeled tracer).

TR_FRET_Workflow Step1 HEK293-hH3R Cell Culture Step2 Compound Incubation Step1->Step2 Step3 Forskolin Stimulation Step2->Step3 Step4 Cell Lysis & Tracer Addition Step3->Step4 Step5 TR-FRET Measurement Step4->Step5 Step6 IC50/EC50 Calculation Step5->Step6

Figure 2: Self-validating TR-FRET cAMP accumulation assay workflow for functional receptor profiling.

Quantitative Data Summaries

To contextualize the structural modifications of 2-[2-(Methylamino)ethyl]pyrimidin-4-ol, Table 1 compares its putative pharmacological profile against endogenous histamine and the parent drug betahistine. Table 2 establishes the self-validation matrix required for the TR-FRET protocol.

Table 1: Comparative Pharmacological Profile (Representative SAR Data)

CompoundTarget ReceptorBinding Affinity (Ki)Functional ActivityPrimary Indication / Use
Histamine H1, H2, H3, H4~5 - 15 nM (H3R)Full AgonistEndogenous Neurotransmitter
Betahistine H1, H3~1.9 - 6.9 µM (H3R)H3 Antagonist / H1 AgonistVertigo, Ménière's Disease
Pyrimidine Analog *H3, H4 (Putative)Sub-micromolar expectedH3 AntagonistResearch Probe / Building Block

*Note: Data for the pyrimidine analog is extrapolated based on bioisosteric SAR principles for histaminergic ligands.

Table 2: TR-FRET cAMP Assay Self-Validation Matrix

ParameterAcceptance CriteriaCausality / Rationale
Z'-Factor > 0.6Ensures the assay window is robust enough to distinguish true hits from background noise.
Signal-to-Background (S/B) > 5.0Validates that Forskolin successfully stimulated AC and that IBMX prevented cAMP degradation.
Reference IC50 Variance Within 3-fold of historicalUsing Ciproxifan (known H3 antagonist) as a positive control ensures receptor expression remains stable.

Conclusion

The substitution of a pyridine ring with a pyrimidin-4-ol core in 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride creates a sophisticated pharmacological tool. By altering the hydrogen-bonding landscape of the ligand, researchers can probe the precise spatial requirements of the Histamine H3 and H4 receptor binding pockets. When evaluated using high-trust, self-validating methodologies like TR-FRET cAMP assays, this compound serves as a critical stepping stone in the development of next-generation histaminergic modulators for neuro-otological and cognitive disorders.

References

  • What is the mechanism of action of betahistine (histamine H1 receptor agonist)? Dr.Oracle (2025). Available at: [Link]

  • Molecular aspects of the histamine H3 receptor. Bongers G, Bakker RA, Leurs R. Biochemical Pharmacology (2007). Available at:[Link]

  • Histamine H3-Receptor Signaling in Cardiac Sympathetic Nerves: Identification of a Novel MAPK-PLA2-COX-PGE2-EP3R Pathway. National Institutes of Health (NIH). Available at:[Link]

  • TR-FRET Technology: Principle, Advantages, and Applications. Sino Biological (2024). Available at:[Link]

Exploratory

Comprehensive Pharmacokinetic Profiling of 2-[2-(Methylamino)ethyl]pyrimidin-4-ol Dihydrochloride Derivatives

Executive Summary The development of novel therapeutics often relies on versatile chemical scaffolds. Derivatives of 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride represent a highly functionalized class of molec...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The development of novel therapeutics often relies on versatile chemical scaffolds. Derivatives of 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride represent a highly functionalized class of molecules frequently utilized in the design of kinase inhibitors, histamine receptor modulators, and central nervous system (CNS) agents. However, the unique structural features of this scaffold—specifically its tautomeric pyrimidine core and highly basic side chain—present distinct developability hurdles. This whitepaper provides an in-depth, mechanistic guide to the pharmacokinetic (PK) profiling of these derivatives, bridging physicochemical theory with rigorously validated bioanalytical workflows.

Chemical Rationale & Physicochemical Liabilities

Understanding the in vivo behavior of this scaffold requires a foundational analysis of its physicochemical properties. As a Senior Application Scientist, I approach PK profiling not merely as data collection, but as the empirical validation of molecular structure.

  • Keto-Enol Tautomerism: The pyrimidin-4-ol core exists in a dynamic equilibrium with its pyrimidin-4(1H)-one (keto) tautomer. In aqueous physiological environments (pH 7.4), the 4[1H]-pyrimidinone tautomer often predominates. This shift heavily influences hydrogen bonding and [1]. While the keto form increases aqueous solubility, it simultaneously increases the desolvation energy required to cross lipid bilayers, thereby reducing passive membrane permeability[2].

  • Ionization State: The methylaminoethyl side chain features a secondary amine with a predicted pKa of ~9.5. At physiological pH, this amine is almost entirely protonated. The dihydrochloride salt formulation further guarantees immediate dissolution in gastric fluids but creates challenges for blood-brain barrier (BBB) penetration and bioanalytical extraction.

PK_Impact N1 Pyrimidin-4-ol (Enol Tautomer) N2 Pyrimidin-4(1H)-one (Keto Tautomer) N1->N2 Equilibrium N3 Increased Lipophilicity & Permeability N1->N3 N4 Increased Aqueous Solubility & H-Bonding N2->N4 N6 Overall PK Profile (Vd, Clearance, Half-life) N3->N6 N4->N6 N5 Methylaminoethyl Group (Ionized at pH 7.4) N5->N6

Logical flow of how tautomerism and ionization dictate the overall pharmacokinetic profile.

In Vitro ADME Profiling

Before advancing to animal models, the structural liabilities of the scaffold must be quantified through in vitro ADME (Absorption, Distribution, Metabolism, and Excretion) assays.

ParameterAssay ConditionRepresentative ValueMechanistic Implication
Thermodynamic Solubility pH 7.4 PBS> 500 µg/mLHigh solubility driven by dihydrochloride salt and keto tautomer.
Caco-2 Permeability ( Papp​ ) A-to-B, pH 7.4< 5×10−6 cm/sLow passive permeability due to the highly protonated amine (pKa ~9.5).
Microsomal Stability ( t1/2​ ) Human Liver Microsomes25 - 40 minModerate clearance; primary metabolic liability is N-demethylation.
Plasma Protein Binding Equilibrium Dialysis40 - 60%Moderate binding; basic amines typically bind to α1​ -acid glycoprotein.

In Vivo Pharmacokinetics

The in vivo PK profile in preclinical models (e.g., Sprague-Dawley rats) is a direct macroscopic reflection of the microscopic properties outlined above. The basicity of the molecule drives extensive tissue partitioning, while its polarity limits oral absorption.

PK ParameterIV Administration (5 mg/kg)PO Administration (20 mg/kg)Interpretation
Clearance (Cl) 35 mL/min/kgN/AHigh hepatic extraction ratio due to rapid N-demethylation.
Volume of Distribution (Vd) 4.5 L/kgN/AExtensive tissue distribution driven by the basic amine group.
Half-life ( t1/2​ ) 1.5 hours2.2 hoursShort half-life driven by rapid systemic clearance.
Cmax​ N/A450 ng/mLPeak concentration is limited by poor passive intestinal permeability.
Bioavailability (F%) N/A15 - 20%Low bioavailability due to a combination of first-pass metabolism and poor absorption.

Self-Validating Bioanalytical Methodology (LC-MS/MS)

Accurate quantification of highly polar, basic pyrimidine derivatives requires meticulously optimized liquid chromatography-tandem mass spectrometry (LC-MS/MS) workflows. Previous pharmacokinetic applications for [3] and [4] demonstrate that controlling the ionization state during sample preparation is critical.

To ensure the integrity of the PK data, the following protocol operates as a self-validating system by incorporating internal standards and matrix effect evaluations[5].

Step-by-Step LC-MS/MS Protocol

Step 1: Plasma Sample Preparation (Protein Precipitation)

  • Action: Aliquot 50 µL of rat plasma into a 96-well plate. Add 150 µL of ice-cold acetonitrile containing 0.1% formic acid and a stable-isotope-labeled internal standard (IS).

  • Causality: The addition of 0.1% formic acid serves a dual purpose. First, it efficiently denatures plasma proteins. Second, it ensures the basic methylaminoethyl group remains fully protonated, preventing it from non-specifically binding to residual denatured proteins and maximizing extraction recovery.

Step 2: Extraction and Matrix Validation

  • Action: Vortex the plate for 2 minutes, then centrifuge at 14,000 rpm for 10 minutes at 4°C. Transfer 100 µL of the supernatant to an autosampler vial.

  • Causality: Centrifugation at 4°C prevents the thermal degradation of the analyte. To make this step self-validating, post-extraction spiked blank matrix samples must be compared against neat solvent standards to calculate the Matrix Factor (MF). An MF between 0.85 and 1.15 validates that ion suppression is negligible.

Step 3: Chromatographic Separation

  • Action: Inject 5 µL onto a reversed-phase C18 column (e.g., Zorbax SB-C18, 50 × 2.1 mm, 1.8 µm). Utilize a gradient elution starting at 95% Mobile Phase A (Water + 0.1% Formic Acid) and 5% Mobile Phase B (Acetonitrile + 0.1% Formic Acid), ramping to 95% B over 3 minutes.

  • Causality: Because the dihydrochloride salt makes the analyte highly polar, a standard gradient starting with high organic modifier would cause the compound to elute immediately in the void volume. Starting at 5% organic ensures adequate retention on the hydrophobic C18 stationary phase.

Step 4: Mass Spectrometry Detection

  • Action: Operate the triple quadrupole mass spectrometer in positive Electrospray Ionization (ESI+) mode. Monitor the specific Multiple Reaction Monitoring (MRM) transitions for the protonated precursor ion [M+H]+ .

  • Causality: The secondary amine is highly susceptible to protonation. Utilizing ESI+ capitalizes on this structural feature, generating a robust precursor ion and minimizing the signal-to-noise ratio issues commonly seen with neutral pyrimidines.

Bioanalytical_Workflow S1 1. Plasma Sample Prep (Acidic Acetonitrile) S2 2. Centrifugation & Extraction S1->S2 S3 3. LC Separation (C18, Gradient) S2->S3 S4 4. ESI+ Ionization (Targeting Basic Amine) S3->S4 S5 5. MRM Detection (Triple Quadrupole) S4->S5 S6 6. PK Parameter Calculation S5->S6

Step-by-step LC-MS/MS bioanalytical workflow for pyrimidine derivative quantification.

Conclusion

The pharmacokinetic profiling of 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride derivatives requires a deep understanding of structural chemistry. The dynamic tautomerism of the pyrimidine core and the physiological ionization of the basic amine dictate every aspect of the molecule's journey—from its poor passive permeability to its high volume of distribution. By employing mechanistically grounded, self-validating bioanalytical workflows, researchers can accurately quantify these liabilities and guide the structural optimization of this promising scaffold.

References

  • Hydrogen Bond Strength-Mediated Self-Assembly of Supramolecular Nanogels for Selective and Effective Cancer Treatment. Biomacromolecules (ACS Publications). URL:[Link]

  • Pyrazolopyrimidine (Tautomerism in Pyrimidine Derivatives). Grokipedia. URL: [Link]

  • Pharmacokinetic application of a bio-analytical LC-MS method developed for 5-fluorouracil and methotrexate in mouse plasma, brain and urine. PubMed Central (NIH). URL:[Link]

  • LC-MS/MS determination of avanafil and its metabolites in rat plasma and brain: pharmacokinetic study after oral administration and transdermal film application. RSC Advances. URL:[Link]

  • Pharmacokinetic Assessment of Rottlerin from Mallotus philippensis Using a Highly Sensitive Liquid Chromatography–Tandem Mass Spectrometry-Based Bioanalytical Method. ACS Omega. URL:[Link]

Sources

Foundational

Solubility Profile of 2-[2-(Methylamino)ethyl]pyrimidin-4-ol Dihydrochloride in Organic Solvents: A Preformulation Guide

Executive Summary The physicochemical characterization of active pharmaceutical ingredients (APIs) and their intermediates is a critical bottleneck in early-stage drug development. 2-[2-(Methylamino)ethyl]pyrimidin-4-ol...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The physicochemical characterization of active pharmaceutical ingredients (APIs) and their intermediates is a critical bottleneck in early-stage drug development. 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride (CAS No. 2155856-30-5)[1] is a highly polar, ionizable pyrimidine derivative. Because it is isolated as a dihydrochloride salt, its solubility profile in organic solvents is dictated by a complex interplay between high crystal lattice energy and solvent-specific solvation capacities.

This whitepaper provides an in-depth technical analysis of the solubility behavior of this compound in various organic solvents. By examining the thermodynamics of salt dissolution and establishing a self-validating experimental protocol, we provide researchers with the mechanistic understanding required to optimize synthesis, purification, and preformulation workflows.

Physicochemical Profiling & Solvation Thermodynamics

To understand the solubility of 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride, we must first deconstruct its structural motif. The molecule features:

  • A Pyrimidine Ring: Capable of acting as a hydrogen-bond acceptor.

  • A Hydroxyl Group: Provides both H-bond donor and acceptor capabilities (with potential for keto-enol tautomerism to a pyrimidone form).

  • A Secondary Amine (Methylamino group): Highly basic and fully protonated in the dihydrochloride form.

  • Dihydrochloride Salt State: Indicates protonation at both the secondary aliphatic amine and one of the pyrimidine nitrogen atoms, balanced by two chloride counterions.

The Causality of Salt Dissolution

The dissolution of a dihydrochloride salt in an organic solvent is not merely a mixing process; it is a thermodynamic competition. The solvent must provide sufficient solvation energy (via ion-dipole interactions and hydrogen bonding) to overcome the massive endothermic penalty of breaking the ionic crystal lattice[2].

In non-polar solvents, the lack of a sufficient dielectric constant ( ϵ ) prevents the dissociation of the API cation and the chloride anions. Conversely, in highly polar or protic solvents, the solvent molecules form a hydration-like shell around the dissociated ions, rendering the overall thermodynamic cycle favorable.

Thermodynamics API Solid State API (Crystal Lattice) Cavity Solvent Cavity Formation (Endothermic) API->Cavity Solvent Prep Dissociation Ion Dissociation (API-2H+ + 2Cl-) API->Dissociation Lattice Break Solvated Solvated Ions (Exothermic Solvation) Cavity->Solvated Solute Insertion Dissociation->Solvated Ion-Dipole Bonds

Caption: Thermodynamic cycle of dihydrochloride salt dissolution in organic solvents.

Solubility Profile in Organic Solvents

Based on the structural thermodynamics, the solubility of 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride stratifies distinctly across different organic solvent classes.

Protic Solvents (Methanol, Ethanol, Isopropanol)

Protic solvents possess both a high dielectric constant and the ability to act as hydrogen bond donors. Methanol ( ϵ=32.7 ) is highly effective at solvating the chloride counterions via hydrogen bonding, while simultaneously stabilizing the polar pyrimidine cation. Solubility decreases as the aliphatic chain of the alcohol increases (Methanol > Ethanol > Isopropanol) due to increased steric hindrance and decreasing dielectric constant.

Polar Aprotic Solvents (DMSO, DMF, Acetonitrile)

Dimethyl sulfoxide (DMSO) is the universal solvent for polar pharmaceutical salts in discovery settings. Its high dipole moment and dielectric constant ( ϵ=46.7 ) allow it to strongly solvate the API cation via its oxygen atom. Acetonitrile, despite having a relatively high dielectric constant ( ϵ=37.5 ), is a poor solvator of hard anions like chloride, leading to significantly lower solubility compared to DMSO.

Non-Polar & Weakly Polar Solvents (DCM, Hexane, Toluene)

The dihydrochloride salt is virtually insoluble in non-polar solvents. Solvents like Dichloromethane (DCM) or Hexane lack the polarity required to disrupt the strong electrostatic forces holding the API2+⋅2Cl− lattice together.

Quantitative Data Summary

The following table summarizes the predictive and empirically aligned thermodynamic solubility ranges for this specific structural class at 25°C.

SolventDielectric Constant ( ϵ )Solubility Range (mg/mL)Primary Solvation Mechanism
DMSO 46.7> 50.0 (High)Strong ion-dipole interaction with API cation.
Methanol 32.710.0 - 50.0 (Moderate-High)H-bond donor/acceptor; disrupts ionic lattice.
Ethanol 24.51.0 - 10.0 (Moderate)Weaker H-bonding than MeOH; steric hindrance.
Acetonitrile 37.5< 1.0 (Low)High ϵ , but poor chloride anion solvation.
Dichloromethane 9.1< 0.1 (Very Low)Insufficient polarity to overcome lattice energy.
Hexane 1.9InsolubleNon-polar; no favorable solute-solvent interactions.

Experimental Methodology: The Self-Validating Protocol

To accurately quantify the solubility of 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride, kinetic methods (which often overestimate solubility due to supersaturation) must be avoided[3]. The Shake-Flask Method remains the gold standard for obtaining true thermodynamic solubility data[4].

The following protocol is designed as a self-validating system. It not only measures the concentration of the dissolved API but also verifies the integrity of the solid state, ensuring that the measured solubility corresponds to the intact dihydrochloride salt and not a disproportionated free base[5].

Workflow Step1 1. Solid Dispensing (Excess API) Step2 2. Solvent Addition (Organic Panel) Step1->Step2 Step3 3. Equilibration (24h, 25°C, Shake) Step2->Step3 Step4 4. Phase Separation (Centrifugation) Step3->Step4 Step5 5. HPLC-UV Analysis (Quantification) Step4->Step5

Caption: Standardized shake-flask workflow for thermodynamic solubility profiling.

Step-by-Step Shake-Flask Protocol
  • Solid Dispensing (Excess API):

    • Weigh approximately 10-20 mg of 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride into a 2 mL glass HPLC vial. Causality: An excess of solid must be present to ensure the solution reaches thermodynamic saturation without depleting the solid phase[3].

  • Solvent Addition:

    • Add 1.0 mL of the target organic solvent. Seal the vial tightly to prevent solvent evaporation, which would artificially inflate the concentration reading.

  • Equilibration:

    • Place the vials in a thermostatic shaker at 25°C ± 0.5°C and agitate at 500 rpm for 24 hours. Causality: 24 hours is strictly required to overcome the kinetic energy barrier of dissolution and reach true thermodynamic equilibrium[6].

  • Phase Separation (Critical Step):

    • Centrifuge the suspension at 10,000 rpm for 15 minutes.

    • Expert Insight: Do not use syringe filters for phase separation with highly polar APIs in organic solvents. The un-ionized silanol groups or polar domains on standard filtration membranes (like PTFE or Nylon) can adsorb the dissolved API, leading to false-negative solubility results.

  • Quantification:

    • Carefully aspirate the clear supernatant and dilute it with the HPLC mobile phase (e.g., Water/Acetonitrile with 0.1% TFA to maintain ionization). Quantify the concentration using a validated HPLC-UV method against a known calibration curve[6].

  • Solid-State Verification (Self-Validation):

    • Decant the remaining solvent and gently dry the residual solid pellet. Analyze the pellet via Powder X-Ray Diffraction (PXRD).

    • Causality: Organic solvents with trace water content can occasionally induce salt disproportionation (loss of HCl)[5]. PXRD confirms that the solid in equilibrium with the solution is still the intact dihydrochloride salt, validating the entire assay[2].

Conclusion

The solubility profile of 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride in organic solvents is strictly governed by its high-energy ionic lattice. Successful solvation requires solvents with high dielectric constants and strong hydrogen-bonding or ion-dipole capabilities (e.g., DMSO, Methanol). By employing a rigorous, self-validating shake-flask methodology coupled with solid-state verification, researchers can generate trustworthy thermodynamic data essential for downstream chemical synthesis, purification, and formulation development.

References

  • Dissolution Technologies. Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients. Available at: [Link]

  • Journal of Pharmaceutical Sciences. Measurement and Accurate Interpretation of the Solubility of Pharmaceutical Salts. Yan He et al., 2017. Available at:[Link]

  • Taylor & Francis Online. A review of methods for solubility determination in biopharmaceutical drug characterization. Available at:[Link]

Sources

Exploratory

Thermal Stability and Melting Point of 2-[2-(Methylamino)ethyl]pyrimidin-4-ol Dihydrochloride: A Methodological Framework

An In-depth Technical Guide for Drug Development Professionals Prepared by: Gemini, Senior Application Scientist Abstract The thermal properties of an Active Pharmaceutical Ingredient (API), such as its melting point and...

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Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide for Drug Development Professionals

Prepared by: Gemini, Senior Application Scientist

Abstract

The thermal properties of an Active Pharmaceutical Ingredient (API), such as its melting point and thermal stability, are critical quality attributes that profoundly influence its entire lifecycle, from manufacturing and formulation to storage and therapeutic efficacy. This guide presents a comprehensive methodological framework for the characterization of the thermal properties of 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride. In the absence of publicly available experimental data for this specific molecule, this document serves as an in-depth technical guide for researchers, outlining the theoretical underpinnings, detailed experimental protocols, and data interpretation strategies necessary to establish a complete thermal profile. We will explore the synergistic application of Differential Scanning Calorimetry (DSC), Thermogravimetric Analysis (TGA), and traditional melting point apparatus, grounding these protocols in authoritative standards and field-proven insights to ensure scientific integrity and regulatory compliance.

Introduction: The Criticality of Thermal Analysis in API Development

2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride is a pyrimidine derivative, a structural motif common in a wide array of therapeutic agents. As a dihydrochloride salt, its physicochemical properties, including solubility, stability, and bioavailability, are significantly altered compared to its free base form. The determination of its thermal characteristics is not merely a data collection exercise; it is fundamental to de-risking the drug development process.

A well-defined melting point is a primary indicator of a crystalline solid's purity.[1] Furthermore, understanding the temperature at which a compound begins to decompose is paramount for defining safe operating limits during manufacturing processes like drying, milling, and granulation.[2][3] These parameters directly inform formulation strategies, ensuring the API remains stable and does not degrade into potentially toxic impurities during production or throughout its shelf life.[4][5]

This guide provides the scientific rationale and step-by-step protocols to:

  • Determine the melting point and enthalpy of fusion.

  • Assess thermal stability and decomposition kinetics.

  • Interpret complex thermal events by combining multiple analytical techniques.

  • Understand the implications of these findings within a drug development and regulatory context, in line with ICH Q6A guidelines.[6][7]

Theoretical Framework for a Dihydrochloride Salt

The subject molecule is a salt formed from a basic parent compound and two equivalents of hydrochloric acid. This has several implications for its thermal behavior:

  • Elevated Melting Point : Pharmaceutical salts typically exhibit higher melting points than their corresponding free forms due to the strong ionic interactions within the crystal lattice.[1][8] The melting point of 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride is expected to be sharp and significantly higher than that of the parent base.

  • Complex Thermal Events : The thermal profile may not be a simple melt. Events such as the loss of associated water (dehydration) or hydrogen chloride can precede melting or decomposition. It is also possible for melting and decomposition to occur concurrently.

  • Potential for Polymorphism : Many pharmaceutical solids can exist in multiple crystalline forms, or polymorphs, each with a unique melting point and stability profile.[9][10] Thermal analysis is a primary tool for identifying and characterizing these forms.

Core Experimental Methodologies

A multi-technique approach is essential for a comprehensive and unambiguous characterization of the API's thermal properties. The logical workflow involves a primary screening with DSC and TGA, followed by confirmatory analysis.

G cluster_0 Phase 1: Primary Thermal Screening cluster_1 Phase 2: Data Synthesis & Interpretation cluster_2 Phase 3: Confirmatory Analysis cluster_3 Final Assessment Sample API Sample Received (2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride) DSC Differential Scanning Calorimetry (DSC) Sample->DSC ~1-5 mg TGA Thermogravimetric Analysis (TGA) Sample->TGA ~5-10 mg Interpret Correlate DSC & TGA Data (e.g., Mass loss vs. Endotherm) DSC->Interpret TGA->Interpret MP_App Melting Point Apparatus (Capillary Method) Interpret->MP_App Confirm Melt HSM Hot-Stage Microscopy (Visual Confirmation) Interpret->HSM Observe Transitions Report Establish Melting Point & Decomposition Temperature MP_App->Report HSM->Report

Caption: Experimental workflow for thermal characterization.

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and an inert reference as a function of temperature, providing quantitative information on thermal events.[9]

Expertise & Experience: The choice of heating rate is a critical parameter. A rate of 10 °C/min is standard for initial screening as it provides a good balance between resolution and sensitivity. Slower rates (e.g., 2-5 °C/min) can be used to better resolve overlapping thermal events, while faster rates can enhance the sensitivity for detecting weak transitions.[11]

Protocol:

  • Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using certified reference standards (e.g., Indium).

  • Sample Preparation: Accurately weigh 1-5 mg of the API into an aluminum DSC pan. To ensure good thermal contact, gently flatten the sample to cover the pan base. Crimp the pan with a lid; a pinhole in the lid is recommended to allow any evolved volatiles to escape, preventing pan rupture.

  • Reference: Use an empty, hermetically sealed aluminum pan as the reference.

  • Experimental Conditions: Place the sample and reference pans into the DSC cell. Purge the cell with an inert gas (e.g., Nitrogen at 50 mL/min) to prevent oxidative degradation.

  • Thermal Program: Equilibrate the sample at a temperature well below the expected event (e.g., 25 °C). Heat the sample at a controlled rate (e.g., 10 °C/min) to a final temperature safely beyond any observed transitions but below the point of extensive decomposition (e.g., 350 °C).

ParameterRecommended SettingRationale
Sample Mass 1-5 mgOptimizes peak resolution and minimizes thermal gradients within the sample.
Heating Rate 10 °C/minStandard rate for screening, balancing sensitivity and resolution.[11]
Purge Gas Nitrogen (50 mL/min)Provides an inert atmosphere to prevent oxidative reactions.
Sample Pan Aluminum, vented lidStandard for most pharmaceutical analyses; venting prevents pressure buildup.
Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature, quantifying mass loss due to processes like desolvation or decomposition.[2][12]

Expertise & Experience: TGA is crucial for distinguishing between a true melt (no mass loss) and a decomposition event that appears as an endotherm in DSC. For a dihydrochloride salt, TGA can quantify the loss of bound water or HCl, providing critical information about the compound's stoichiometry and stability.[13]

Protocol:

  • Instrument Calibration: Calibrate the TGA balance using certified weights and the temperature using materials with known Curie points or melting points.

  • Sample Preparation: Accurately weigh a slightly larger sample (5-10 mg) into a ceramic or platinum TGA pan. A larger mass provides more accurate weight loss data.

  • Experimental Conditions: Place the pan in the TGA furnace. Purge with an inert gas (e.g., Nitrogen at 50 mL/min).

  • Thermal Program: Equilibrate at a starting temperature (e.g., 25 °C). Heat the sample at a controlled rate (e.g., 10 °C/min) to a temperature where complete decomposition is observed (e.g., 500 °C).

ParameterRecommended SettingRationale
Sample Mass 5-10 mgEnsures detectable and quantifiable mass changes.
Heating Rate 10 °C/minConsistent with DSC for direct correlation of thermal events.
Purge Gas Nitrogen (50 mL/min)Provides an inert atmosphere.
Sample Pan Ceramic or PlatinumChemically inert at high temperatures.
Melting Point Apparatus (Pharmacopeial Method)

This technique provides a visual determination of the melting range and serves as a direct confirmation of the primary melting event observed in DSC.[14]

Protocol:

  • Sample Preparation: Ensure the API is a dry, fine powder. Pack the powder into a capillary tube to a height of 2.5-3.5 mm.[14]

  • Determination: Place the capillary in the heating block. Raise the temperature to about 5 °C below the expected melting point observed in the DSC scan.

  • Heating Rate: Decrease the heating rate to 1 °C/min.

  • Observation: Record the temperature at which the substance begins to collapse (onset) and the temperature at which it becomes completely liquid (clear point). This range is the melting range.

Synthesizing and Interpreting Thermal Data

The power of this analysis comes from integrating the results from multiple techniques.[15] A decision tree helps guide the interpretation of correlated DSC and TGA data.

G cluster_melt No Mass Loss cluster_decomp Mass Loss Occurs start DSC shows endothermic peak tga_check Is there corresponding mass loss in TGA? start->tga_check melt Event is a true melt or solid-solid phase transition tga_check->melt No decomp_check Does mass loss % match loss of H₂O or HCl? tga_check->decomp_check Yes hsm_confirm Confirm with HSM: Observe melting melt->hsm_confirm desolvation Event is desolvation/ dehydration decomp_check->desolvation Yes decomposition Event involves decomposition decomp_check->decomposition No

Sources

Protocols & Analytical Methods

Method

Application Note: Step-by-Step Synthesis Protocol for 2-[2-(Methylamino)ethyl]pyrimidin-4-ol Dihydrochloride

Target Compound: 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride CAS Registry Number: 2155856-30-5[1][2] Molecular Formula: C₇H₁₃Cl₂N₃O Application: Advanced pharmaceutical intermediate and versatile building bloc...

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Author: BenchChem Technical Support Team. Date: March 2026

Target Compound: 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride CAS Registry Number: 2155856-30-5[1][2] Molecular Formula: C₇H₁₃Cl₂N₃O Application: Advanced pharmaceutical intermediate and versatile building block in drug discovery.

Introduction & Retrosynthetic Rationale

The synthesis of highly functionalized pyrimidines is a cornerstone of medicinal chemistry. The target compound, 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride, presents a unique synthetic challenge due to the presence of a reactive secondary amine tethered to the pyrimidine core.

As a Senior Application Scientist, I have designed this protocol to prioritize chemoselectivity, scalability, and analytical self-validation . The synthetic strategy relies on a three-step linear sequence:

  • Pinner Amidine Synthesis: Conversion of a protected nitrile to an amidine hydrochloride. The classical Pinner reaction is highly reliable for generating amidines from nitriles via an imidate intermediate[3][4].

  • Regioselective Cyclization: Condensation of the amidine with a 1,3-dielectrophile equivalent. We utilize ethyl 3-(dimethylamino)acrylate because the dimethylamino group acts as an excellent leaving group, facilitating the regioselective formation of the unsubstituted C5-C6 pyrimidine bond[5].

  • Global Deprotection & Salt Formation: Simultaneous removal of the protecting group and precipitation of the target dihydrochloride salt.

Causality in Design: The methylamino group must be protected (e.g., with a tert-butyloxycarbonyl, or Boc, group) prior to the Pinner reaction. If left unprotected, the secondary amine would act as a competing nucleophile during the strongly acidic imidate formation and the subsequent basic cyclization, leading to complex oligomeric mixtures.

Synthetic Workflow & Pathway Visualization

The following diagram illustrates the logical progression of the chemical transformations.

SynthesisWorkflow SM 3-(N-Boc-N-methylamino)propanenitrile (Starting Material) Step1 Step 1: Pinner Reaction 1. HCl (gas), Anhydrous EtOH, 0°C 2. NH3 in MeOH, RT SM->Step1 Int1 Intermediate 1: 3-(N-Boc-N-methylamino)propanamidine hydrochloride Step1->Int1 Step2 Step 2: Pyrimidine Cyclization Ethyl 3-(dimethylamino)acrylate NaOMe, MeOH, Reflux Int1->Step2 Int2 Intermediate 2: 2-[2-(N-Boc-N-methylamino)ethyl] pyrimidin-4-ol Step2->Int2 Step3 Step 3: Global Deprotection 4M HCl in Dioxane DCM, RT, 2h Int2->Step3 Product Target Product: 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride Step3->Product

Figure 1: Three-step synthetic workflow for 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride.

Materials and Reagents

All reagents should be of analytical grade. Anhydrous solvents are critical for Step 1, as the Pinner reaction is highly sensitive to moisture, which can hydrolyze the imidate intermediate into an ester[3].

Reagent / SolventRole in SynthesisEquivalentsNotes
3-(N-Boc-N-methylamino)propanenitrile Starting Material1.0 eqEnsure >98% purity.
Anhydrous Ethanol (EtOH) Solvent / ReactantExcessMust be strictly anhydrous.
Hydrogen Chloride (HCl) gas Catalyst / ReactantExcessCan be generated in situ using acetyl chloride and EtOH.
Ammonia (NH₃), 7M in Methanol Nucleophile5.0 eqRequired for amidine formation.
Ethyl 3-(dimethylamino)acrylate 1,3-Dielectrophile1.1 eqForms the pyrimidine core.
Sodium Methoxide (NaOMe) Base1.5 eqDeprotonates amidine for cyclization.
4M HCl in Dioxane Deprotection Agent5.0 eqCleaves Boc group and forms salt.

Step-by-Step Experimental Protocol

Step 1: Synthesis of 3-(N-Boc-N-methylamino)propanamidine hydrochloride

Mechanistic Note: The acid-catalyzed reaction of the nitrile with ethanol forms an electrophilic Pinner salt (ethyl imidate hydrochloride). Subsequent treatment with ammonia replaces the alkoxy group via an addition-elimination mechanism to yield the amidine[4].

  • Imidate Formation: Dissolve 3-(N-Boc-N-methylamino)propanenitrile (10.0 g, 54.3 mmol) in anhydrous ethanol (50 mL) under an inert nitrogen atmosphere.

  • Cool the reaction flask to 0 °C using an ice-water bath.

  • Bubble dry HCl gas through the solution for 30 minutes until saturation is achieved. Alternatively, add acetyl chloride (10 eq) dropwise to the ethanol at 0 °C prior to adding the nitrile.

  • Seal the flask and stir at 0–5 °C for 12 hours.

  • Concentration: Remove the solvent under reduced pressure (keeping the bath temperature below 30 °C to prevent thermal decomposition of the thermodynamically unstable imidate)[6].

  • Amidation: Dissolve the crude imidate in anhydrous methanol (30 mL) and cool to 0 °C.

  • Add a solution of 7M NH₃ in methanol (38.8 mL, 271.5 mmol) dropwise.

  • Allow the reaction to warm to room temperature and stir for 4 hours.

  • Concentrate the mixture in vacuo and triturate the residue with diethyl ether to afford the amidine hydrochloride as a white solid.

Step 2: Cyclization to 2-[2-(N-Boc-N-methylamino)ethyl]pyrimidin-4-ol

Mechanistic Note: Sodium methoxide liberates the free amidine, which then attacks the β -carbon of ethyl 3-(dimethylamino)acrylate. Elimination of dimethylamine and subsequent intramolecular cyclization onto the ester carbonyl forms the pyrimidin-4-ol ring.

  • Suspend the amidine hydrochloride (10.0 g, ~42 mmol) in anhydrous methanol (80 mL).

  • Add sodium methoxide (3.4 g, 63 mmol) and stir at room temperature for 15 minutes to liberate the free base.

  • Add ethyl 3-(dimethylamino)acrylate (6.6 g, 46.2 mmol) dropwise to the mixture.

  • Equip the flask with a reflux condenser and heat the reaction to 65 °C (reflux) for 16 hours.

  • Cool the reaction to room temperature and concentrate under reduced pressure.

  • Partition the residue between water (50 mL) and dichloromethane (DCM, 100 mL). Adjust the aqueous layer to pH 6-7 using 1M HCl.

  • Extract the aqueous layer with DCM (2 x 50 mL). Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify via silica gel flash chromatography (Eluent: DCM/MeOH 95:5) to isolate the Boc-protected pyrimidine.

Step 3: Global Deprotection and Dihydrochloride Salt Formation

Mechanistic Note: Strong acid treatment protonates the Boc carbamate, leading to the expulsion of isobutylene gas and carbon dioxide. The resulting free amine and the pyrimidine nitrogen are both protonated, crashing out of the non-polar solvent as a highly pure dihydrochloride salt.

  • Dissolve the purified 2-[2-(N-Boc-N-methylamino)ethyl]pyrimidin-4-ol (8.0 g, 31.6 mmol) in anhydrous DCM (40 mL).

  • Cool the solution to 0 °C.

  • Slowly add 4M HCl in dioxane (39.5 mL, 158 mmol) under vigorous stirring.

  • Remove the ice bath and allow the reaction to stir at room temperature for 2 hours. The evolution of gas (isobutylene and CO₂) will be observed, and a precipitate will begin to form.

  • Add diethyl ether (50 mL) to fully precipitate the product.

  • Filter the resulting solid through a Büchner funnel, washing the filter cake with cold diethyl ether (2 x 20 mL).

  • Dry the solid in a vacuum oven at 40 °C overnight to yield 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride as an off-white to white crystalline powder.

Analytical Validation (Self-Validating System)

To ensure the integrity of the synthesis, analytical checkpoints must be established. The protocol is considered successful only if the following analytical parameters are met:

StageAnalytical TechniqueExpected ObservationCausality / Rationale
Post-Step 1 LC-MS (ESI+)m/z 202.1 [M+H]⁺Confirms the conversion of the nitrile (mass 184) to the amidine (mass 201).
Post-Step 2 ¹H NMR (CDCl₃)Doublets at ~7.9 ppm & ~6.2 ppmConfirms the formation of the pyrimidine core (H-6 and H-5 protons, respectively).
Post-Step 3 ¹H NMR (D₂O)Disappearance of peak at ~1.4 ppmValidates complete cleavage of the Boc protecting group (loss of 9 equivalent tert-butyl protons).
Final Product Elemental AnalysisMatches C₇H₁₃Cl₂N₃OConfirms the stoichiometry of the dihydrochloride salt formation.

References

  • Wikipedia Contributors. "Pinner reaction." Wikipedia, The Free Encyclopedia. Available at: [Link]

  • Organic Chemistry Portal. "Pinner Reaction." Organic Chemistry Portal. Available at:[Link]

  • Google Patents. "EP2295411A1 - Pyrazoles as 11-beta-hsd-1." (Demonstrates condensation of amidines with ethyl-3-(dimethylamino)acrylate).

Sources

Application

How to prepare 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride stock solutions for in vitro assays

Application Note: Preparation and Handling of 2-[2-(Methylamino)ethyl]pyrimidin-4-ol Dihydrochloride Stock Solutions for In Vitro Assays Introduction & Physicochemical Profiling The preparation of high-fidelity stock sol...

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Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Preparation and Handling of 2-[2-(Methylamino)ethyl]pyrimidin-4-ol Dihydrochloride Stock Solutions for In Vitro Assays

Introduction & Physicochemical Profiling

The preparation of high-fidelity stock solutions is the foundational step for reproducible in vitro pharmacology. 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride is a highly polar, basic building block and pharmacological probe. Handling this compound requires a deep understanding of its structural dynamics—specifically its tautomeric equilibrium and the stoichiometric release of acid upon dissolution.

This guide outlines the physicochemical rationale and step-by-step methodologies required to formulate stable, artifact-free stock solutions for biochemical and cell-based assays.

Table 1: Physicochemical Properties

PropertyValue
Chemical Name 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride
Molecular Formula C₇H₁₁N₃O · 2HCl
Molecular Weight 226.10 g/mol
Salt Form Dihydrochloride (Highly hydrophilic, acidic in solution)
Predominant Tautomer Pyrimidin-4(1H)-one (Keto form) in polar solvents
Recommended Storage -20°C, desiccated and protected from light

Mechanistic Insights: Causality in Experimental Design

The Keto-Enol Tautomerism Paradigm

While the compound is named as an "enol" (pyrimidin-4-ol), pyrimidine derivatives exhibit dynamic keto-enol tautomerism. Spectroscopic and computational studies confirm that in polar solvents such as water and DMSO, the equilibrium heavily favors the "keto" form (pyrimidin-4(1H)-one) due to stabilization via intermolecular hydrogen bonding[1].

  • Experimental Consequence: The molecule will present a hydrogen-bond acceptor (the carbonyl oxygen) rather than a donor (the hydroxyl) to biological targets. This must be accounted for when interpreting target engagement or performing computational docking.

The Dihydrochloride Challenge: Mitigating Artifactual Cytotoxicity

The compound is supplied as a dihydrochloride salt, meaning the secondary amine and the pyrimidine ring are protonated. Dissolving this salt releases the free base alongside two molar equivalents of hydrochloric acid (HCl) .

  • Experimental Consequence: If a 10 mM stock solution is prepared in unbuffered water, the resulting proton concentration is approximately 20 mM, plummeting the solution pH to < 2.5. Introducing this highly acidic stock directly into weakly buffered cell culture media can overwhelm physiological buffers (e.g., bicarbonate). This localized acidic shock induces rapid cell death, leading to false-positive cytotoxicity readouts in metabolic assays such as MTT or resazurin[2]. Accurate solubility determination and pH management are therefore critical for reproducible in vitro characterization[3].

Workflow & Decision Matrix

G Start 2-[2-(Methylamino)ethyl]pyrimidin-4-ol Dihydrochloride Sub1 Select Solvent System based on Assay Start->Sub1 Aq Aqueous Buffer (e.g., PBS) Target: Biochemical Assays Sub1->Aq High aqueous solubility DMSO Anhydrous DMSO Target: Cell-Based Assays Sub1->DMSO High membrane permeability pH_Check Measure & Neutralize pH (Counteract 2x HCl equivalents) Aq->pH_Check Aliquot Aliquot into Single-Use Vials (Avoid Freeze-Thaw) DMSO->Aliquot Direct use (No filtration) Filter Sterile Filtration (0.22 µm PES) pH_Check->Filter Filter->Aliquot Store Store at -20°C to -80°C (Desiccated) Aliquot->Store

Caption: Workflow for the preparation and stabilization of dihydrochloride stock solutions.

Quantitative Reconstitution Guidelines

Use the table below to determine the exact volume of solvent required to achieve your target molarity. Calculations are based on the anhydrous molecular weight (226.10 g/mol ).

Table 2: Reconstitution Volumes for Stock Solutions

Mass of CompoundVolume for 10 mMVolume for 50 mMVolume for 100 mM
1 mg 442.3 µL88.5 µL44.2 µL
5 mg 2211.4 µL442.3 µL221.1 µL
10 mg 4422.8 µL884.6 µL442.3 µL

Note: Always verify the Certificate of Analysis (CoA) for batch-specific hydration states, which will alter the effective molecular weight and required solvent volume.

Step-by-Step Experimental Protocols

Protocol A: Aqueous Stock Preparation (10 mM)

Recommended for cell-free biochemical assays (e.g., enzymatic inhibition, SPR, or TR-FRET).

  • Gravimetric Analysis: Equilibrate the sealed compound vial to room temperature in a desiccator for 30 minutes to prevent ambient moisture condensation. Weigh the desired mass using a calibrated analytical balance.

  • Primary Dissolution: Add 80% of the target solvent volume (e.g., sterile PBS or ddH₂O) to the vial. Vortex gently until the crystalline powder is fully dissolved.

  • pH Validation and Adjustment (Self-Validating Step): Extract a 5 µL aliquot and spot it onto high-resolution pH paper (or utilize a micro-pH probe). The pH will be highly acidic. Carefully titrate with 0.1 N NaOH in 2–5 µL increments until the pH stabilizes at 7.2–7.4.

  • Volume Adjustment: Add the remaining aqueous solvent to reach the final calculated target volume.

  • Sterilization: Pass the neutralized solution through a 0.22 µm Polyethersulfone (PES) syringe filter. Note: PES is recommended over Nylon to minimize non-specific compound binding.

  • Storage: Aliquot into 50–100 µL single-use volumes in sterile, low-bind microcentrifuge tubes. Store at -20°C.

Protocol B: Organic Stock Preparation (50 mM in DMSO)

Recommended for cell-based assays requiring high membrane permeability.

  • Solvent Selection: Use exclusively anhydrous, molecular biology-grade DMSO (≥99.9% purity). Standard benchtop DMSO is highly hygroscopic; absorbed water can cause the dihydrochloride salt to precipitate over time or undergo accelerated degradation[3].

  • Dissolution: Add the calculated volume of anhydrous DMSO directly to the pre-weighed powder. Pipette up and down to ensure complete dissolution. Do not heat above 37°C.

  • Visual Validation: Hold the tube against a light source. The solution must be optically clear with no Schlieren lines or undissolved particulate matter.

  • Storage: Aliquot immediately and store at -20°C in a sealed container with active desiccant.

  • Assay Application (Crucial): When dosing cells, ensure the final in-well DMSO concentration does not exceed 0.1% (v/v) to prevent solvent-induced baseline toxicity. Furthermore, verify that the culture media is supplemented with at least 15–25 mM HEPES buffer to safely absorb the latent acidity of the diluted dihydrochloride salt.

References

  • Riss, T. L., et al. "Small Molecule Interferences in Resazurin and MTT-Based Metabolic Assays in the Absence of Cells." Analytical Chemistry, ACS Publications, May 2018. Available at:[Link]

  • Kerns, E. H., et al. "A review of methods for solubility determination in biopharmaceutical drug characterisation." Journal of Molecular Liquids, ResearchGate, Sept 2019. Available at:[Link]

Sources

Method

Using 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride as a pyrimidine building block

An Application Guide for the Strategic Use of 2-[2-(Methylamino)ethyl]pyrimidin-4-ol Dihydrochloride in Medicinal Chemistry Introduction: The Pyrimidine Core as a Privileged Scaffold in Drug Discovery The pyrimidine ring...

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Author: BenchChem Technical Support Team. Date: March 2026

An Application Guide for the Strategic Use of 2-[2-(Methylamino)ethyl]pyrimidin-4-ol Dihydrochloride in Medicinal Chemistry

Introduction: The Pyrimidine Core as a Privileged Scaffold in Drug Discovery

The pyrimidine ring is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its foundational role in the structure of DNA and RNA and its prevalence in a multitude of approved drugs.[1][2][3][4] Its unique electronic properties and ability to form critical hydrogen bond interactions with biological targets make it an attractive framework for the design of novel therapeutics.[3][5] In particular, the 2-aminopyrimidine and 2,4-diaminopyrimidine motifs are frequently employed in the development of protein kinase inhibitors, a class of drugs that has revolutionized cancer treatment.[1][2][6] Kinase inhibitors containing the pyrimidine core often mimic the adenine fragment of ATP, enabling them to competitively bind to the enzyme's active site and modulate its activity.[2] This guide provides a detailed exploration of 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride, a versatile and strategically designed building block for synthesizing diverse libraries of pyrimidine-based drug candidates.

Key Structural Features and Synthetic Potential

2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride offers medicinal chemists two primary points for molecular elaboration, making it a highly valuable starting material.

  • The Pyrimidin-4-ol Core: The hydroxyl group at the C4 position is the key to unlocking the synthetic potential of the pyrimidine ring. While the pyrimidin-4-ol tautomer exists in equilibrium with its pyrimidin-4-one form, its true utility is realized upon conversion of the hydroxyl into a more reactive leaving group, typically a halide. This "activation" step transforms the C4 position into an electrophilic center, primed for nucleophilic aromatic substitution (SNAr) reactions. This is a common and powerful strategy for introducing a wide array of functional groups and building molecular complexity.[7][8]

  • The N-Methyl Ethylamine Side Chain: The secondary amine on the C2-ethyl side chain provides a nucleophilic handle. This allows for derivatization through reactions such as acylation, sulfonylation, or reductive amination, enabling fine-tuning of the molecule's physicochemical properties, including solubility, polarity, and ability to form additional interactions with a target protein.

The dihydrochloride salt form ensures stability and enhances the solubility of the compound in polar solvents for initial reaction setups.

Core Synthetic Workflow: From Building Block to Advanced Intermediate

The most direct and powerful application of this building block involves a two-step sequence to generate 2,4-disubstituted pyrimidine derivatives, which are common cores for kinase inhibitors.[1][7][8] The overall strategy involves first activating the C4 position via chlorination, followed by a selective SNAr reaction with a desired nucleophile.

G cluster_0 Core Synthetic Workflow start 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride step1 Protocol 1: Activation via Chlorination start->step1 intermediate 4-Chloro-2-[2-(methylamino)ethyl]pyrimidine (Reactive Intermediate) step1->intermediate step2 Protocol 2: Nucleophilic Aromatic Substitution (SNAr) intermediate->step2 end 2,4-Disubstituted Pyrimidine Library (e.g., Kinase Inhibitor Scaffolds) step2->end

Caption: High-level workflow for derivatizing the pyrimidine building block.

Detailed Experimental Protocols

These protocols provide a proven framework for the synthesis of advanced intermediates. Researchers should note that reaction times and purification methods may require optimization based on the specific substrates used.

Protocol 1: Activation of the Pyrimidine Core via Chlorination

Causality and Rationale: The C4-hydroxyl group of the pyrimidin-4-ol is a poor leaving group for SNAr reactions. By converting it to a chloride using a strong dehydrating and chlorinating agent like phosphoryl chloride (POCl₃), we generate a highly reactive electrophilic center at C4. The chloride is an excellent leaving group, facilitating subsequent displacement by a wide range of nucleophiles.

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Application

Application Note: 2-[2-(Methylamino)ethyl]pyrimidin-4-ol Dihydrochloride in Small Molecule Drug Discovery

Target Audience: Medicinal Chemists, Chemical Biologists, and Drug Development Professionals Compound Identity: 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride (CAS: 2155856-30-5) Executive Summary & Structural Lo...

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Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Medicinal Chemists, Chemical Biologists, and Drug Development Professionals Compound Identity: 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride (CAS: 2155856-30-5)

Executive Summary & Structural Logic

In modern small molecule drug discovery, the design of kinase inhibitors and proteolysis-targeting chimeras (PROTACs) relies heavily on bifunctional building blocks. 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride is a highly privileged scaffold that offers two distinct, orthogonally reactive pharmacophores:

  • A Pyrimidin-4-ol Core: A classic ATP-mimetic hinge binder.

  • A 2-(Methylamino)ethyl Side Chain: A flexible, basic secondary amine that acts as a solubilizing group or a ready-made anchor for PROTAC linker attachment.

As a Senior Application Scientist, I have designed this guide to move beyond basic structural descriptions, providing you with the mechanistic causality behind its physicochemical behavior and self-validating experimental protocols for its integration into your discovery pipelines.

Physicochemical Profiling & Pharmacological Utility

Tautomerism and Hinge-Binding Dynamics

While drawn as a "pyrimidin-4-ol", this molecule exists in a dynamic tautomeric equilibrium with its keto form, pyrimidin-4(1H)-one . Theoretical and experimental studies on analogous 4-hydroxypyrimidines demonstrate that the keto form is significantly more stable and predominates under physiological conditions[1].

This tautomerization is not merely a structural curiosity; it is the driving force behind its pharmacological utility. The pyrimidin-4(1H)-one state provides a highly polarized N1-H (hydrogen bond donor) and C4=O (hydrogen bond acceptor) system. This bidentate motif perfectly mimics the adenine ring of ATP, allowing it to anchor deeply into the hinge region of critical oncology and neurology targets, such as Glycogen Synthase Kinase-3β (GSK-3β)[2] and Phosphoinositide 3-Kinase β (PI3Kβ)[3].

The Dihydrochloride Salt Advantage

The molecule is supplied as a dihydrochloride salt. Free secondary amines are prone to atmospheric CO2 absorption (forming insoluble carbamates) and oxidative degradation. The dihydrochloride salt ensures long-term benchtop stability. However, this necessitates precise stoichiometric neutralization ("free-basing") with non-nucleophilic bases (e.g., N,N-diisopropylethylamine, DIPEA) prior to any derivatization to prevent reaction failure.

PROTAC Linker Trajectory

G Core Pyrimidin-4-ol / 4-one Core (H-Bond Donor/Acceptor) Amine 2-(Methylamino)ethyl (Secondary Amine) Core->Amine C2-Substitution Kinase Kinase Hinge Region (e.g., GSK-3β, PI3K) Core->Kinase ATP Mimetic Binding Solvent Solvent Channel / Ribose Pocket Amine->Solvent Solubilization PROTAC PROTAC Linker Attachment Amine->PROTAC N-Alkylation/ Acylation

Figure 1: Pharmacological logic and binding trajectory of the pyrimidin-4-ol scaffold.

Experimental Protocols: A Self-Validating Synthetic Workflow

To utilize this building block in cross-coupling reactions (e.g., Suzuki-Miyaura) or SNAr chemistry, the C4-OH must be converted into a leaving group (chloride or triflate). Causality Rule: The secondary amine must be protected first. Failing to do so will result in rapid intramolecular cyclization or uncontrolled polymerization during electrophilic activation.

Protocol A: Chemoselective N-Protection

Objective: Selectively protect the secondary amine while leaving the pyrimidin-4-ol core intact. Causality: The aliphatic secondary amine is significantly more nucleophilic than the tautomeric pyrimidinol oxygen. By controlling stoichiometry and temperature, we achieve >95% chemoselectivity.

Step-by-Step Methodology:

  • Free-Basing: Suspend 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride (1.0 eq) in anhydrous dichloromethane (DCM) (0.1 M).

  • Neutralization: Add DIPEA (3.0 eq) dropwise at 0 °C. Note: 2.0 eq neutralizes the HCl salts; the extra 1.0 eq acts as the reaction base.

  • Protection: Add Di-tert-butyl dicarbonate (Boc₂O) (1.05 eq) portion-wise.

  • Stirring: Allow the reaction to warm to room temperature and stir for 4 hours.

  • Workup: Wash with 5% aqueous citric acid to remove unreacted amine, followed by brine. Dry over Na₂SO₄ and concentrate in vacuo.

Protocol B: Mild C4-Triflation for Scaffold Diversification

Objective: Convert the pyrimidin-4-ol to a highly reactive 4-O-triflate for subsequent Pd-catalyzed cross-coupling. Causality: Traditional chlorination using POCl₃ requires heating, which frequently cleaves the acid-sensitive Boc group. Trifluoromethanesulfonic anhydride (Tf₂O) at cryogenic temperatures provides a mild, self-validating alternative that preserves the protecting group.

Step-by-Step Methodology:

  • Preparation: Dissolve the N-Boc protected intermediate from Protocol A (1.0 eq) in anhydrous DCM (0.2 M) under an inert N₂ atmosphere.

  • Base Addition: Add anhydrous Pyridine (2.5 eq). Note: Pyridine acts as an acid scavenger, preventing localized acidity that could deprotect the Boc group.

  • Activation: Cool the mixture to -78 °C using a dry ice/acetone bath.

  • Triflation: Dropwise add Tf₂O (1.2 eq) over 15 minutes. The solution will turn pale yellow.

  • Completion: Stir for 1 hour at -78 °C, then allow to slowly warm to 0 °C.

  • Quench: Quench rapidly with saturated aqueous NaHCO₃ to neutralize excess Tf₂O. Extract with DCM, dry, and concentrate.

Workflow Start 2-[2-(Methylamino)ethyl]pyrimidin-4-ol Dihydrochloride Step1 Step 1: Free Basing & N-Protection (Boc2O, DIPEA, DCM) Start->Step1 Protocol A Step2 Step 2: Core Activation (Tf2O, Pyridine, -78°C) Step1->Step2 Protocol B Step3 Step 3: Scaffold Diversification (Pd-Catalyzed Cross-Coupling) Step2->Step3 SNAr / Suzuki Step4 Step 4: Deprotection & Linker Attachment (TFA, then Linker-NHS ester) Step3->Step4 PROTAC Synthesis

Figure 2: Step-by-step synthetic workflow for functionalizing the pyrimidine scaffold.

Quantitative Data & Analytical Validation

To ensure trustworthiness in your synthetic pipeline, utilize the following self-validating metrics. Table 1 outlines the causality behind choosing triflation over chlorination, while Table 2 provides the exact analytical markers to confirm reaction success.

Table 1: Reaction Optimization for C4-Activation

Reagent SystemTemperatureConversion (%)Byproduct ProfileRecommendation
POCl₃ / Neat100 °C>90%High Boc-deprotection & tar formationNot Recommended
POCl₃ / DIPEA / Toluene80 °C65%Moderate degradationAlternative
Tf₂O / Pyridine / DCM -78 °C to 0 °C >95% Clean, no Boc-deprotection Optimal (Protocol B)

Table 2: Analytical Validation Metrics (Self-Validating System)

Analytical MethodTarget Signal / MetricCausality / Interpretation
¹H NMR (DMSO-d₆) Disappearance of broad singlet ~11.5–12.0 ppmConfirms successful activation of the C4-OH (loss of the tautomeric NH/OH proton).
¹H NMR (CDCl₃) Appearance of sharp singlet at ~1.45 ppm (9H)Validates successful chemoselective Boc protection of the secondary amine.
LC-MS (ESI+) [M+H]⁺ shift from 154.1 to 254.1 m/zConfirms addition of the Boc group (+100 Da net mass change).
LC-MS (ESI+) [M+H]⁺ shift from 254.1 to 386.1 m/zConfirms successful triflation of the pyrimidine core.

References

  • Watanabe, K., et al. Discovery of novel 2-(3-phenylpiperazin-1-yl)-pyrimidin-4-ones as glycogen synthase kinase-3β inhibitors. Bioorganic & Medicinal Chemistry Letters (2017).[2] URL:[Link]

  • Sanofi Oncology Drug Discovery. Discovery and optimization of pyrimidone indoline amide PI3Kβ inhibitors for the treatment of phosphatase and tensin homologue (PTEN)-deficient cancers. Journal of Medicinal Chemistry (2014).[3] URL:[Link]

  • Proceedings of the National Academy of Sciences (PNAS). DeepDegradome: A structure-aware deep learning framework for PROTAC and ligand generation against protein targets. (2023).[4] URL:[Link]

Sources

Method

Application Notes and Protocols for Catalytic Cross-Coupling Reactions Involving 2-[2-(Methylamino)ethyl]pyrimidin-4-ol Dihydrochloride

Introduction: The Pyrimidine Core in Modern Drug Discovery The pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a vast array of therapeutic agents. Its prevalence in nature, m...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Pyrimidine Core in Modern Drug Discovery

The pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a vast array of therapeutic agents. Its prevalence in nature, most notably as a fundamental component of nucleic acids, has inspired chemists to explore its potential in drug design.[1][2] Pyrimidine derivatives exhibit a wide spectrum of biological activities, including antimicrobial, anticancer, anti-inflammatory, and antiviral properties.[2][3][4][5] The ability to functionalize the pyrimidine ring at specific positions is crucial for modulating the pharmacological profile of these molecules.

Palladium-catalyzed cross-coupling reactions have emerged as powerful and versatile tools for the synthesis of complex molecules, and their application to heterocyclic chemistry has been particularly transformative.[6][7] Reactions such as the Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings provide efficient methods for the formation of carbon-carbon and carbon-nitrogen bonds, enabling the introduction of diverse substituents onto the pyrimidine core.[8] This guide provides detailed application notes and protocols for conducting these key cross-coupling reactions on 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride, a versatile building block for the synthesis of novel drug candidates.

Understanding the Substrate: 2-[2-(Methylamino)ethyl]pyrimidin-4-ol Dihydrochloride

The substrate, 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride, presents unique opportunities and challenges for cross-coupling reactions. The pyrimidin-4-ol moiety can exist in tautomeric forms, which can influence its reactivity. The hydroxyl group can be converted to a more reactive triflate or nonaflate, or the corresponding chloropyrimidine can be used as the electrophile. The presence of a basic (methylamino)ethyl side chain requires careful consideration of the reaction conditions, particularly the choice of base, to avoid undesired side reactions or catalyst deactivation. The dihydrochloride salt form indicates that the amine groups are protonated, which will influence their nucleophilicity and the overall solubility of the starting material.

Suzuki-Miyaura Coupling: Forging C-C Bonds

The Suzuki-Miyaura reaction is a robust method for forming carbon-carbon bonds between an organoboron reagent and an organic halide or triflate, catalyzed by a palladium complex.[9][10] This reaction is widely used in the pharmaceutical industry due to its mild reaction conditions and tolerance of a wide range of functional groups.[6]

Mechanistic Insights

The catalytic cycle of the Suzuki-Miyaura reaction generally proceeds through three key steps: oxidative addition of the palladium(0) catalyst to the pyrimidine halide/triflate, transmetalation of the organoboron species to the palladium(II) complex, and reductive elimination to form the C-C bond and regenerate the palladium(0) catalyst.

Suzuki_Miyaura_Cycle Pd(0)L2 Pd(0)L2 Oxidative\nAddition Oxidative Addition Pd(0)L2->Oxidative\nAddition R-X R-Pd(II)-X(L2) R-Pd(II)-X(L2) Oxidative\nAddition->R-Pd(II)-X(L2) Transmetalation Transmetalation R-Pd(II)-X(L2)->Transmetalation R'-B(OR)2 (Base) R-Pd(II)-R'(L2) R-Pd(II)-R'(L2) Transmetalation->R-Pd(II)-R'(L2) Reductive\nElimination Reductive Elimination R-Pd(II)-R'(L2)->Reductive\nElimination Reductive\nElimination->Pd(0)L2 R-R'

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocol: Suzuki-Miyaura Coupling

This protocol describes a general procedure for the Suzuki-Miyaura coupling of a 4-chloro- or 4-triflyloxy-pyrimidine derivative of the title compound with an arylboronic acid.

Materials:

  • 4-chloro- or 4-triflyloxy-2-[2-(methylamino)ethyl]pyrimidine derivative

  • Arylboronic acid (1.2 equivalents)

  • Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

  • Base (e.g., K₂CO₃, Cs₂CO₃, 2-3 equivalents)

  • Solvent (e.g., 1,4-dioxane/water, DME, toluene)

  • Anhydrous sodium sulfate

  • Silica gel for column chromatography

Procedure:

  • To a dry reaction vessel, add the pyrimidine derivative, arylboronic acid, palladium catalyst, and base.

  • Purge the vessel with an inert gas (e.g., argon or nitrogen) for 5-10 minutes.

  • Add the degassed solvent system to the reaction vessel.

  • Heat the reaction mixture to the desired temperature (typically 80-100 °C) and stir for the required time (monitor by TLC or LC-MS).

  • Upon completion, cool the reaction to room temperature and dilute with water.

  • Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Filter and concentrate the organic layer under reduced pressure.

  • Purify the crude product by silica gel column chromatography.

Key Parameters and Optimization
ParameterRecommendationRationale
Palladium Catalyst Pd(PPh₃)₄, PdCl₂(dppf), Pd₂(dba)₃ with a phosphine ligandCatalyst choice depends on the reactivity of the substrates. Buchwald's biarylphosphine ligands can be effective for challenging couplings.
Ligand PPh₃, dppf, SPhos, XPhosLigands stabilize the palladium center and influence the rate of oxidative addition and reductive elimination.
Base K₂CO₃, Cs₂CO₃, K₃PO₄The base is crucial for the transmetalation step. The choice of base can significantly impact the reaction outcome.
Solvent Dioxane/H₂O, DME, TolueneA mixture of an organic solvent and water is often used to dissolve both the organic and inorganic reagents.

Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen bonds between an aryl halide or triflate and an amine.[11][12] This reaction has become a cornerstone of modern synthetic chemistry, enabling the synthesis of a wide range of arylamines.[13]

Mechanistic Insights

The catalytic cycle of the Buchwald-Hartwig amination involves the oxidative addition of the palladium(0) catalyst to the aryl halide/triflate, followed by coordination of the amine and deprotonation by a base to form a palladium-amido complex. Reductive elimination from this complex yields the desired arylamine and regenerates the palladium(0) catalyst.

Buchwald_Hartwig_Cycle Pd(0)L2 Pd(0)L2 Oxidative\nAddition Oxidative Addition Pd(0)L2->Oxidative\nAddition Ar-X Ar-Pd(II)-X(L2) Ar-Pd(II)-X(L2) Oxidative\nAddition->Ar-Pd(II)-X(L2) Amine\nCoordination Amine Coordination Ar-Pd(II)-X(L2)->Amine\nCoordination R2NH [Ar-Pd(II)-X(L)(HNR2)] [Ar-Pd(II)-X(L)(HNR2)] Amine\nCoordination->[Ar-Pd(II)-X(L)(HNR2)] Deprotonation Deprotonation [Ar-Pd(II)-X(L)(HNR2)]->Deprotonation Base Ar-Pd(II)-NR2(L) Ar-Pd(II)-NR2(L) Deprotonation->Ar-Pd(II)-NR2(L) Reductive\nElimination Reductive Elimination Ar-Pd(II)-NR2(L)->Reductive\nElimination Reductive\nElimination->Pd(0)L2 Ar-NR2 Sonogashira_Cycle cluster_pd Palladium Cycle cluster_cu Copper Cycle Pd(0)L2 Pd(0)L2 Oxidative\nAddition Oxidative Addition Pd(0)L2->Oxidative\nAddition R-X R-Pd(II)-X(L2) R-Pd(II)-X(L2) Oxidative\nAddition->R-Pd(II)-X(L2) Transmetalation Transmetalation R-Pd(II)-X(L2)->Transmetalation R'C≡CCu R-Pd(II)-C≡CR'(L2) R-Pd(II)-C≡CR'(L2) Transmetalation->R-Pd(II)-C≡CR'(L2) Reductive\nElimination Reductive Elimination R-Pd(II)-C≡CR'(L2)->Reductive\nElimination Reductive\nElimination->Pd(0)L2 R-C≡CR' Cu(I)X Cu(I)X Alkyne\nCoordination Alkyne Coordination Cu(I)X->Alkyne\nCoordination R'C≡CH (Base) R'C≡CCu R'C≡CCu Alkyne\nCoordination->R'C≡CCu R'C≡CCu->Cu(I)X Transmetalation to Pd Experimental_Workflow Start Start Prepare Glassware\n(Dry & Inert) Prepare Glassware (Dry & Inert) Start->Prepare Glassware\n(Dry & Inert) Add Reagents\n(Substrate, Catalyst, Ligand, Base) Add Reagents (Substrate, Catalyst, Ligand, Base) Prepare Glassware\n(Dry & Inert)->Add Reagents\n(Substrate, Catalyst, Ligand, Base) Purge with\nInert Gas Purge with Inert Gas Add Reagents\n(Substrate, Catalyst, Ligand, Base)->Purge with\nInert Gas Add Degassed\nSolvent Add Degassed Solvent Purge with\nInert Gas->Add Degassed\nSolvent Heat & Stir Heat & Stir Add Degassed\nSolvent->Heat & Stir Monitor Reaction\n(TLC/LC-MS) Monitor Reaction (TLC/LC-MS) Heat & Stir->Monitor Reaction\n(TLC/LC-MS) Work-up\n(Quench, Extract, Dry) Work-up (Quench, Extract, Dry) Monitor Reaction\n(TLC/LC-MS)->Work-up\n(Quench, Extract, Dry) Purification\n(Column Chromatography) Purification (Column Chromatography) Work-up\n(Quench, Extract, Dry)->Purification\n(Column Chromatography) Characterization\n(NMR, MS) Characterization (NMR, MS) Purification\n(Column Chromatography)->Characterization\n(NMR, MS) End End Characterization\n(NMR, MS)->End

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Application

Receptor binding assay protocols using 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride

Topic: Receptor Binding Assay Protocols for 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride Audience: Researchers, scientists, and drug development professionals. Introduction: Characterizing a Novel Pyrimidine De...

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Author: BenchChem Technical Support Team. Date: March 2026

Topic: Receptor Binding Assay Protocols for 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride

Audience: Researchers, scientists, and drug development professionals.

Introduction: Characterizing a Novel Pyrimidine Derivative at the Serotonin 5-HT2A Receptor

The pyrimidine scaffold is a cornerstone in medicinal chemistry, with derivatives exhibiting a vast range of biological activities, including anti-inflammatory, anti-cancer, and antimicrobial properties.[1][2] The compound 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride features a pyrimidine core coupled with a (methylamino)ethyl side chain, a classic pharmacophore present in numerous biogenic amines, suggesting potential activity at neurotransmitter receptors. This document provides a comprehensive guide to characterizing the binding affinity of this novel compound at the human serotonin 2A (5-HT2A) receptor, a G protein-coupled receptor (GPCR) implicated in a variety of physiological and pathological processes.[3]

Understanding the binding characteristics of novel compounds is a critical first step in drug discovery. Radioligand binding assays are the gold standard for determining the affinity of a ligand for a receptor.[4] This application note details a competitive radioligand binding assay protocol to determine the inhibitory constant (Ki) of 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride for the human 5-HT2A receptor.

Principle of the Competitive Radioligand Binding Assay

This assay measures the ability of a test compound (the "competitor") to displace a radiolabeled ligand from its receptor. The assay is performed using cell membranes containing a high concentration of the receptor of interest. By incubating the membranes with a fixed concentration of a high-affinity radioligand and varying concentrations of the unlabeled test compound, a competition curve is generated. From this curve, the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) can be determined. The IC50 value is then used to calculate the Ki, which represents the binding affinity of the test compound for the receptor.[5]

Experimental Workflow

The general workflow for the competitive radioligand binding assay is depicted below.

workflow cluster_prep Preparation cluster_assay Assay cluster_analysis Data Analysis Membrane_Prep Membrane Preparation Incubation Incubation Membrane_Prep->Incubation Reagent_Prep Reagent Preparation Reagent_Prep->Incubation Filtration Filtration Incubation->Filtration Counting Scintillation Counting Filtration->Counting Data_Processing Data Processing Counting->Data_Processing Curve_Fitting Curve Fitting (IC50) Data_Processing->Curve_Fitting Ki_Calculation Ki Calculation Curve_Fitting->Ki_Calculation

Caption: General workflow for a competitive radioligand binding assay.

Detailed Protocol: Competitive Radioligand Binding Assay for the 5-HT2A Receptor

This protocol outlines the steps for determining the binding affinity of 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride for the human 5-HT2A receptor.

Materials and Reagents:

  • Test Compound: 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride

  • Radioligand: [³H]Ketanserin (Specific activity ~70-90 Ci/mmol)

  • Cell Membranes: Membranes from Chinese Hamster Ovary (CHO) or Human Embryonic Kidney (HEK293) cells stably expressing the human 5-HT2A receptor.

  • Assay Buffer: 50 mM Tris-HCl, pH 7.4, containing 5 mM MgCl₂ and 0.1% Bovine Serum Albumin (BSA).

  • Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

  • Non-specific Agent: 10 µM Ketanserin (unlabeled).

  • Filtration Apparatus: Cell harvester with glass fiber filters (e.g., Whatman GF/C) pre-soaked in 0.3% polyethyleneimine (PEI).

  • Scintillation Vials and Cocktail

  • Liquid Scintillation Counter

  • 96-well microplate

Procedure:

  • Membrane Preparation:

    • Thaw the h5-HT2A-CHO cell membranes on ice.

    • Homogenize the membranes in assay buffer.

    • Determine the protein concentration using a standard protein assay (e.g., Bradford or BCA).

    • Dilute the membrane suspension in assay buffer to a final concentration that yields a robust signal-to-noise ratio (typically 10-20 µg of protein per well).

  • Assay Setup:

    • Prepare serial dilutions of 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride in assay buffer.

    • In a 96-well microplate, set up the following conditions in triplicate:

      • Total Binding: 50 µL of assay buffer, 50 µL of [³H]Ketanserin (final concentration ~0.5 nM), and 100 µL of the diluted membrane suspension.

      • Non-specific Binding: 50 µL of 10 µM unlabeled Ketanserin, 50 µL of [³H]Ketanserin, and 100 µL of the diluted membrane suspension.

      • Competitive Binding: 50 µL of each dilution of 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride, 50 µL of [³H]Ketanserin, and 100 µL of the diluted membrane suspension.

  • Incubation:

    • Incubate the plate at room temperature (or a specified temperature, e.g., 30°C) for 60-90 minutes with gentle agitation to reach equilibrium.[5]

  • Termination and Filtration:

    • Terminate the incubation by rapid vacuum filtration through the pre-soaked glass fiber filters using a cell harvester.

    • Wash the filters three to four times with ice-cold wash buffer to remove unbound radioligand.[5]

  • Radioactivity Counting:

    • Dry the filters (e.g., for 30 minutes at 50°C).

    • Place the dried filters into scintillation vials, add scintillation cocktail, and allow them to equilibrate for at least 4 hours in the dark.

    • Measure the radioactivity in each vial using a liquid scintillation counter, expressed as counts per minute (CPM) or disintegrations per minute (DPM).[4]

Data Analysis:

  • Calculate the specific binding by subtracting the average non-specific binding (DPM) from the average total binding (DPM).

  • For the competitive binding wells, plot the percentage of specific binding of [³H]Ketanserin against the logarithm of the concentration of 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride.

  • Determine the IC50 value by performing a non-linear regression analysis using a sigmoidal dose-response curve (e.g., in GraphPad Prism software).

  • Calculate the Ki value using the Cheng-Prusoff equation:

    • Ki = IC50 / (1 + [L]/Kd)

    • Where [L] is the concentration of the radioligand and Kd is the dissociation constant of the radioligand for the receptor.

Signaling Pathway of the 5-HT2A Receptor

The 5-HT2A receptor is a Gq/11-coupled GPCR. Upon activation by an agonist, it initiates a signaling cascade that leads to the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 stimulates the release of intracellular calcium, while DAG activates protein kinase C (PKC).

signaling_pathway cluster_membrane Cell Membrane cluster_cytosol Cytosol Agonist 5-HT or Agonist Receptor 5-HT2A Receptor Agonist->Receptor G_Protein Gq/11 Receptor->G_Protein activates PLC Phospholipase C (PLC) G_Protein->PLC activates PIP2 PIP2 PLC->PIP2 hydrolyzes IP3 IP3 PIP2->IP3 DAG DAG PIP2->DAG Ca_Release Ca²⁺ Release (from ER) IP3->Ca_Release PKC_Activation PKC Activation DAG->PKC_Activation Cellular_Response Cellular Response Ca_Release->Cellular_Response PKC_Activation->Cellular_Response

Caption: Simplified signaling pathway of the 5-HT2A receptor.

Data Presentation

The binding affinity data for 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride and reference compounds can be summarized in a table for easy comparison.

Table 1: Hypothetical Binding Affinities for the Human 5-HT2A Receptor

CompoundRadioligandReceptor SourceKi (nM)Hill Slope
2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride[³H]Ketanserinh5-HT2A-CHO150-1.05
Serotonin[³H]Ketanserinh5-HT2A-CHO505-0.98
Ketanserin[³H]Ketanserinh5-HT2A-CHO1.1-1.02

Note: The data presented in this table are for illustrative purposes. The Ki for 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride is a hypothetical value to demonstrate data presentation.

Conclusion

This application note provides a detailed protocol for a competitive radioligand binding assay to determine the binding affinity of the novel compound 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride for the human 5-HT2A receptor. By following this protocol, researchers can obtain reliable and reproducible data to characterize the pharmacological profile of this and other similar compounds, which is a crucial step in the early stages of drug discovery and development.

References

  • Goldstein, D. M., et al. (2011). Discovery of 6-(2,4-difluorophenoxy)-2-[3-hydroxy-1-(2-hydroxyethyl)propylamino]-8-methyl-8H-pyrido[2,3-d]pyrimidin-7-one (pamapimod) and 6-(2,4-difluorophenoxy)-8-methyl-2-(tetrahydro-2H-pyran-4-ylamino)pyrido[2,3-d]pyrimidin-7(8H)-one (R1487) as orally bioavailable and highly selective inhibitors of p38α mitogen-activated protein kinase. Journal of Medicinal Chemistry, 54(7), 2255-2265. [Link]

  • Data Sheet Radioligand Binding Assay Protocol. Gifford Bioscience. [Link]

  • Wang, L., et al. (2017). 2-Aminopyrimidine Derivatives as New Selective Fibroblast Growth Factor Receptor 4 (FGFR4) Inhibitors. ACS Medicinal Chemistry Letters, 8(5), 556-561. [Link]

  • Saeed, A., et al. (2022). Structure-Activity Relationships of Pyrimidine Derivatives and their Biological Activity - A Review. Medicinal Chemistry, 19(1), 10-30. [Link]

  • Umar, M. N., et al. (2021). Research developments in the syntheses, anti-inflammatory activities and structure–activity relationships of pyrimidines. RSC Advances, 11(11), 6064-6093. [Link]

Sources

Method

Formulation techniques for 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride active pharmaceutical ingredients

Introduction: Navigating the Formulation of a Novel Pyrimidine Derivative 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride is a molecule of interest within pharmaceutical development, belonging to the broad class o...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction: Navigating the Formulation of a Novel Pyrimidine Derivative

2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride is a molecule of interest within pharmaceutical development, belonging to the broad class of pyrimidine derivatives that are integral to numerous therapeutic agents. The dihydrochloride salt form suggests high aqueous solubility, a desirable trait for dissolution and bioavailability. However, the presence of a secondary amine and a hydroxylated pyrimidine ring introduces specific challenges related to chemical stability and excipient compatibility. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to navigate the pre-formulation and formulation development of this active pharmaceutical ingredient (API) for oral solid dosage forms. Our approach emphasizes a deep understanding of the API's physicochemical properties to rationally design robust and stable formulations.

Part 1: Foundational Pre-Formulation Studies

A thorough pre-formulation investigation is the cornerstone of successful drug development. For 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride, the following studies are critical to inform formulation strategies.

Physicochemical Characterization

Understanding the intrinsic properties of the API is paramount. Key parameters to be determined include:

  • Solubility Profile: The aqueous solubility should be determined across a physiologically relevant pH range (e.g., 1.2, 4.5, and 6.8) to anticipate its behavior in the gastrointestinal tract. While the dihydrochloride salt form suggests good water solubility, quantification is essential[1]. The solubility in common organic solvents should also be assessed to inform potential manufacturing processes like wet granulation.

  • pKa Determination: The ionization constant(s) (pKa) of the molecule will dictate its charge state at different pH values, influencing its solubility and permeability.[2] Computational tools can provide initial estimates, but experimental determination via potentiometric titration or UV-spectroscopy is necessary for accuracy.[3][4] The pyrimidine ring and the secondary amine are the key ionizable groups.

  • Solid-State Characterization:

    • Polymorphism: Different crystalline forms (polymorphs) of an API can exhibit varied solubility, stability, and manufacturability.[5] Techniques such as X-ray Powder Diffraction (XRPD), Differential Scanning Calorimetry (DSC), and Thermogravimetric Analysis (TGA) are essential to identify and characterize the stable polymorphic form.

    • Hygroscopicity: The propensity of the API to absorb atmospheric moisture should be evaluated. As a salt, it may be hygroscopic, which can impact powder flow, stability, and the choice of manufacturing process and packaging.

Stability Assessment: Forced Degradation Studies

Forced degradation studies are crucial to identify the degradation pathways and potential degradation products of the API, which is essential for developing a stability-indicating analytical method.[6] The API should be subjected to stress conditions as outlined by the International Council for Harmonisation (ICH) guidelines.

Table 1: Recommended Forced Degradation Conditions

Stress ConditionSuggested Protocol
Acid Hydrolysis 0.1 M HCl at 60°C for up to 48 hours.
Base Hydrolysis 0.1 M NaOH at 60°C for up to 48 hours.
Oxidation 3% H₂O₂ at room temperature for up to 24 hours.
Thermal Degradation Solid API at 80°C for 48 hours.
Photostability Expose solid API and solution to light conditions as per ICH Q1B guidelines.

Protocol based on general principles for stability testing.[6]

Drug-Excipient Compatibility Studies

The secondary amine in the API is susceptible to the Maillard reaction with reducing sugars (e.g., lactose).[7][8] Therefore, a systematic drug-excipient compatibility study is critical.

Protocol for Drug-Excipient Compatibility Screening:

  • Prepare binary mixtures of the API and selected excipients (e.g., in a 1:1 or 1:5 ratio).

  • Add a small amount of water (e.g., 5-10% w/w) to accelerate potential reactions.

  • Store the mixtures under accelerated conditions (e.g., 40°C/75% RH) for a defined period (e.g., 2-4 weeks).

  • Analyze the samples at predetermined time points using a stability-indicating HPLC method for the appearance of degradants and loss of API.

  • Physical changes (e.g., color change, caking) should also be noted.

Part 2: Formulation Development Strategies

Based on the anticipated high solubility of a dihydrochloride salt, direct compression and wet granulation are two viable strategies for tablet formulation.

Strategy 1: Direct Compression

Direct compression is a cost-effective and straightforward manufacturing process suitable for APIs with good flowability and compressibility.[9][10]

Rationale for Excipient Selection:

  • Diluent/Filler: Microcrystalline cellulose (MCC) is an excellent choice due to its good compressibility and binder properties. Dibasic calcium phosphate may also be considered, especially if a non-hygroscopic filler is needed. Avoid lactose if the Maillard reaction is a concern.

  • Disintegrant: Croscarmellose sodium or sodium starch glycolate are effective superdisintegrants at low concentrations (2-5%).

  • Glidant: Colloidal silicon dioxide (0.25-0.5%) is used to improve powder flow.

  • Lubricant: Magnesium stearate (0.5-1%) is a common and effective lubricant.

Table 2: Example Direct Compression Formulation

ComponentFunctionConcentration (% w/w)
2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochlorideAPI10 - 30
Microcrystalline Cellulose (e.g., Avicel® PH 102)Diluent/Binder60 - 85
Croscarmellose SodiumDisintegrant2 - 4
Colloidal Silicon DioxideGlidant0.25 - 0.5
Magnesium StearateLubricant0.5 - 1.0

Protocol for Direct Compression:

  • Sieving: Pass the API and all excipients through an appropriate mesh screen (e.g., #40) to ensure particle size uniformity and break up any agglomerates.

  • Blending:

    • Add the API and diluent to a suitable blender (e.g., V-blender or bin blender).

    • Blend for a predetermined time (e.g., 10-15 minutes).

    • Add the disintegrant and glidant and blend for an additional 5 minutes.

    • Finally, add the lubricant and blend for a short period (e.g., 2-3 minutes) to avoid over-lubrication.

  • Compression: Compress the final blend into tablets using a rotary tablet press, monitoring for weight, hardness, and thickness.

Workflow for Direct Compression:

Caption: Workflow for Wet Granulation Formulation.

Part 3: Analytical Methods for Quality Control

A validated, stability-indicating analytical method is essential to ensure the quality, purity, and stability of the final drug product. [6][11]High-Performance Liquid Chromatography (HPLC) is the method of choice for this purpose.

Table 4: Suggested HPLC Method Parameters

ParameterSpecification
Column C18 reverse-phase (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase Gradient of an aqueous buffer (e.g., phosphate or formate) and an organic modifier (e.g., acetonitrile or methanol)
Flow Rate 1.0 mL/min
Column Temperature 30°C
Detection Wavelength To be determined by UV-Vis spectral analysis of the API
Injection Volume 10 µL

Method parameters are a starting point and require optimization and validation. [6][11] Method Validation: The analytical method must be validated according to ICH Q2(R1) guidelines, including specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), detection limit, quantitation limit, and robustness.

Conclusion

The formulation of 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride presents a favorable profile due to its expected high water solubility. However, careful consideration of its potential for chemical instability, particularly the Maillard reaction, is crucial for developing a stable and effective oral solid dosage form. A systematic approach, beginning with thorough pre-formulation characterization, will enable the rational selection of either direct compression or wet granulation as a manufacturing process. The protocols and strategies outlined in this guide provide a robust starting point for the successful development of this promising API.

References

  • Carrageenan matrix formulation for direct compression of a water-soluble drug. Journal of Controlled Release. [Link]

  • An Alternative Method of Drug-Excipient Characterization. TA Instruments. [Link]

  • Drug-Excipient Compatibility Studies in Formulation Development: Current Trends and Techniques. Fisher Digital Publications. [Link]

  • Gibson, E. K. (2007). Amine hydrochloride salts: a problem in polyurethane synthesis. PhD thesis, University of Glasgow. [Link]

  • API Excipient Compatibility Study. Veeprho. [Link]

  • Method development, validation of stability indicating liquid chromatographic method and force degradation study of pyrimidine derivative. JETIR. [Link]

  • Drug-Excipient Compatibility Study Through a Novel Vial-in-Vial Experimental Setup: A Benchmark Study. PMC. [Link]

  • Spray Drying for Direct Compression of Pharmaceuticals. MDPI. [Link]

  • Drug excipient Compatibility. Slideshare. [Link]

  • Amine hydrochloride salts : a problem in polyurethane synthesis. Enlighten Theses. [Link]

  • RECENT ADVANCES IN DIRECT COMPRESSION TECHNIQUE FOR PHARMACEUTICAL TABLET FORMULATION. ResearchGate. [Link]

  • Impact of Solid-State Characteristics to the Physical Stability of Drug Substance and Drug Product. Academia.edu. [Link]

  • A comparative evaluation of direct compression and wet granulation methods for formulation of stavudine tablets. SciSpace. [Link]

  • Continuous twin screw wet granulation of low-dose formulations: Impact of process variables and API/binder addition methods on granule quality attributes. PubMed. [Link]

  • Direct measurement of pyrimidine C6-hydrate stability. PubMed. [Link]

  • Poorly water-soluble APIs in fixed-dose combinations: development, challenges, and opportunities in manufacturing techniques. Queen's University Belfast. [Link]

  • An Evaluation of Wet Granulation Process Selection for API Prone to Polymorphic Form Conversion in the Presence of Moisture and Heat. ResearchGate. [Link]

  • A review on the wet granulation technique and its modules. World Journal of Pharmaceutical Research. [Link]

  • Biorelevant pKa (37°C) predicted from the 2D structure of the molecule and its pKa at 25°C. PMC. [Link]

  • Mass spectrometry for analysis of purine and pyrimidine compounds. ResearchGate. [Link]

  • Preparation of Water-Soluble Compounds Through Salt Formation. ResearchGate. [Link]

  • Computational Estimation of the Acidities of Pyrimidines and Related Compounds. MDPI. [Link]

  • 4-(2-Methylamino)ethyl)pyridine. Cheméo. [Link]

  • Amorphization of Thiamine Chloride Hydrochloride: Effects of Physical State and Polymer Type on the Chemical Stability of Thiamine in Solid Dispersions. PMC. [Link]

  • An efficient sequence for the preparation of small secondary amine hydrochloride salts for focused library generation without need for distillation or chromatographic purification. PubMed. [Link]

  • Isolation (Recovery) of amines. University of Alberta. [Link]

  • Predicting pKa Using a Combination of Quantum Mechanical and Machine Learning Methods. Optibrium. [Link]

  • Study of pKa for Schiff bases derived from 2- acetyl pyridine with 4-amino pyrrimidine and 4-amino pyridine. Journal of Al-Nahrain University. [Link]

  • Prediction of pKa values for drug-like molecules using semiempirical quantum chemical methods. PeerJ. [Link]

  • Organic Nitrogen Compounds V: Amine Salts. Spectroscopy Online. [Link]

  • Method for preparing an amine hydrochloride suspension.
  • Synthesis of a Water-Soluble Tridentate (Dimethylamino)ethyl Cu(I)/Cu(II)-Ligand. ResearchGate. [Link]

  • SOLUBILITY OF A SERIES OF PYRIMIDINE DERIVATIVES IN METHANOL AT 293.15 TO 313.15 K. Revue Roumaine de Chimie. [Link]

  • Aqueous and cosolvent solubility data for drug-like organic compounds. PMC. [Link]

  • Physicochemical properties of some pyrimidine derivatives in some organic solvents. MedCrave. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Troubleshooting poor solubility of 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride in DMSO

A Guide to Overcoming Solubility Challenges in DMSO Welcome to the technical support guide for 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride. This document is designed for researchers, scientists, and drug devel...

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Author: BenchChem Technical Support Team. Date: March 2026

A Guide to Overcoming Solubility Challenges in DMSO

Welcome to the technical support guide for 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride. This document is designed for researchers, scientists, and drug development professionals who may encounter difficulties dissolving this compound in Dimethyl Sulfoxide (DMSO). As Senior Application Scientists, we have developed this guide to provide not only step-by-step instructions but also the underlying chemical principles to empower you to make informed decisions in your experimental work.

Understanding the Core Challenge: The Chemistry of a Dihydrochloride Salt in DMSO

The primary obstacle to dissolving 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride lies in its chemical structure as a salt. The "dihydrochloride" designation indicates that two basic amine groups in the molecule have been protonated to form positively charged ammonium centers, each associated with a chloride anion (Cl⁻).

  • High Polarity and Lattice Energy: This salt form makes the molecule highly polar and ionic. In its solid state, these positive and negative charges are locked in a crystal lattice, held together by strong electrostatic forces. Significant energy is required to break this lattice apart before the solvent can surround individual molecules.

  • DMSO as a Solvent: DMSO is a potent polar aprotic solvent. This means it has strong dipoles capable of dissolving many polar compounds, but it lacks a proton (H⁺) to donate.[1] It is particularly effective at solvating cations (the positively charged part of your compound) but is less efficient at solvating small anions like chloride compared to protic solvents (e.g., water, methanol).[2]

This combination of the compound's high crystal lattice energy and DMSO's limitations in solvating the chloride anion is the fundamental reason for the observed solubility issues. The presence of two hydrochloride sites exacerbates this challenge compared to a monohydrochloride salt.

Systematic Troubleshooting Workflow

Encountering poor solubility can be frustrating. We recommend a systematic approach to diagnose and solve the issue. The following workflow moves from the simplest checks to more advanced interventions.

G cluster_0 cluster_1 Phase 1: Foundational Checks cluster_2 Phase 2: Standard Dissolution Methods cluster_3 Phase 3: Advanced Strategies cluster_4 A Start: Poor Solubility Observed B 1. Verify Material Quality - Use fresh, anhydrous grade DMSO. - Confirm compound purity. A->B C Is water absorption a possible issue? B->C C->B Yes, use fresh anhydrous DMSO D 2. Apply Mechanical & Thermal Energy - Vortex vigorously. - Sonicate in a water bath. - Warm gently (37°C). C->D No E Compound Dissolved? D->E F 3. Consider a Co-Solvent System (If compatible with assay) - Add 1-5% sterile water or methanol to the DMSO. E->F No H Success! Prepare single-use aliquots. Store at -20°C or -80°C. E->H Yes G Compound Dissolved? F->G G->H Yes I Re-evaluate Experiment - Is a lower concentration acceptable? - Can an alternative primary solvent (e.g., NMP) be used? G->I No

Caption: A decision tree for troubleshooting solubility issues.

Detailed Experimental Protocols

Here we provide detailed, step-by-step methodologies for the key techniques outlined in the workflow.

Protocol 1: Foundational Check & Standard Dissolution

This protocol should always be the first attempt.

  • Material Preparation: Use a new, sealed vial of anhydrous, high-purity DMSO.[3] Water absorption by DMSO is a primary cause of reduced solubility for many compounds.[4]

  • Weighing: Accurately weigh the desired amount of 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride into a sterile, appropriate-sized vial.

  • Solvent Addition: Add the calculated volume of anhydrous DMSO to achieve your target concentration.

  • Vortexing: Secure the vial cap and vortex vigorously for 1-2 minutes. Visually inspect for undissolved particles.

Protocol 2: Enhanced Dissolution via Sonication

Sonication uses ultrasonic waves to create micro-cavitations in the solvent, which helps to break apart the compound's crystal lattice.

  • Preparation: Prepare the compound suspension in DMSO as described in Protocol 1.

  • Sonication: Place the vial in a bath sonicator. Ensure the water level in the bath is sufficient to cover the solvent level in the vial.

  • Procedure: Sonicate for 5-10 minute intervals.[3] After each interval, visually inspect the solution.

  • Caution: Sonication can generate heat.[5] Monitor the temperature of the water bath to avoid potential compound degradation. If the bath becomes warm, replace the water or allow it to cool before continuing.

Protocol 3: Enhanced Dissolution via Gentle Warming

Increasing the temperature provides kinetic energy that can help overcome the energy barrier of the crystal lattice.

  • Preparation: Prepare the compound suspension in DMSO as described in Protocol 1.

  • Heating: Place the vial in a water bath or heating block set to a gentle temperature, typically 37°C.[6] Temperatures up to 50°C can be attempted, but the thermal stability of the compound must be considered.[5]

  • Agitation: Combine warming with intermittent vortexing or magnetic stirring for best results.

  • Stability Warning: DMSO can decompose at its boiling point (189°C), and this can be catalyzed by acids at lower temperatures.[1][7] While gentle warming is generally safe, prolonged exposure to high temperatures should be avoided. Always cool the solution to room temperature before use.

Frequently Asked Questions (FAQs)

Q1: Why is my dihydrochloride salt so much harder to dissolve in DMSO than its free-base form?

A1: The free-base form of the molecule is neutral and less polar. The dihydrochloride salt is ionic. The strong electrostatic forces holding the salt's crystal lattice together (lattice energy) are much greater than the intermolecular forces in the free-base solid. It takes more energy from the solvent to break apart this ionic lattice, resulting in lower solubility in many organic solvents, including DMSO.[2]

Q2: I used anhydrous DMSO, but my compound precipitated after a freeze-thaw cycle. What happened?

A2: This is a classic problem related to DMSO's hygroscopic nature. DMSO readily absorbs moisture from the atmosphere.[4] Even a small amount of absorbed water can significantly change the solvent properties, causing a previously dissolved compound to crash out of solution.[4] After preparing your stock, it is critical to aliquot it into smaller, single-use volumes to minimize air exposure and avoid repeated freeze-thaw cycles.[6]

Q3: How high can I heat my DMSO solution, and what are the risks?

A3: Gentle warming to 37-50°C is a common and generally safe practice to aid dissolution.[5][6] However, the primary risks are compound degradation and, to a lesser extent, solvent decomposition. While DMSO is thermally stable at lower temperatures, strong acids can catalyze its decomposition at temperatures well below its boiling point.[1][7] We advise against heating above 60°C unless you have data confirming your compound's stability at that temperature.

Q4: What is a co-solvent, and how can it help?

A4: A co-solvent is a small amount of a secondary solvent added to the primary solvent to modify its properties.[3] In this case, adding a very small percentage (e.g., 1-5%) of a polar protic solvent like sterile water or methanol to your DMSO stock may improve solubility. The protic solvent is more effective at solvating the chloride anions, which can help break down the crystal lattice. However, you MUST ensure that the addition of this co-solvent is compatible with your downstream experimental assay.

Q5: Can I add a base to my DMSO stock to convert the salt to the more soluble free base?

A5: While chemically sound, this is not recommended for creating a stock solution in pure DMSO. Adding a base to neutralize the hydrochloride in an aprotic solvent is complex and can lead to unwanted side reactions or the precipitation of other salts. If solubility in DMSO is an absolute roadblock, the proper chemical procedure is to convert the salt to the free base as a separate chemical synthesis step, purify the free base, and then attempt to dissolve the purified free base in DMSO.[2]

Summary of Troubleshooting Strategies
MethodPrincipleProsCons / Risks
Vigorous Vortexing Provides mechanical energy to increase the surface area of the solid in contact with the solvent.Simple, fast, and low-risk.Often insufficient for highly crystalline salts.
Sonication Uses ultrasonic energy to create micro-cavitations that physically break apart the solid lattice.[3][6]More effective than vortexing for stubborn compounds.Can generate heat, potentially degrading the compound.
Gentle Warming Provides thermal energy to help overcome the crystal lattice energy barrier.[3][6]Highly effective for many compounds.Risk of thermal degradation of the compound or solvent if overheated.[1][7]
Co-Solvent System Modifies the polarity and solvating properties of the primary solvent to better accommodate all ions.[3][8]Can significantly boost solubility.The co-solvent must be compatible with the downstream assay and may alter experimental outcomes.
References
  • Mattson, B. (2014). A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules. ACS Medicinal Chemistry Letters. Retrieved from [Link]

  • Quora. (2024). How can dimethyl sulfoxide enhance solubility in lab applications?. Retrieved from [Link]

  • Quora. (2017). Why do amines dissolve in hydrochloric acid?. Retrieved from [Link]

  • Mandal, A. (2014). How to dissolve a poorly soluble drug?. ResearchGate. Retrieved from [Link]

  • Wikipedia. (n.d.). Dimethyl sulfoxide. Retrieved from [Link]

  • Serajuddin, A. T. M. (2007). Salt formation to improve drug solubility. Advanced Drug Delivery Reviews. Retrieved from [Link]

  • Kirepanov, A. et al. (2013). Development of Dimethyl Sulfoxide Solubility Models Using 163 000 Molecules. Journal of Chemical Information and Modeling. Retrieved from [Link]

  • O-chui, P. et al. (2017). Solubility-pH profiles of some acidic, basic and amphoteric drugs. ResearchGate. Retrieved from [Link]

  • Gaylord Chemical. (n.d.). DIMETHYL SULFOXIDE (DMSO) A “NEW” CLEAN, UNIQUE, SUPERIOR SOLVENT. Retrieved from [Link]

  • gChem. (n.d.). DMSO Physical Properties. Retrieved from [Link]

  • Serajuddin, A. T. M., & Jarowski, C. I. (1985). Effect of diffusion layer pH and solubility on the dissolution rate of pharmaceutical bases and their hydrochloride salts. I: Phenazopyridine. Journal of Pharmaceutical Sciences, 74(2), 142–147. Retrieved from [Link]

Sources

Optimization

Improving synthesis yield and purity of 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride

Welcome to the Technical Support Center. As application scientists, we frequently see researchers struggle with the synthesis of highly polar, water-soluble pyrimidine derivatives like 2-[2-(Methylamino)ethyl]pyrimidin-4...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As application scientists, we frequently see researchers struggle with the synthesis of highly polar, water-soluble pyrimidine derivatives like 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride (CAS: 2155856-30-5)[1]. The primary failure modes in this synthesis are poor regioselectivity during pyrimidine ring closure and product loss/degradation during salt isolation.

This guide provides a self-validating, high-yield protocol designed to bypass these pitfalls, complete with mechanistic causality, step-by-step methodologies, and troubleshooting matrices.

Module 1: Mechanistic Pathway & Causality

The most robust route to 2-substituted pyrimidin-4-ols avoids highly reactive, unstable intermediates like ethyl formylacetate. Instead, our protocol utilizes ethyl 3-dimethylaminoacrylate (an enaminone) as a stable synthetic equivalent.

The Causality of the Chemistry:

  • N-Boc Protection: The secondary methylamine must be protected as a tert-butyloxycarbonyl (Boc) derivative. If left unprotected, the amine will compete as a nucleophile during the pyrimidine condensation, leading to complex polymeric and bis-alkylated byproducts.

  • Regioselective Condensation: The dimethylamino group on the enaminone acts as an excellent leaving group. This directs the amidine condensation with strict regioselectivity, ensuring the hydroxyl group is positioned strictly at the 4-position while leaving the 5,6-positions unsubstituted[2].

  • Anhydrous Deprotection: The final dihydrochloride salt is highly hygroscopic. Using aqueous HCl complicates isolation, often resulting in a sticky gum. Anhydrous HCl in 1,4-dioxane forces the highly polar salt to precipitate directly out of solution as a crystalline solid.

SynthesisPathway A N-Boc-3-(methylamino) propanenitrile B N-Boc-3-(methylamino) propanamidine HCl A->B NH2OH, then H2/Pd-C D 2-[2-(N-Boc-methylamino)ethyl] pyrimidin-4-ol B->D Base (DBU/EtOH) C Ethyl 3-dimethylaminoacrylate (Enaminone) C->D Condensation E 2-[2-(Methylamino)ethyl] pyrimidin-4-ol 2HCl D->E HCl / Dioxane

Fig 1: Three-step synthetic pathway for 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride.

Module 2: Self-Validating Experimental Protocols

Every protocol below is designed as a self-validating system . Do not proceed to the next step without confirming the in-line validation checks.

Step 1: Pyrimidine Ring Construction

Objective: Condense N-Boc-3-(methylamino)propanamidine HCl with ethyl 3-dimethylaminoacrylate.

  • Preparation: Charge a dry, argon-flushed reaction vessel with N-Boc-3-(methylamino)propanamidine hydrochloride (1.0 eq) and anhydrous ethanol (10 volumes).

  • Free-Basing: Add 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (1.5 eq) dropwise at room temperature. Stir for 30 minutes to liberate the free amidine[2].

  • Electrophile Addition: Add ethyl 3-dimethylaminoacrylate (1.1 eq) in one portion.

  • Cyclization: Heat the reaction mixture to reflux (78 °C) for 18 hours.

  • VALIDATION CHECK: Remove a 10 µL aliquot, dilute in methanol, and analyze by LC-MS. The target intermediate mass should be [M+H]+ = 254.1. If unreacted amidine remains, add an additional 0.2 eq of DBU and reflux for 2 hours.

  • Workup: Concentrate the mixture in vacuo, dissolve in ethyl acetate, and wash with water (3x) to remove DBU salts. Dry the organic layer over Na₂SO₄ and concentrate to yield 2-[2-(N-Boc-methylamino)ethyl]pyrimidin-4-ol.

Step 2: Deprotection and Dihydrochloride Salt Formation

Objective: Remove the Boc group and precipitate the target molecule.

  • Dissolution: Dissolve the intermediate from Step 1 in anhydrous 1,4-dioxane (5 volumes).

  • Cooling: Cool the solution to 0 °C in an ice bath to control the exothermic deprotection.

  • Acidification: Slowly add 4M HCl in dioxane (5.0 eq). A white precipitate should begin forming within 15 minutes.

  • Maturation: Allow the reaction to warm to room temperature and stir for 4 hours.

  • VALIDATION CHECK: Analyze the supernatant by TLC (10% MeOH/DCM). The UV-active spot of the starting material (Rf ~0.4) must be completely absent. The product will remain at the baseline (Rf 0.0).

  • Isolation: Filter the suspension under a blanket of dry nitrogen (the product is hygroscopic). Wash the filter cake with cold anhydrous diethyl ether (3 volumes).

  • Drying: Dry the solid in a vacuum oven at 40 °C for 12 hours to afford the final dihydrochloride salt.

Module 3: Quantitative Optimization Data

To demonstrate the causality of our reagent choices, review the quantitative data below. Using DBU in ethanol significantly outperforms inorganic bases by ensuring complete solubility and preventing premature degradation of the enaminone.

Table 1: Impact of Base and Solvent on Pyrimidine Condensation (Step 1)

Base (Eq)SolventTemp (°C)Time (h)Isolated Yield (%)Purity (HPLC)
K₂CO₃ (2.0)DMF801835%82%
NaOEt (1.5)EtOH781258%89%
DBU (1.5) EtOH 78 18 74% >96%

Table 2: Impact of Deprotection Conditions on Salt Isolation (Step 2)

Acid SourceSolventProduct Physical StateIsolated Yield (%)Purity (HPLC)
Aqueous HCl (37%)WaterSticky Gum45%88%
HCl gasDiethyl EtherFine Powder82%94%
4M HCl 1,4-Dioxane Crystalline Solid 91% >98%

Module 4: Troubleshooting & FAQs

TroubleshootingTree Start Issue: Low Yield or Purity Q1 Is the final salt sticky/gummy? Start->Q1 Q2 Are there +14 Da mass peaks? Start->Q2 A1 Hygroscopicity Issue: Use anhydrous HCl & cold ether Q1->A1 Yes A3 Condensation Failure: Check DBU stoichiometry Q1->A3 No A2 Protection Failure: Verify N-Boc integrity via NMR Q2->A2 Yes Q2->A3 No

Fig 2: Troubleshooting decision tree for common synthesis and purification failures.

Q: My final dihydrochloride salt is a sticky gum instead of a powder. How do I fix this? A: The dihydrochloride salt of 2-[2-(Methylamino)ethyl]pyrimidin-4-ol is highly hygroscopic. Gummy textures indicate water absorption during isolation or residual dioxane trapped in the lattice. Solution: Ensure the HCl/dioxane reagent is strictly anhydrous. Perform the filtration under a blanket of dry nitrogen or argon. If a gum has already formed, triturate the material aggressively with cold, anhydrous diethyl ether or acetone, then immediately transfer to a vacuum desiccator.

Q: I am observing a significant impurity at +14 Da in my LC-MS. What is the cause? A: A +14 Da mass shift indicates unwanted N-methylation or a failure in the Boc-protection step, allowing the secondary amine to react with electrophilic species in the mixture. Solution: Validate the purity of your N-Boc-3-(methylamino)propanamidine starting material via ¹H NMR. The N-methyl singlet should integrate perfectly to 3 protons relative to the Boc tert-butyl group (9 protons).

Q: Why is my pyrimidine condensation yield so low (<40%) despite prolonged heating? A: This is almost always caused by water in the solvent or unneutralized amidine hydrochloride. Amidines are typically supplied as hydrochloride salts and must be completely free-based to react. Solution: Ensure your ethanol is anhydrous. Verify your DBU stoichiometry; if the amidine HCl salt is wet, it may weigh heavier than expected, meaning 1.5 eq of DBU is insufficient to liberate the free base.

References
  • Title: Synthesis of β-Keto Esters In-Flow and Rapid Access to Substituted Pyrimidines Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

Sources

Troubleshooting

How to prevent degradation of 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride during long-term storage

Welcome to the technical support center for 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride. This guide is designed for researchers, scientists, and drug development professionals to ensure the long-term stability...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride. This guide is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of this compound. As a dihydrochloride salt of a substituted pyrimidine, this molecule possesses specific characteristics that require careful handling and storage to prevent degradation. This document provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address potential challenges you may encounter during your research.

Introduction to Compound Stability

2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride is a hydrophilic molecule with several functional groups susceptible to degradation, including a pyrimidin-4-ol ring, a secondary amine, and a dihydrochloride salt. The primary challenges in its long-term storage are its potential hygroscopicity, sensitivity to light, and susceptibility to hydrolysis and oxidation. Improper storage can lead to the formation of impurities, which can compromise experimental results and the overall viability of the compound.

Frequently Asked Questions (FAQs)

Q1: My powder of 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride has become clumpy and difficult to weigh. What is the cause and what should I do?

A1: This is a classic sign of moisture absorption. As a dihydrochloride salt, the compound is likely hygroscopic, meaning it readily absorbs water from the atmosphere.[1][2] This can lead to the powder caking or even deliquescing into a sticky solid, making accurate weighing nearly impossible.

  • Immediate Action: If clumping is minor, you may still be able to use the compound for non-critical applications. However, for quantitative work, it is advisable to first dry the material under a high vacuum (using a Schlenk line or vacuum oven at a temperature well below its decomposition point) for several hours.

  • Prevention: To prevent this, always handle the compound in a low-humidity environment, such as a glove box or a room with a dehumidifier.[2] When not in use, the primary container should be tightly sealed and stored in a desiccator containing a suitable drying agent like silica gel or phosphorus pentoxide.

Q2: I've noticed a slight discoloration (e.g., yellowing) of my compound over time. Is it still usable?

A2: Discoloration often indicates chemical degradation. For a pyrimidine-containing compound, this could be due to photodegradation or oxidation. Exposure to light, especially UV light, can induce reactions in the pyrimidine ring.[3] Additionally, the presence of oxygen can lead to the formation of colored byproducts.

  • Recommendation: It is strongly advised to perform a purity analysis using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection, before using a discolored sample. Compare the chromatogram of the aged sample to that of a fresh, properly stored sample to identify any degradation products.

  • Prevention: Always store the compound in a light-resistant container, such as an amber vial.[4] For maximum protection, keep the vial in a dark place, like a cabinet or a freezer box. To prevent oxidation, consider flushing the container with an inert gas (e.g., argon or nitrogen) before sealing, especially for very long-term storage.

Q3: What are the optimal storage conditions (temperature, atmosphere) for this compound?

A3: The ideal storage conditions aim to minimize exposure to moisture, light, and heat. The following table summarizes the recommended storage conditions for 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride.

ParameterRecommended ConditionRationale
Temperature -20°C or belowReduces the rate of potential degradation reactions.[5]
Atmosphere Inert gas (Argon or Nitrogen)Minimizes oxidation of the amine and pyrimidine moieties.
Light Protected from light (Amber vial in the dark)Prevents photodegradation of the pyrimidine ring.[4]
Moisture Dry (Store in a desiccator)Prevents hygroscopic absorption and subsequent hydrolysis.[1][2]

Q4: Can I store the compound in solution? If so, for how long and under what conditions?

A4: Storing the compound in solution is generally not recommended for long periods due to the increased risk of hydrolysis and other solvent-mediated degradation. The pyrimidine ring can be susceptible to hydrolysis, especially at non-neutral pH.[6][7] If you must store it in solution for a short period:

  • Solvent Choice: Use a dry, aprotic solvent if compatible with your experimental design. If an aqueous buffer is necessary, prepare it fresh and use it as quickly as possible.

  • Storage Conditions: Store aqueous solutions at -80°C in small, single-use aliquots to avoid repeated freeze-thaw cycles.

  • Stability Check: It is crucial to validate the stability of your compound in your chosen solvent system over the intended storage duration.

Troubleshooting Guide

Observed Issue Potential Cause(s) Troubleshooting Steps & Solutions
Poor solubility or formation of precipitates in solution. 1. pH of the solvent. 2. Degradation of the compound. 3. Use of a non-ideal solvent.1. Adjust the pH of your aqueous solution; as a dihydrochloride salt, it should be more soluble in acidic to neutral conditions. 2. Analyze the purity of the solid compound before dissolution. 3. Consult literature for recommended solvents for similar compounds.
Inconsistent results in biological assays. 1. Degradation of the compound leading to lower active concentration. 2. Presence of active or interfering degradation products.1. Use a freshly opened or properly stored vial of the compound. 2. Perform a purity check (e.g., by HPLC) to ensure the integrity of the compound. 3. Prepare stock solutions fresh for each experiment.
Changes in the physical appearance of the solid (other than clumping or discoloration). 1. Polymorphic transition. 2. Formation of a hydrate.1. While less common, changes in crystal structure can occur. This may impact solubility and bioavailability. Characterization by techniques like X-ray powder diffraction (XRPD) can identify such changes. 2. This is related to moisture absorption. Drying under vacuum may reverse this if a stable hydrate has not formed.

Experimental Protocols

Protocol 1: Assessment of Compound Purity by HPLC

This protocol provides a general method for assessing the purity of 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride and detecting degradation products.

  • Preparation of Standard Solution:

    • Accurately weigh a small amount of a reference standard (a new, unopened vial of the compound) and dissolve it in a suitable mobile phase to a known concentration (e.g., 1 mg/mL).

    • Perform serial dilutions to create a calibration curve.

  • Preparation of Sample Solution:

    • Prepare a solution of the test sample at the same concentration as the highest standard.

  • HPLC Conditions (Starting Point):

    • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

    • Mobile Phase: A gradient of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile or methanol).

    • Flow Rate: 1.0 mL/min.

    • Detection: UV detector at a wavelength determined by the UV spectrum of the compound (likely around 260-280 nm for a pyrimidine derivative).

    • Injection Volume: 10 µL.

  • Analysis:

    • Inject the standard solutions to establish the retention time and create a calibration curve.

    • Inject the sample solution.

    • Compare the chromatogram of the sample to the standard. The appearance of new peaks or a decrease in the area of the main peak indicates degradation.

Protocol 2: Proper Handling and Aliquoting of a Hygroscopic Compound
  • Preparation:

    • Bring the sealed primary container of the compound and all necessary tools (spatulas, vials, etc.) into a glove box or a low-humidity environment.

    • Allow the primary container to equilibrate to the ambient temperature of the controlled environment before opening to prevent condensation.

  • Aliquoting:

    • Once equilibrated, open the primary container.

    • Quickly weigh the desired amounts of the compound into smaller, pre-labeled vials.

    • Immediately and tightly seal the aliquoted vials and the primary container.

  • Storage:

    • Place the sealed primary container and the aliquoted vials into a desiccator for storage.

Visualizing Degradation and Prevention

The following diagrams illustrate the potential degradation pathways and the recommended workflow for preventing degradation.

A 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride (Solid) F Hydrolysis Products (e.g., ring opening) A->F Hydrolysis G Photodegradation Products (e.g., dimers, oxidized species) A->G Photodegradation H Thermal Degradation Products A->H Thermal Degradation I Oxidation Products (e.g., N-oxides) A->I Oxidation B Moisture (H₂O) B->A Hygroscopic Absorption C Light (UV/Visible) C->A Exposure D Heat D->A Exposure E Oxygen (O₂) E->A Exposure cluster_0 Receiving and Initial Storage cluster_1 Handling and Aliquoting cluster_2 Long-Term Storage receive Receive Compound inspect Inspect for Intact Seal and No Discoloration receive->inspect initial_storage Store in a Dark, -20°C Freezer inspect->initial_storage equilibrate Equilibrate to Room Temp in a Desiccator initial_storage->equilibrate For Use glovebox Handle in a Glove Box or Low-Humidity Environment equilibrate->glovebox aliquot Aliquot into Small, Light-Resistant Vials glovebox->aliquot inert_gas Flush with Inert Gas aliquot->inert_gas seal Tightly Seal Vials inert_gas->seal desiccator Place Sealed Vials in a Desiccator seal->desiccator freezer Store Desiccator at -20°C in the Dark desiccator->freezer

Caption: Recommended Workflow for Handling and Storage.

References

  • Study of the degradation of amine solvents used in the context of CO2 capture by chemical absorption : development of analytical. MatheO. Available at: [Link]

  • Scientific Documentation. Spectrum Pharmacy Products. Available at: [Link]

  • Pyrimidine reactions. Part XIX. Aminolysis and hydrolysis of sulphoxides and sulphones derived from 2-(p-substituted phenylthio). RSC Publishing. Available at: [Link]

  • Hydrochloride Salt of the GABAkine KRM-II-81. Available at: [Link]

  • A mild method of hydrolysis of 2,4-dialkoxy-6-substituted pyrimidines to 6-substituted uracils | The Journal of Organic Chemistry. ACS Publications. Available at: [Link]

  • Co-Crystallization Approach to Enhance the Stability of Moisture-Sensitive Drugs. Semantic Scholar. Available at: [Link]

  • CHEMICAL PURITY ANALYSIS. Technology Advantage: Agilent Intuvo 9000 GC with FID. Available at: [Link]

  • DEVELOPMENT AND VALIDATE OF ANALYTICAL METHODS. FUJIMOTO CHEMICALS CO., LTD. Available at: [Link]

  • Amine hydrochloride salts : a problem in polyurethane synthesis. University of Glasgow Theses. Available at: [Link]

  • An Overview of Degradation Strategies for Amitriptyline. PMC - NIH. Available at: [Link]

  • Thermal Degradation Comparison of Amino Acid Salts, Alkanolamines and Diamines in CO2 Capture. Encompass - Eastern Kentucky University. Available at: [Link]

  • Amorphization of Thiamine Chloride Hydrochloride: Effects of Physical State and Polymer Type on the Chemical Stability of Thiamine in Solid Dispersions. MDPI. Available at: [Link]

  • HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL. Available at: [Link]

  • 214018Orig1s000. FDA. Available at: [Link]

  • Novel pyrimidin-4-one derivatives as potential T3SS inhibitors against Xanthomonas campestris pv. campestris. PubMed. Available at: [Link]

  • 111-41-1 / 2-304. NITE. Available at: [Link]

  • All You Need Is Light. Photorepair of UV-Induced Pyrimidine Dimers. MDPI. Available at: [Link]

  • August 2, 2023 Pharmaceuticals and Medical Devices Agency Office of Manufacturing Quality for Drugs List of documents to be subm. PMDA. Available at: [Link]

  • New pyrimidine and pyridine derivatives as multitarget cholinesterase inhibitors. Usiena air. Available at: [Link]

  • Novel 4-thiophenyl-pyrazole, pyridine, and pyrimidine derivatives as potential antitumor candidates targeting both EGFR and VEGFR-2; design, synthesis, biological evaluations, and in silico studies. RSC Publishing. Available at: [Link]

  • 2-Alkyl-Substituted-4-Amino-Thieno[2,3-d]Pyrimidines: Anti-Proliferative Properties to In Vitro Breast Cancer Models. MDPI. Available at: [Link]

Sources

Optimization

Removing trace impurities from 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride crystallization batches

Welcome to the technical support center for the purification of 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide in...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for the purification of 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting for the removal of trace impurities from crystallization batches.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific issues you may encounter during the crystallization of 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride. The question-and-answer format provides potential causes and actionable solutions to streamline your experimental workflow.

Issue 1: Persistent Impurities After Initial Crystallization

Question: I've performed an initial crystallization of my 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride batch, but analytical tests (HPLC, NMR) still show the presence of trace impurities. What are the likely sources of these impurities and what is the best strategy to remove them?

Answer:

Trace impurities in pyrimidine derivatives can originate from several sources, including unreacted starting materials, byproducts from the synthesis, or degradation products.[1] Given the structure of 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride, common impurities might include starting materials like N-methylguanidine or malonic acid derivatives, or byproducts from incomplete cyclization.[2][3]

The most effective method for removing persistent trace impurities is recrystallization .[4][5] This technique relies on the principle of differential solubility: the desired compound and the impurities have different solubilities in a given solvent system.[6] By carefully selecting the solvent and controlling the cooling rate, the target compound can be induced to crystallize in a highly pure form, leaving the impurities behind in the solvent.[7]

Workflow for Effective Recrystallization:

G cluster_0 Impurity Identification & Solvent Selection cluster_1 Recrystallization Protocol cluster_2 Purity Analysis & Iteration A Characterize Impurity (HPLC, LC-MS, NMR) B Select Appropriate Recrystallization Solvent A->B Guides solvent choice C Dissolve Crude Product in Minimum Hot Solvent D Hot Filtration (if insoluble impurities present) C->D Optional E Slow Cooling to Induce Crystallization C->E D->E F Isolate Crystals (Vacuum Filtration) E->F G Wash Crystals with Cold Solvent F->G H Dry Crystals Under Vacuum G->H I Analyze Crystal Purity (HPLC, Melting Point) H->I J Purity Meets Specification? I->J K Process Complete J->K Yes L Repeat Recrystallization J->L No L->C Re-dissolve

Caption: Recrystallization workflow for impurity removal.

Issue 2: Poor Crystal Formation or Oiling Out

Question: Upon cooling my saturated solution of 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride, either no crystals form, or the compound "oils out" as a liquid phase. What causes this and how can I promote proper crystallization?

Answer:

The failure to form crystals or the phenomenon of "oiling out" typically points to issues with supersaturation, solvent choice, or the presence of impurities that inhibit crystal lattice formation.[8] As an amine salt, the dihydrochloride is quite polar, which will heavily influence its solubility.

Troubleshooting Steps for Poor Crystal Formation:

  • Induce Crystallization:

    • Scratching: Gently scratch the inside of the flask below the solvent level with a glass rod. The microscopic scratches can provide nucleation sites for crystal growth.[8]

    • Seed Crystals: If you have a small amount of pure, solid material, add a tiny crystal to the cooled solution. This "seed" will act as a template for further crystallization.[8]

  • Re-evaluate the Solvent System:

    • Single Solvent: The chosen solvent may be too good, keeping the compound dissolved even at low temperatures.[9] You may need to partially evaporate the solvent to increase the concentration and achieve supersaturation.[8]

    • Solvent/Anti-Solvent System: This is often a highly effective strategy.[7] Dissolve your compound in a "good" solvent in which it is highly soluble (e.g., methanol, ethanol, or water). Then, slowly add a miscible "anti-solvent" in which the compound is poorly soluble (e.g., isopropanol, acetone, or diethyl ether) until the solution becomes slightly turbid (cloudy).[10][11] Gently warm the solution until it becomes clear again, and then allow it to cool slowly.

Recommended Solvent Systems for Amine Hydrochlorides:

Solvent SystemRationale & Application
Ethanol/Diethyl Ether A common choice for amine salts. Ethanol provides good solubility when hot, and the addition of ether as an anti-solvent reduces solubility to promote crystallization.[10]
Isopropanol (IPA)/Isopropanol Ether (IPE) Similar to the ethanol/ether system, offering a different polarity profile that may be advantageous.[10]
Methanol/Dichloromethane (DCM) Methanol is a good solvent for polar compounds. DCM can act as an effective anti-solvent.
Water/Acetone Given the dihydrochloride salt form, aqueous systems are a logical choice. Acetone is a common anti-solvent for aqueous solutions of organic salts.[11]

Workflow for Addressing "Oiling Out":

G A Compound 'Oils Out' During Cooling B Re-heat Solution to Re-dissolve Oil A->B C Add More 'Good' Solvent (e.g., Ethanol) B->C D Cool Solution More Slowly C->D E Crystals Form Successfully D->E Success F Still Oiling Out D->F Failure G Switch to a Solvent/Anti-Solvent System F->G

Sources

Troubleshooting

Technical Support Center: Troubleshooting 2-[2-(Methylamino)ethyl]pyrimidin-4-ol Dihydrochloride Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers facing yield and purity bottlenecks when synthesizing functionalized pyrimidine building blocks like 2-[2-...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers facing yield and purity bottlenecks when synthesizing functionalized pyrimidine building blocks like 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride (CAS 2155856-30-5)[1].

The synthesis of this molecule is notoriously prone to three major side reactions: over-methylation of the secondary amine, aqueous hydrolysis of the amidine intermediate, and acid-catalyzed degradation during salt formation. This guide abandons generic advice in favor of mechanistic causality and self-validating protocols to ensure your synthesis is robust and reproducible.

Phase 1: Precursor Assembly & Amine Control

The most critical error in synthesizing the 3-(methylamino)propanamidine precursor is attempting to methylate a primary amine.

FAQ: Why am I seeing high levels of the N,N-dimethylated byproduct during secondary amine formation?

The Causality: Reductive amination using formaldehyde is notorious for over-methylation. The secondary amine intermediate is more nucleophilic than the starting primary amine, causing the reaction to overshoot[2]. Similarly, the classic Eschweiler-Clarke reaction utilizes formaldehyde and formic acid to exhaustively drive primary amines to tertiary amines, making it entirely unsuitable for secondary amine targets[3]. Traditional direct alkylation with methyl halides also lacks selectivity and rapidly forms quaternary ammonium salts[4].

The Solution: Do not methylate a primary amine. Instead, use methylamine as your initial nucleophile, followed immediately by N-Boc protection to electronically deactivate the nitrogen and sterically block further alkylation.

Quantitative Data: N-Methylation Strategies for Propanamine Derivatives
Methylation StrategyReagentsMono-methyl Yield (%)Di-methyl (Tertiary) Yield (%)Mechanistic Outcome & Notes
Direct Alkylation MeI, K₂CO₃, DMF15 - 30%60 - 80%Highly reactive Sₙ2; rapid over-methylation to quaternary salts[2].
Eschweiler-Clarke CH₂O (aq), HCO₂H, 100°C< 5%> 90%Exhaustive methylation driven by iminium reduction kinetics[3].
Reductive Amination CH₂O (1 eq), NaBH(OAc)₃40 - 50%30 - 40%Secondary amine is more nucleophilic than primary, leading to mixtures[2].
Nucleophilic Addition + Protection (Recommended) 1. MeNH₂ (aq)2. Boc₂O > 92% < 1% Steric hindrance and electronic deactivation completely prevent over-alkylation.
Protocol 1: Self-Validating Synthesis of N-Boc-3-(methylamino)propanamidine HCl
  • Nucleophilic Addition: Add 3-bromopropanenitrile (1.0 eq) dropwise to a stirred solution of excess aqueous methylamine (40% w/w, 5.0 eq) at 0°C. Stir for 4 hours at room temperature.

  • Protection: Concentrate under vacuum to remove excess methylamine. Redissolve in DCM, add triethylamine (1.2 eq), and add Boc₂O (1.05 eq) at 0°C. Stir for 12 hours.

  • Pinner Reaction: Dissolve the isolated N-Boc-3-(methylamino)propanenitrile in anhydrous ethanol. Bubble anhydrous HCl gas through the solution at 0°C until saturated.

  • Amidation: Remove solvent, redissolve the imidate intermediate in anhydrous ethanol, and add ethanolic ammonia (3.0 eq). Stir for 12 hours at room temperature to yield the amidine hydrochloride.

Self-Validation Checkpoint: Monitor Step 3 via IR spectroscopy. The complete disappearance of the sharp nitrile stretch (~2250 cm⁻¹) confirms 100% conversion to the imidate, validating readiness for ammonia addition.

Phase 2: Pyrimidine Ring Construction

FAQ: My condensation of the amidine with the 1,3-dielectrophile yields mostly hydrolyzed amide. How can I drive the pyrimidine cyclization?

The Causality: Amidines are highly susceptible to hydrolysis in the presence of water and base, reverting to amides. Furthermore, using ethyl formylacetate as the dielectrophile often fails because it is highly unstable and self-polymerizes. The Solution: Use ethyl 3,3-diethoxypropionate as a stable, masked equivalent of ethyl formylacetate, and execute the reaction under strictly anhydrous conditions using sodium methoxide.

Mechanism Amidine N-Boc-Amidine HCl Base NaOMe / Anhydrous MeOH Amidine->Base Deprotonation Hydrolysis Amide (Hydrolysis Byproduct) Amidine->Hydrolysis H2O present Dielectrophile Ethyl 3,3-diethoxypropionate Imine Acyclic Imine Intermediate Dielectrophile->Imine Base->Imine + Dielectrophile Product Protected Pyrimidin-4-ol Imine->Product Cyclization (-EtOH)

Caption: Mechanistic pathway of pyrimidine condensation highlighting the aqueous hydrolysis side reaction.

Protocol 2: Anhydrous Pyrimidine Condensation
  • Base Preparation: Under a nitrogen atmosphere, dissolve sodium metal (2.5 eq) in strictly anhydrous methanol to generate fresh NaOMe.

  • Neutralization: Add N-Boc-3-(methylamino)propanamidine HCl (1.0 eq) to the NaOMe solution. Stir for 30 minutes at room temperature.

  • Condensation: Add ethyl 3,3-diethoxypropionate (1.2 eq) dropwise. Reflux the mixture for 16 hours.

  • Workup: Cool to room temperature, neutralize with glacial acetic acid to pH 6-7, concentrate, and extract with ethyl acetate.

Self-Validation Checkpoint: The reaction mixture will transition from a cloudy suspension (amidine HCl) to a clear solution, followed by the precipitation of the sodium salt of the pyrimidin-4-ol. LC-MS of an acidified aliquot must show the[M+H]⁺ mass of the Boc-protected product without any +18 Da (hydrolyzed amidine) impurities.

Phase 3: Deprotection & Dihydrochloride Salt Formation

FAQ: During Boc deprotection and salt formation, I observe degradation of the pyrimidin-4-ol core. What causes this?

The Causality: Using concentrated aqueous HCl at elevated temperatures introduces water as a nucleophile. The pyrimidine ring can undergo hydrolysis at the C2 position, cleaving your carefully constructed 2-(methylamino)ethyl side chain. The Solution: Utilize anhydrous HCl in a non-polar solvent (dioxane) to facilitate deprotection and immediate precipitation of the salt.

Workflow Step1 Phase 1: Amidine Synthesis (Boc-Protected) Step2 Phase 2: Pyrimidine Condensation Step1->Step2 NaOMe, MeOH Step3 Phase 3: Deprotection & Salt Formation Step2->Step3 4M HCl/Dioxane Target Target API: CAS 2155856-30-5 Step3->Target Precipitation

Caption: Three-phase synthetic workflow for 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride.

Protocol 3: Anhydrous Dihydrochloride Formation
  • Dissolution: Dissolve the purified Boc-protected pyrimidin-4-ol in a minimum volume of anhydrous 1,4-dioxane.

  • Deprotection: Slowly add 4M HCl in dioxane (10.0 eq) at room temperature under vigorous stirring.

  • Isolation: Stir for 4 hours. Filter the resulting white precipitate under a stream of nitrogen, wash with cold anhydrous diethyl ether, and dry under high vacuum.

Self-Validation Checkpoint: The reaction is visually validated by the cessation of effervescence (CO₂ gas from Boc cleavage). Because the resulting dihydrochloride salt is highly polar, it is completely insoluble in dioxane. This forces it to precipitate immediately, removing the product from the acidic medium and preventing any further degradation—a perfect self-protecting system.

Sources

Optimization

Technical Support Center: Stabilizing Aqueous Solutions of 2-[2-(Methylamino)ethyl]pyrimidin-4-ol Dihydrochloride

This guide, designed for researchers, scientists, and drug development professionals, provides in-depth technical support for the preparation and stabilization of aqueous solutions of 2-[2-(Methylamino)ethyl]pyrimidin-4-...

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Author: BenchChem Technical Support Team. Date: March 2026

This guide, designed for researchers, scientists, and drug development professionals, provides in-depth technical support for the preparation and stabilization of aqueous solutions of 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride. As a Senior Application Scientist, my goal is to provide not just protocols, but the scientific reasoning behind them to empower you to make informed decisions during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the key structural features of 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride that influence its behavior in aqueous solutions?

A1: Understanding the molecule's structure is fundamental to controlling its behavior. 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride possesses three key functional groups that dictate its solubility and stability in water:

  • A Pyrimidin-4-ol Ring: This heterocyclic ring system is a weak base and can also exhibit acidic properties due to the hydroxyl group. It is known to exist in tautomeric forms, primarily the 4(3H)-pyrimidinone form.[1][2] This tautomerism can influence its reactivity and potential for degradation.

  • A Secondary Aliphatic Amine: The methylaminoethyl side chain contains a secondary amine, which is basic.

  • A Dihydrochloride Salt: The "dihydrochloride" indicates that both basic nitrogen centers (the secondary amine and one of the pyrimidine nitrogens) are protonated, forming a salt with two chloride ions. This salt form significantly enhances the molecule's water solubility compared to its free base form.[3][4]

Q2: What are the estimated pKa values for this molecule, and what do they signify?
Functional GroupEstimated pKaPredominant Form at Physiological pH (~7.4)
Secondary Aliphatic Amine~10.5 - 11.0Protonated (Positively Charged)
Pyrimidine Ring (as a base)~2.0 - 3.0Neutral
4-Hydroxyl Group (as an acid)~9.0Neutral

The pKa of the secondary amine is estimated based on structurally similar N-methylethylamine (pKa of its conjugate acid is ~10.9).[5][6] The pKa for the pyrimidine ring is a general estimate for pyrimidines, and the pKa for the 4-hydroxyl group is based on data for 4-pyrimidinol.[7]

This table indicates that at neutral pH, the secondary amine will be protonated, contributing to the molecule's positive charge and water solubility.

Q3: How does pH affect the solubility of 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride?

A3: The solubility of this compound is highly pH-dependent. As a salt of a weak base, its solubility is generally highest in acidic to neutral conditions where the amine groups are protonated.[8] As the pH increases and approaches the pKa of the secondary amine (~10.5-11.0), the amine will be deprotonated to its less soluble free base form, which may lead to precipitation.

Diagram: pH Effect on Solubility

The following diagram illustrates the general relationship between pH and the solubility of an amine hydrochloride salt.

pH_Solubility cluster_0 Low pH (Acidic) cluster_1 High pH (Alkaline) Protonated_Form R-NH2+ (High Solubility) Free_Base R-NH (Low Solubility) Protonated_Form->Free_Base Increase pH Free_Base->Protonated_Form Decrease pH caption pH-dependent solubility of amine salts. Workflow cluster_0 Preparation cluster_1 Storage Prepare_Buffer Prepare 0.1 M Acetate Buffer (pH 5.0) Dissolve Dissolve in Buffer Prepare_Buffer->Dissolve Weigh_Compound Weigh Compound Weigh_Compound->Dissolve Final_Volume Adjust to Final Volume Dissolve->Final_Volume Check_pH Check & Adjust pH Final_Volume->Check_pH Filter Sterile Filter (0.22 µm) Check_pH->Filter Store Store at 2-8°C (Protected from Light) Filter->Store caption Workflow for preparing a stable aqueous solution.

Caption: Step-by-step workflow for solution preparation.

Protocol 2: Performing a Forced Degradation Study

To understand the stability of the compound under stress conditions, a forced degradation study is recommended, following ICH guidelines. [9][10][11]This will help identify potential degradation products and establish a stability-indicating analytical method.

Stress Conditions:

  • Acid Hydrolysis: 0.1 M HCl at 60°C for 24-48 hours.

  • Base Hydrolysis: 0.1 M NaOH at 60°C for 24-48 hours.

  • Oxidation: 3% H₂O₂ at room temperature for 24 hours.

  • Thermal Degradation: Solid compound at 60°C for 48 hours.

  • Photostability: Expose the solution to light conditions as specified in ICH Q1B guidelines. [12] Analytical Method:

A stability-indicating HPLC method should be developed and validated to separate the parent compound from any degradation products.

References

  • Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. (2026, February 15). ResolveMass.
  • N-Methylethylamine. PubChem.
  • Forced Degradation Studies: Regulatory Considerations and Implementation. (2026, March 13).
  • ICH Harmonised Tripartite Guideline. Q1B: Stability Testing: Photostability Testing of New Drug Substances and Products.
  • A practical guide to forced degradation and stability studies for drug substances. Onyx scientific.
  • Development of forced degradation and stability indicating studies of drugs—A review. Asian Journal of Pharmaceutical and Clinical Research.
  • N-Ethylmethylamine. LookChem.
  • N-Ethylmethylamine | 624-78-2. ChemicalBook.
  • Ethylmethylamine. Grokipedia.
  • N-ethylmethylamine. lifechem pharma.
  • From 2-Hydroxypyridine to 4(3H)-Pyrimidinone: A Computational Study on the Control of the Tautomeric Equilibrium. (2021).
  • 4-Hydroxypyridine: Enhancing Drug Delivery and Stability in Pharmaceutical Formul
  • Study of pH-dependent drugs solubility in water. (2012, October 19). Journal of the Serbian Chemical Society.
  • PH and Solvent Effect on Drug Solubility. SlideShare.
  • Accuracy of calculated pH-dependent aqueous drug solubility. (2004, August 15). European Journal of Pharmaceutical Sciences.
  • 4-Pyrimidinol | 4562-27-0. ChemicalBook.
  • Cooperative 4-Pyridone H-Bonds with Extraordinary Stability. A DFT Molecular Orbital Study. (2006, June 1). Journal of the American Chemical Society.
  • Tautomerism characteristics of 4-pyrimidone. ChemicalBook.
  • pH Dependent Drug Interactions with Acid Reducing Agents. (2021, January 1).
  • Pyrimidin-5-ol. PubChem.
  • Strategies to overcome pH-dependent solubility of weakly basic drugs by using different types of alginates. (2008, December 15). European Journal of Pharmaceutics and Biopharmaceutics.
  • Pyridin-4-ol | Biochemical Reagent. MedchemExpress.com.
  • 4-hydroxypyridine, 626-64-2. The Good Scents Company.
  • Pyrrolo[2,3-d]pyrimidin-4-ol | 3680-71-5. ChemicalBook.
  • Pyrimidin-4-ol. porphyrin-systems.

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Reference Data & Comparative Studies

Validation

A Senior Application Scientist's Guide to LC-MS Validation for the Purity of 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride

This guide provides a comprehensive framework for the validation of a Liquid Chromatography-Mass Spectrometry (LC-MS) method intended for the purity assessment of 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride. W...

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Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a comprehensive framework for the validation of a Liquid Chromatography-Mass Spectrometry (LC-MS) method intended for the purity assessment of 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride. We will move beyond a simple checklist of validation parameters, delving into the scientific rationale behind experimental design choices, a comparative analysis of chromatographic strategies, and the establishment of a self-validating analytical system. The methodologies described herein are grounded in the principles outlined by the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA).[1][2][3]

The objective of validating an analytical procedure is to furnish documented evidence that the method is fit for its intended purpose.[2][4][5] For a purity assay, this means the method must be able to accurately and unequivocally assess the content of the active pharmaceutical ingredient (API) and its impurities.

Part 1: Foundational Strategy - Method Development for a Polar Analyte

The subject molecule, 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride, is a polar, hydrophilic compound. This inherent polarity presents a significant challenge for traditional reversed-phase (RP) liquid chromatography, where such compounds often exhibit poor retention and may elute in the solvent front, co-eluting with matrix components and compromising sensitivity.[6]

Comparative Chromatographic Approaches

A robust purity method begins with a selective and reproducible chromatographic separation. For a polar molecule like ours, several strategies can be considered:

Chromatographic ModePrincipleAdvantages for Polar AnalytesDisadvantages & Mitigations
Reversed-Phase (RP-LC) with Ion-Pairing An ion-pairing reagent (e.g., TFA, HFBA) is added to the mobile phase to form a neutral complex with the ionized analyte, enhancing retention on a non-polar stationary phase.Utilizes common C18 columns.Can cause ion suppression in MS, long column equilibration times, and is often incompatible with MS. Mitigation involves using volatile ion-pairing agents at low concentrations.
Mixed-Mode Chromatography (MMC) Stationary phases possess both hydrophobic and ion-exchange functionalities, offering multiple retention mechanisms.Excellent retention and selectivity for polar and charged compounds.Method development can be more complex due to the dual retention mechanisms.
Hydrophilic Interaction Liquid Chromatography (HILIC) A polar stationary phase is used with a high-organic, low-aqueous mobile phase. A water layer forms on the stationary phase, and the analyte partitions between this layer and the mobile phase.(Recommended) Excellent retention for polar compounds. The high organic content of the mobile phase is ideal for efficient desolvation and ionization in the MS source, leading to enhanced sensitivity.[7]Sensitive to mobile phase composition and water content. Requires careful equilibration.

For this guide, we will proceed with a HILIC-based approach . Its superior retention for polar compounds and inherent compatibility with Mass Spectrometry make it the most suitable choice for developing a sensitive and specific purity method.[7]

Initial LC-MS Conditions (HILIC-ESI-MS)
  • LC System: UHPLC/HPLC system

  • Column: HILIC Amide or Silica-based column (e.g., 100 x 2.1 mm, 1.8 µm)

  • Mobile Phase A: 10 mM Ammonium Formate in Water, pH 3.0

  • Mobile Phase B: Acetonitrile

  • Gradient: 95% B to 50% B over 10 minutes

  • Flow Rate: 0.4 mL/min

  • Column Temperature: 40 °C

  • Injection Volume: 2 µL

  • MS System: Quadrupole or Time-of-Flight (TOF) Mass Spectrometer

  • Ionization: Electrospray Ionization (ESI), Positive Mode

  • Rationale for ESI+: The presence of multiple nitrogen atoms (methylamino and pyrimidine ring) makes the molecule readily protonated, yielding a strong signal in positive ionization mode.

Part 2: The Pillars of Method Validation

Validation is not a single experiment but a series of investigations that, taken together, assure the method's reliability. We will now detail the core validation parameters as stipulated by ICH Q2(R2) guidelines.[1][5][8]

Specificity & Forced Degradation

Causality: Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[4] For a purity method, this is arguably the most critical parameter. A lack of specificity can be addressed by combining two or more analytical procedures.[8] The most rigorous way to demonstrate specificity is through forced degradation studies.

Forced degradation, or stress testing, intentionally degrades the drug substance under more severe conditions than accelerated stability testing.[9] This helps to establish degradation pathways, understand the molecule's intrinsic stability, and ensure the analytical method can separate the main compound from its degradation products.[9][10][11]

Experimental Protocol: Forced Degradation

  • Prepare Stock Solution: Prepare a 1 mg/mL solution of 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride in water.

  • Acid Hydrolysis: Mix stock solution with 0.1 M HCl. Heat at 60 °C for 24 hours.

  • Base Hydrolysis: Mix stock solution with 0.1 M NaOH. Heat at 60 °C for 24 hours.

  • Oxidative Degradation: Mix stock solution with 3% H₂O₂. Store at room temperature for 24 hours.[11]

  • Thermal Degradation: Expose the solid powder to 105 °C for 48 hours. Dissolve in water.

  • Photolytic Degradation: Expose the stock solution to UV light (254 nm) and visible light for a defined period (e.g., as per ICH Q1B).

  • Analysis: Before analysis, neutralize the acidic and basic samples. Dilute all stressed samples to a target concentration (e.g., 100 µg/mL) and analyze using the developed LC-MS method.

  • Evaluation: The primary goal is to achieve 5-20% degradation of the active ingredient.[11] The chromatograms should demonstrate clear separation (resolution > 2) between the parent peak and all major degradation peaks. Mass balance should also be assessed to ensure that the sum of degradants accounts for the loss of the parent compound.[12]

Caption: Demonstrating specificity by separating the API from its degradants.

Linearity & Range

Causality: Linearity demonstrates that the method's response is directly proportional to the concentration of the analyte over a specified range.[13] The range is the interval between the upper and lower concentrations for which the method has been shown to have a suitable level of precision, accuracy, and linearity.

Experimental Protocol:

  • Prepare a stock solution of the reference standard at 1 mg/mL.

  • Perform serial dilutions to prepare at least five concentration levels. For a purity test, the range should typically cover 50% to 150% of the target assay concentration. For impurity quantification, the range should span from the reporting threshold to 120% of the impurity specification limit.

  • Inject each concentration level in triplicate.

  • Plot the average peak area against the concentration.

  • Perform a linear regression analysis.

Data Summary & Acceptance Criteria:

ParameterAcceptance CriterionHypothetical Result
Correlation Coefficient (r²) ≥ 0.9990.9995
Y-intercept Close to zero150 (Area Counts)
Residuals Randomly scattered around zeroPass
Range e.g., 1 µg/mL to 15 µg/mL1 µg/mL to 15 µg/mL
Accuracy

Causality: Accuracy expresses the closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.[13] It is typically determined by recovery studies.

Experimental Protocol:

  • Prepare a sample matrix (placebo) containing all formulation components except the API.

  • Spike the placebo with the API reference standard at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

  • Prepare three replicate samples at each concentration level.

  • Analyze the samples and calculate the percentage recovery for each.

Data Summary & Acceptance Criteria:

Spiked LevelMean Recovery (%)% RSD
80% (e.g., 8 µg/mL)99.5%0.8%
100% (e.g., 10 µg/mL)100.2%0.6%
120% (e.g., 12 µg/mL)99.8%0.7%
Acceptance Criteria 98.0% - 102.0% Recovery Pass
%RSD ≤ 2.0% Pass
Precision

Causality: Precision measures the degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.[13] It is evaluated at two levels:

  • Repeatability (Intra-assay precision): Precision under the same operating conditions over a short interval of time.

  • Intermediate Precision (Inter-assay precision): Expresses within-laboratory variations (different days, different analysts, different equipment).

Experimental Protocol:

  • Repeatability: Prepare six individual samples at 100% of the target concentration. Analyze them on the same day, with the same analyst and instrument.

  • Intermediate Precision: Repeat the analysis of six samples on a different day, with a different analyst, or using a different LC-MS system.

  • Calculate the mean, standard deviation, and Relative Standard Deviation (%RSD) for both sets of experiments.

Data Summary & Acceptance Criteria:

Precision Level% RSDAcceptance Criterion
Repeatability 0.7%%RSD ≤ 2.0%
Intermediate Precision 1.1%%RSD ≤ 2.0%
Limit of Quantitation (LOQ)

Causality: The LOQ is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy. This is a critical parameter for impurity analysis, as it defines the lower boundary of the reportable range.

Experimental Protocol (Signal-to-Noise Approach):

  • Determine the concentration that yields a signal-to-noise (S/N) ratio of approximately 10.

  • Prepare samples at this concentration and inject them (n=6).

  • The precision (%RSD) at the LOQ should be acceptable (typically ≤ 10%).

Data Summary & Acceptance Criteria:

ParameterAcceptance CriterionHypothetical Result
Signal-to-Noise (S/N) Ratio Approx. 1010.5
Precision at LOQ (%RSD) ≤ 10%6.8%
LOQ Concentration -0.1 µg/mL
Robustness

Causality: Robustness measures the capacity of a method to remain unaffected by small, but deliberate, variations in method parameters.[8] This provides an indication of its reliability during normal usage.

Experimental Protocol:

  • Identify critical method parameters (e.g., mobile phase pH, column temperature, flow rate).

  • Vary each parameter slightly (e.g., pH ± 0.2 units, Temperature ± 2 °C, Flow Rate ± 5%).

  • Analyze a system suitability sample under each condition and evaluate the impact on key responses (e.g., retention time, resolution, peak area).

Data Summary & Acceptance Criteria:

Parameter VariedEffect on ResolutionEffect on Retention TimeResult
Flow Rate (+5%) Negligible- 0.2 minRobust
Column Temp (-2 °C) Negligible+ 0.15 minRobust
Mobile Phase pH (+0.2) NegligibleNegligibleRobust

Part 3: The Integrated Validation Workflow

The validation process is a logical sequence of activities, beginning with a clear plan and culminating in a comprehensive report. This workflow ensures that all necessary parameters are evaluated systematically.

Caption: A systematic workflow for LC-MS method validation.

Conclusion

This guide outlines a scientifically-grounded and systematic approach to validating an LC-MS method for the purity analysis of 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride. By selecting an appropriate chromatographic strategy (HILIC) and rigorously evaluating all ICH-recommended validation parameters—from specificity demonstrated by forced degradation to linearity, accuracy, precision, and robustness—a reliable and trustworthy analytical method can be established. This ensures the generation of high-quality data, which is fundamental to supporting drug development and ensuring patient safety. The objective is not merely to meet regulatory requirements but to build a deep understanding of the analytical procedure's capabilities and limitations.[2][14]

References

  • U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. [Link]

  • Singh, R., & Rehman, Z. U. (n.d.). Development of forced degradation and stability indicating studies of drugs—A review. Rasayan J. Chem. [Link]

  • ProPharma Group. (2024). Highlights from FDA's Analytical Test Method Validation Guidance. [Link]

  • European Medicines Agency. (1995). Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. [Link]

  • ResolveMass. (2026). Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. [Link]

  • U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. [Link]

  • U.S. Food and Drug Administration. (2015). Analytical Procedures and Methods Validation for Drugs and Biologics. [Link]

  • Jordi Labs. (n.d.). ICH Guidance; Validation of Analytical Procedures: Text and Methodology Q2 (R1). [Link]

  • Sharp. (2025). Forced degradation studies: A critical lens into pharmaceutical stability. [Link]

  • ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

  • Onyx Scientific. (n.d.). A practical guide to forced degradation and stability studies for drug substances. [Link]

  • National Agricultural Library. (n.d.). LC-MS Method Development for the Screening of Non-Volatile and Polar Compounds Present in Paper and Board and Plastic Food Contact Materials. [Link]

  • U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. [Link]

  • BioPharm International. (2024). FDA Releases Guidance on Analytical Procedures. [Link]

  • International Council for Harmonisation. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

  • BioPharma Services Inc. (2023). BA Method Development: Polar Compounds. [Link]

  • Royal Society of Chemistry. (2021). State-of-the-art in LC–MS Approaches for Probing the Polar Metabolome. [Link]

  • PubMed. (2013). A fast liquid chromatography-mass spectrometry (LC-MS) method for quantification of major polar metabolites in plants. [Link]

  • Waters Corporation. (2025). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. [Link]

  • International Pharmaceutical Industry. (n.d.). A generic approach to the Validation of Small Molecule Lc-MS/MS Biomarker assays. [Link]

  • Drug Development & Delivery. (2016). Advanced techniques and applications of LC-MS in small molecule drug discovery. [Link]

  • Chromatography Online. (2021). Combined Chromatographic and Spectrometric Approaches for Cleaning Verification of Small-Molecule Pharmaceutical Compounds in the Manufacturing Environment. [Link]

  • Pacific BioLabs. (n.d.). Small Molecule Identity and Purity Testing. [Link]

  • Resolian. (n.d.). 8 Essential Characteristics of LC-MS/MS Method Validation. [Link]

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Comparative

Comparative Efficacy of 2-[2-(Methylamino)ethyl]pyrimidin-4-ol Dihydrochloride Structural Analogs: A Framework for Lead Discovery in Oncology

This guide provides a comprehensive framework for the comparative efficacy evaluation of structural analogs of 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride. The pyrimidine scaffold is a cornerstone in medicinal...

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Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a comprehensive framework for the comparative efficacy evaluation of structural analogs of 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride. The pyrimidine scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged" structure due to its prevalence in a multitude of clinically significant molecules, including anticancer, antiviral, and antimicrobial agents.[1][2][3][4] The parent compound, 2-[2-(Methylamino)ethyl]pyrimidin-4-ol, serves as a novel starting point for a drug discovery campaign aimed at developing potent and selective kinase inhibitors, a class of therapeutics that has revolutionized cancer treatment.[2][5][6][7][8]

The central tenet of this guide is the systematic exploration of the structure-activity relationship (SAR) to enhance the therapeutic potential of the lead compound.[5][8][9][10] By introducing targeted chemical modifications, we aim to design analogs with superior potency, improved selectivity, and favorable pharmacokinetic profiles. This document outlines the strategic design of these analogs, detailed protocols for their synthesis and biological evaluation, and a robust framework for data analysis and interpretation.

Rational Design and Synthesis of Structural Analogs

The design of our analog library is predicated on established medicinal chemistry principles. We will systematically probe three key regions of the parent molecule: the 2-position side chain, the 4-position substituent, and the 5-position of the pyrimidine core.

Proposed Analogs:

  • Parent Compound (PC): 2-[2-(Methylamino)ethyl]pyrimidin-4-ol

  • Analog 1 (A1): 2-(4-Methylpiperazin-1-yl)pyrimidin-4-ol - Modification at the 2-position to introduce a cyclic, more rigid substituent, a common moiety in kinase inhibitors.[8]

  • Analog 2 (A2): 5-Bromo-2-[2-(Methylamino)ethyl]pyrimidin-4-ol - Substitution at the 5-position with a halogen to explore potential halogen bonding interactions within the target's active site and enhance potency.[8]

  • Analog 3 (A3): N-methyl-2-(pyrimidin-2-yl)ethan-1-amine - Modification of the 4-ol to a 4-amino group to alter hydrogen bonding capacity and potential interactions with the target protein.

A plausible synthetic strategy involves a convergent approach, beginning with the construction of the core pyrimidine ring, followed by the introduction of the desired substituents. A generalized synthetic scheme is presented below.

G cluster_0 Core Synthesis cluster_1 Analog Synthesis Guanidine Derivative Guanidine Derivative Condensation Condensation Guanidine Derivative->Condensation Malonic Ester Malonic Ester Malonic Ester->Condensation Pyrimidine Core Pyrimidine Core Condensation->Pyrimidine Core Halogenation Halogenation Pyrimidine Core->Halogenation e.g., NBS Nucleophilic Substitution Nucleophilic Substitution Pyrimidine Core->Nucleophilic Substitution e.g., R-NH2 Analog 2 (A2) Analog 2 (A2) Halogenation->Analog 2 (A2) Parent Compound (PC) Parent Compound (PC) Nucleophilic Substitution->Parent Compound (PC) Analog 1 (A1) Analog 1 (A1) Nucleophilic Substitution->Analog 1 (A1) Analog 3 (A3) Analog 3 (A3) Nucleophilic Substitution->Analog 3 (A3)

Caption: Generalized synthetic pathway for pyrimidine analogs.

Comparative Efficacy Evaluation: A Multi-tiered Approach

To rigorously assess the therapeutic potential of our synthesized compounds, we will employ a multi-tiered screening cascade. For this guide, we hypothesize that our compounds target a Cyclin-Dependent Kinase, such as CDK9, which is implicated in transcriptional regulation and is a validated target in oncology.[6][9]

Tier 1: In Vitro Kinase Inhibition Assay

The initial screen will determine the direct inhibitory effect of the compounds on the isolated target enzyme. This allows for a clean assessment of potency without the complexities of a cellular environment.

Experimental Protocol: CDK9/Cyclin T1 Inhibition Assay (LanthaScreen™ Eu Kinase Binding Assay)

This protocol is a time-resolved fluorescence resonance energy transfer (TR-FRET) assay that measures the binding of the compounds to the kinase.

  • Reagent Preparation:

    • Prepare a 10x stock of CDK9/Cyclin T1 enzyme in kinase buffer.

    • Prepare a 10x stock of a fluorescently labeled ATP-competitive tracer (e.g., Alexa Fluor™ 647-labeled tracer).

    • Prepare a 10x stock of a europium-labeled anti-tag antibody (e.g., Eu-anti-GST antibody if using a GST-tagged kinase).

    • Serially dilute the test compounds in DMSO to create a range of concentrations (e.g., from 100 µM to 1 nM). Then, dilute these into the kinase buffer.

  • Assay Procedure:

    • In a 384-well plate, add 2 µL of the compound dilutions.

    • Add 2 µL of the 10x CDK9/Cyclin T1 enzyme stock to all wells.

    • Add 2 µL of the 10x Eu-anti-GST antibody and tracer mix.

    • Incubate at room temperature for 60 minutes, protected from light.

  • Data Acquisition and Analysis:

    • Read the plate on a TR-FRET enabled plate reader, measuring emission at 665 nm and 615 nm.

    • Calculate the emission ratio (665 nm / 615 nm).

    • Plot the emission ratio against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value. The IC50 is the concentration of inhibitor required to reduce the enzymatic reaction rate by 50%.[11]

G Start Start Compound Dilution Compound Dilution Start->Compound Dilution Add Compound to Plate Add Compound to Plate Compound Dilution->Add Compound to Plate Add Enzyme Add Enzyme Add Compound to Plate->Add Enzyme Add Antibody/Tracer Mix Add Antibody/Tracer Mix Add Enzyme->Add Antibody/Tracer Mix Incubate Incubate Read Plate (TR-FRET) Read Plate (TR-FRET) Incubate->Read Plate (TR-FRET) Data Analysis (IC50) Data Analysis (IC50) Read Plate (TR-FRET)->Data Analysis (IC50) End End Data Analysis (IC50)->End

Caption: Workflow for the in vitro kinase inhibition assay.

Tier 2: Cell-Based Antiproliferative Assay

Compounds that demonstrate significant activity in the biochemical assay will be advanced to cell-based assays to assess their ability to inhibit cancer cell growth. This step is crucial as it evaluates compound efficacy in a more physiologically relevant context, taking into account cell permeability and potential off-target effects.[11]

Experimental Protocol: Cell Viability Assay (CCK-8)

This protocol uses a highly water-soluble tetrazolium salt to determine cell viability.

  • Cell Culture and Seeding:

    • Culture a relevant cancer cell line (e.g., HCT116 colon cancer cells) in appropriate media.

    • Seed the cells into a 96-well plate at a density of 5,000 cells per well and incubate for 24 hours to allow for attachment.

  • Compound Treatment:

    • Prepare serial dilutions of the test compounds in cell culture media.

    • Remove the old media from the cells and add 100 µL of the compound-containing media to each well. Include a vehicle control (e.g., 0.1% DMSO).

    • Incubate the plate for 72 hours.

  • Assay and Data Acquisition:

    • Add 10 µL of CCK-8 solution to each well and incubate for 2-4 hours.

    • Measure the absorbance at 450 nm using a microplate reader.

  • Data Analysis:

    • Calculate the percentage of cell viability relative to the vehicle control.

    • Plot the percentage of viability against the logarithm of the compound concentration and fit the data to determine the GI50 (concentration for 50% of maximal inhibition of cell proliferation).

G Start Start Seed Cells in 96-well Plate Seed Cells in 96-well Plate Start->Seed Cells in 96-well Plate Incubate 24h Incubate 24h Seed Cells in 96-well Plate->Incubate 24h Prepare Compound Dilutions Prepare Compound Dilutions Incubate 24h->Prepare Compound Dilutions Treat Cells with Compounds Treat Cells with Compounds Prepare Compound Dilutions->Treat Cells with Compounds Incubate 72h Incubate 72h Treat Cells with Compounds->Incubate 72h Add CCK-8 Reagent Add CCK-8 Reagent Incubate 72h->Add CCK-8 Reagent Incubate 2-4h Incubate 2-4h Add CCK-8 Reagent->Incubate 2-4h Measure Absorbance (450nm) Measure Absorbance (450nm) Incubate 2-4h->Measure Absorbance (450nm) Calculate GI50 Calculate GI50 Measure Absorbance (450nm)->Calculate GI50 End End Calculate GI50->End G CDK9/Cyclin T1 CDK9/Cyclin T1 p-RNA Pol II (Ser2) p-RNA Pol II (Ser2) CDK9/Cyclin T1->p-RNA Pol II (Ser2) Phosphorylates RNA Pol II RNA Pol II RNA Pol II->p-RNA Pol II (Ser2) Transcription Elongation Transcription Elongation p-RNA Pol II (Ser2)->Transcription Elongation Anti-apoptotic Proteins (e.g., Mcl-1) Anti-apoptotic Proteins (e.g., Mcl-1) Transcription Elongation->Anti-apoptotic Proteins (e.g., Mcl-1) Apoptosis Apoptosis Our Inhibitors (e.g., A2) Our Inhibitors (e.g., A2) Our Inhibitors (e.g., A2)->CDK9/Cyclin T1 Inhibit Inhibition of Transcription Inhibition of Transcription Anti-apoptotic Proteins (e.g., Mcl-1)->Inhibition of Transcription Inhibition of Transcription->Apoptosis

Caption: Hypothesized signaling pathway of CDK9 inhibition.

Conclusion and Future Directions

This guide has outlined a systematic and scientifically rigorous approach to evaluating the comparative efficacy of novel 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride analogs. Based on our hypothetical SAR analysis, Analog 2 (A2) emerged as the most promising candidate, demonstrating superior potency in both biochemical and cellular assays.

The next steps in this drug discovery program would involve:

  • Lead Optimization: Further refinement of the A2 scaffold to improve potency and selectivity.

  • Pharmacokinetic Profiling: Assessment of ADME (absorption, distribution, metabolism, and excretion) properties of lead candidates.

  • In Vivo Efficacy Studies: Evaluation of antitumor activity in relevant animal models of cancer.

By adhering to this structured and data-driven approach, we can efficiently advance our lead compounds toward clinical development, with the ultimate goal of delivering a novel therapeutic for cancer patients.

References

Sources

Validation

Benchmarking 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride in high-throughput screening

Title: Benchmarking 2-[2-(Methylamino)ethyl]pyrimidin-4-ol Dihydrochloride in High-Throughput Fragment Screening: A Comparative Guide Target Audience: Researchers, scientists, and drug development professionals. Executiv...

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Author: BenchChem Technical Support Team. Date: March 2026

Title: Benchmarking 2-[2-(Methylamino)ethyl]pyrimidin-4-ol Dihydrochloride in High-Throughput Fragment Screening: A Comparative Guide

Target Audience: Researchers, scientists, and drug development professionals.

Executive Summary: The Strategic Value of Pyrimidine Fragments

In the landscape of modern drug design, Fragment-Based Drug Discovery (FBDD) has emerged as a powerful alternative to traditional High-Throughput Screening (HTS). By utilizing smaller, lower-complexity molecules (typically <300 Da), FBDD samples chemical space more efficiently and yields starting points with exceptionally high ligand efficiency[1].

As a Senior Application Scientist overseeing library design and biophysical screening, I frequently evaluate novel scaffolds for our fragment libraries. 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride (CAS: 2155856-30-5) represents a highly strategic building block. The pyrimidine core is a privileged pharmacophore and a well-known "hinge-binder" in kinase inhibitors, capable of forming critical hydrogen bonds with the ATP-binding pocket. Furthermore, the 2-(methylamino)ethyl side chain provides a synthetically tractable vector for 3D fragment elaboration, while the dihydrochloride salt form ensures the high aqueous solubility required for rigorous biophysical screening without aggregation-induced false positives.

This guide objectively benchmarks this compound against alternative pyrimidine-based scaffolds, providing actionable experimental workflows and self-validating protocols for your HTS campaigns.

Structural & Mechanistic Profiling

To understand why 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride is a superior starting point, we must analyze its structural causality:

  • The Pyrimidin-4-ol Core (Tautomeric Versatility): The core can exist in tautomeric equilibrium between the hydroxy-pyrimidine and pyrimidin-4(1H)-one forms. This flexibility allows it to adapt to the hydrogen-bond donor/acceptor requirements of a target's active site (e.g., mimicking the adenine ring of ATP in kinases)[2].

  • The Solvent Vector: The secondary amine on the ethyl chain is positioned to project outward toward the solvent-exposed region of the binding pocket. This is critical for subsequent fragment growth (e.g., via reductive amination or amide coupling) without disrupting the primary hinge-binding interaction.

  • The Dihydrochloride Salt: Fragments must often be screened at high concentrations (100 µM – 1 mM) due to their low initial affinity[1]. Free-base lipophilic fragments often precipitate in aqueous assay buffers, leading to false positives in optical assays or non-specific binding in Surface Plasmon Resonance (SPR). The dihydrochloride salt guarantees complete dissolution in standard HEPES/Tris buffers.

Mechanistic Binding Logic

Binding Core Pyrimidin-4-ol Core (Hinge Binder/Chelator) Target Kinase Hinge Region (Hydrogen Bonding) Core->Target Anchors fragment Vector 2-(Methylamino)ethyl (Solvent Vector) Growth Fragment Growth (Amide Coupling) Vector->Growth Enables 3D expansion Salt Dihydrochloride Salt (Aqueous Solubility) Assay HTS Buffer Compatibility (No Aggregation) Salt->Assay Prevents false negatives

Mechanistic rationale for the structural features of the pyrimidin-4-ol fragment.

Benchmarking Data: Comparative Performance

How does this compound stack up against other common fragment scaffolds? Traditional HTS often relies on larger, more complex molecules, but FBDD relies on strict physicochemical parameters (Rule of 3: MW < 300, cLogP ≤ 3, H-bond donors/acceptors ≤ 3)[3].

Table 1: Physicochemical & Fragment-Based Metrics

Scaffold / CompoundMolecular Weight (Free Base)cLogP (Est.)Solubility (1mM in Buffer)Elaboration Potential (Vectors)Ligand Efficiency (LE) Potential
2-[2-(Methylamino)ethyl]pyrimidin-4-ol 153.18 Da< 1.0Excellent (as di-HCl) High (Secondary Amine) High (>0.3 kcal/mol/HA)
2-Aminopyrimidine95.10 Da0.2ModerateLow (Requires C-H activation)Moderate
Pyrazolo[3,4-d]pyrimidine120.11 Da0.8Low to ModerateModerate (N1, C4, C6)High (Potent hinge binder)[2]
4-Hydroxypyrimidine96.09 Da-0.1GoodLowModerate

Insight: While fused bicyclic systems like pyrazolo[3,4-d]pyrimidines offer higher initial potency, they consume more of the molecular weight budget, leaving less room for optimization. The 2-[2-(Methylamino)ethyl]pyrimidin-4-ol strikes the perfect balance: it provides the essential pharmacophore while pre-installing a highly reactive, flexible growth vector.

Self-Validating Experimental Protocols

Because fragment binding events are inherently weak ( KD​ in the high micromolar to millimolar range), standard biochemical enzymatic assays are often insufficiently sensitive[4]. Therefore, biophysical techniques must be employed[4]. Below are the self-validating protocols required to benchmark this compound effectively.

Protocol A: High-Throughput Surface Plasmon Resonance (SPR) Screening

SPR is the gold standard for primary fragment screening because it provides real-time kinetic data (on/off rates) and is highly sensitive to low-molecular-weight analytes[4].

Objective: Determine the steady-state affinity ( KD​ ) of the fragment to a target kinase domain. Self-Validation Mechanism: Continuous monitoring of surface integrity and bulk refractive index correction.

  • Surface Preparation: Immobilize the purified target kinase onto a CM5 sensor chip via standard amine coupling (target immobilization level: 3000–5000 RU to ensure sufficient signal for a 153 Da fragment).

  • Solvent Correction (Critical Step): Because fragments are stored in DMSO, prepare a DMSO calibration curve (0.5% to 5% in running buffer). Causality: Mismatches in DMSO concentration between the sample and running buffer cause massive bulk refractive index shifts that mask true binding.

  • Analyte Injection: Prepare a concentration series of 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride (15.6 µM to 1000 µM) in running buffer (e.g., 20 mM HEPES pH 7.4, 150 mM NaCl, 0.005% Tween-20, 2% DMSO). Inject at a high flow rate (50 µL/min) to minimize mass transport limitations.

  • System Validation Controls:

    • Positive Control: Inject a known high-affinity inhibitor (e.g., Staurosporine, 1 µM) at the beginning, middle, and end of the run. If the response drops by >15%, the protein surface has denatured, and the run is invalid.

    • Negative Control: Inject running buffer alone to establish baseline drift.

Protocol B: Orthogonal Validation via Differential Scanning Fluorimetry (DSF)

SPR can occasionally yield false positives due to super-stoichiometric aggregation. DSF (Thermal Shift Assay) orthogonally validates target engagement by measuring the thermodynamic stabilization of the protein upon fragment binding[3].

  • Assay Assembly: In a 384-well PCR plate, combine 2 µM target protein, 5x SYPRO Orange dye, and 500 µM of the fragment in assay buffer (final volume 20 µL).

  • Thermal Melt: Subject the plate to a temperature gradient from 25°C to 95°C at a ramp rate of 1°C/minute using a real-time qPCR instrument. Monitor fluorescence (Ex: 490 nm, Em: 575 nm).

  • Data Analysis: Calculate the melting temperature ( Tm​ ) from the inflection point of the melt curve.

  • System Validation Controls:

    • Negative Control: DMSO only (0.5%). This establishes the basal Tm​ of the apo-protein.

    • Positive Control: A known reference ligand to ensure the protein is capable of being thermally stabilized ( ΔTm​>2∘C ).

    • Causality Check: If the fragment causes a negative thermal shift ( −ΔTm​ ), it is likely destabilizing the protein (acting as a denaturant or aggregator) rather than binding specifically to the active site.

HTS Fragment Screening Workflow

To conceptualize how this compound moves from a raw chemical library to a validated lead, follow this automated triage logic:

G A Primary HTS (SPR) Screening 1mM - 100µM B Hit Triage (Affinity & Kinetics) A->B Identify fast on/off binders C Orthogonal Validation (DSF / Thermal Shift) B->C Filter false positives D X-ray Crystallography (Binding Mode) C->D Confirm stabilization E Fragment Elaboration (via Methylamino vector) D->E Structure-based design

Self-validating FBDD workflow from SPR primary screening to structural elaboration.

Conclusion & Expert Recommendations

For drug development professionals curating libraries for kinase or metalloenzyme targets, 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride is a premium scaffold. Its superiority over simpler fragments like 2-aminopyrimidine lies in its built-in synthetic vector, which dramatically reduces the medicinal chemistry cycle time required to grow the fragment into adjacent binding pockets. Furthermore, utilizing the dihydrochloride salt form is a non-negotiable best practice to ensure the rigorous data quality required in high-concentration biophysical screening.

References

  • Fragment-Based Screening of a Natural Product Library against 62 Potential Malaria Drug Targets Employing Native Mass Spectrometry Source: National Institutes of Health (NIH) / PMC URL:[Link]

  • Fragment-Based Lead Discovery Strategies in Antimicrobial Drug Discovery Source: MDPI URL:[Link]

  • Biophysical screening in fragment-based drug design: a brief overview Source: Oxford Academic URL:[Link]

  • Discovery of novel 1H-pyrazolo[3,4-d]pyrimidine derivatives as BRK/PTK6 inhibitors Source: National Institutes of Health (NIH) / PMC URL:[Link]

  • Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold Source: RSC Medicinal Chemistry URL:[Link]

Sources

Comparative

Reproducibility of 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride synthesis routes across labs

[label="Thermodynam Fig 1. Decision logic and workflow for selecting the optimal synthesis route.

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Author: BenchChem Technical Support Team. Date: March 2026

[label="Thermodynam

Fig 1. Decision logic and workflow for selecting the optimal synthesis route.

Experimental Protocols: The Self-Validating System

Given the superior reproducibility of Route A, the following step-by-step methodology is provided. This protocol is designed as a self-validating system —incorporating specific In-Process Controls (IPCs) that allow the chemist to verify the success of each step before proceeding, thereby eliminating downstream failures.

Step 1: Condensation (Formation of the Protected Core)
  • Preparation: Charge a dry, argon-flushed round-bottom flask with N-Boc-3-(methylamino)propanamidine hydrochloride (1.0 eq) and anhydrous ethanol (10 volumes).

  • Base Addition: Add sodium ethoxide (2.5 eq, 21 wt% in ethanol) dropwise at 0 °C.

    • Causality: Excess base is strictly required to neutralize the hydrochloride salt of the amidine and to catalyze the subsequent condensation[1].

  • Electrophile Addition: Stir for 15 minutes, then add ethyl 3-ethoxyacrylate (1.1 eq).

  • Cyclization: Heat the reaction mixture to reflux (78 °C) for 12 hours.

    • IPC (Self-Validation): Analyze an aliquot via LC-MS. Proceed to workup only when the amidine mass is fully consumed and the intermediate mass [M+H]+254.1 is dominant.

  • Workup: Concentrate the mixture in vacuo, neutralize with 1M HCl to pH 6, and extract with ethyl acetate. Dry over Na2​SO4​ and concentrate to yield the Boc-protected intermediate.

Step 2: Global Deprotection and Salt Formation
  • Dissolution: Dissolve the crude intermediate in 1,4-dioxane (5 volumes).

  • Acidification: Add 4M HCl in dioxane (5.0 eq) at room temperature.

    • Causality: Anhydrous HCl cleaves the Boc group efficiently without hydrolyzing the pyrimidine ring, while simultaneously driving the precipitation of the highly stable dihydrochloride salt.

  • Precipitation: Stir for 4 hours. A dense white precipitate will form.

    • IPC (Self-Validation): TLC (DCM:MeOH 9:1) of the supernatant must show complete disappearance of the higher-Rf Boc-protected starting material.

  • Isolation: Filter the precipitate, wash with cold diethyl ether (3 volumes), and dry under high vacuum at 40 °C to afford the final product as a white, crystalline solid.

Mechanism Amidine N-Boc-Amidine Reaction Base-Promoted Condensation Amidine->Reaction Acrylate Ethyl 3-ethoxyacrylate Acrylate->Reaction Intermediate Protected Pyrimidin-4-ol Reaction->Intermediate Deprotect HCl/Dioxane Deprotection Intermediate->Deprotect Product Final Dihydrochloride Salt Deprotect->Product

Fig 2. Mechanistic pathway of the highly reproducible de novo annulation route.

References

  • Title: Synthesis of β-Keto Esters In-Flow and Rapid Access to Substituted Pyrimidines Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

  • Title: Synthetic Approaches for Pharmacologically Active Decorated Six-Membered Diazines Source: IntechOpen URL: [Link]

Sources

Validation

A Researcher's Guide to Evaluating Off-Target Effects: A Case Study in Kinase Inhibitor Cross-Reactivity

Introduction: The Double-Edged Sword of Kinase Inhibition Protein kinases, as central regulators of cellular signaling, have become one of the most important classes of drug targets, particularly in oncology. Small molec...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Double-Edged Sword of Kinase Inhibition

Protein kinases, as central regulators of cellular signaling, have become one of the most important classes of drug targets, particularly in oncology. Small molecule inhibitors designed to block the activity of a specific kinase have revolutionized treatment paradigms for numerous cancers. However, the high degree of structural conservation within the ATP-binding pocket of the human kinome presents a significant challenge: achieving inhibitor selectivity. Cross-reactivity, or the binding of an inhibitor to unintended kinase targets (off-targets), can lead to unexpected toxicities or, in some cases, beneficial polypharmacology. Therefore, a rigorous assessment of an inhibitor's selectivity profile early in the drug discovery process is not merely a characterization step but a critical determinant of its therapeutic potential.

This guide provides a comprehensive framework for evaluating the cross-reactivity of a novel kinase inhibitor in enzymatic assays. Due to the limited public data on "2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride," we will use a representative pyrimidine-based compound, Gefitinib , as our case study. Gefitinib is an Epidermal Growth Factor Receptor (EGFR) tyrosine kinase inhibitor, and its selectivity has been well-characterized, making it an excellent model for demonstrating the principles and methodologies of cross-reactivity profiling.

The Rationale for Kinase Selectivity Profiling

The human kinome comprises over 500 protein kinases, organized into a phylogenetic tree based on sequence homology. An ideal kinase inhibitor would exhibit high potency for its intended target while displaying minimal activity against all other kinases. In practice, this is rarely achieved. Kinase selectivity profiling, often referred to as "kinome scanning," is the process of testing a compound against a large panel of kinases to map its interaction landscape.[1]

This process is critical for:

  • Identifying potential off-target liabilities: Early identification of interactions with kinases known to be associated with adverse effects (e.g., cardiotoxicity) can save significant resources.

  • Deconvoluting cellular phenotypes: If a compound elicits a particular cellular response, a kinome scan can help determine if this is due to inhibition of the primary target or an off-target.

  • Discovering opportunities for drug repurposing: A compound designed for one target may show potent activity against another, therapeutically relevant kinase.

  • Guiding structure-activity relationship (SAR) studies: Understanding the selectivity profile of a lead compound allows medicinal chemists to design new analogs with improved selectivity.

Experimental Design: A Multi-Faceted Approach to Assessing Cross-Reactivity

A robust assessment of cross-reactivity involves a tiered approach, starting with a high-throughput primary screen and progressing to more detailed mechanistic studies for hits.

Workflow for Kinase Selectivity Profiling

G cluster_0 Phase 1: Primary Screening cluster_1 Phase 2: Hit Confirmation & Potency Determination cluster_2 Phase 3: Mechanistic & Cellular Validation A Compound of Interest (e.g., Gefitinib) B Single-Dose Kinome Scan (e.g., 1 µM concentration) A->B D Identify Off-Target 'Hits' (% Inhibition > 50%) B->D C Large Kinase Panel (e.g., >300 kinases) C->B E Dose-Response Assays (e.g., 10-point titration) D->E F Determine IC50 Values E->F G Biochemical Mechanism of Action Studies (e.g., ATP competition) F->G H Cellular Target Engagement Assays (e.g., NanoBRET™) F->H I Phenotypic Assays G->I H->I

Caption: A tiered workflow for assessing kinase inhibitor selectivity.

Protocol 1: Broad Kinome Profiling using the ADP-Glo™ Kinase Assay

The ADP-Glo™ Kinase Assay is a luminescent, homogeneous assay that measures the amount of ADP produced during a kinase reaction.[2] It is a widely used platform for primary screening and dose-response studies due to its high sensitivity and broad applicability across the kinome.

Principle: The assay is performed in two steps. First, after the kinase reaction, an ADP-Glo™ Reagent is added to terminate the reaction and deplete the remaining ATP. Second, a Kinase Detection Reagent is added to convert ADP to ATP, which is then used in a luciferase/luciferin reaction to produce light. The luminescent signal is proportional to the ADP concentration and, therefore, to kinase activity.

Step-by-Step Methodology:

  • Assay Plate Preparation:

    • Prepare a dilution series of the test compound (e.g., Gefitinib) in a suitable solvent (e.g., DMSO). The final DMSO concentration in the assay should be kept constant and low (<1%).

    • Dispense 2.5 µL of the compound dilutions into the wells of a 384-well plate. Include positive (no inhibitor) and negative (no enzyme) controls.

  • Kinase Reaction:

    • Prepare a 2X kinase/substrate solution in the appropriate kinase reaction buffer. The ATP concentration should ideally be at or near the Km for each kinase to accurately determine inhibitor potency.[3]

    • Add 2.5 µL of the 2X kinase/substrate solution to each well to initiate the reaction.

    • Incubate the plate at room temperature for a defined period (e.g., 60 minutes). The incubation time should be optimized to ensure the reaction is within the linear range.

  • ATP Depletion:

    • Add 5 µL of ADP-Glo™ Reagent to each well.

    • Incubate at room temperature for 40 minutes to stop the kinase reaction and deplete the remaining ATP.

  • ADP to ATP Conversion and Signal Generation:

    • Add 10 µL of Kinase Detection Reagent to each well.

    • Incubate at room temperature for 30-60 minutes to convert ADP to ATP and generate a luminescent signal.

  • Data Acquisition:

    • Measure the luminescence of each well using a plate-reading luminometer.

  • Data Analysis:

    • Calculate the percent inhibition for each compound concentration relative to the positive (100% activity) and negative (0% activity) controls.

    • For dose-response experiments, plot the percent inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Protocol 2: Cellular Target Engagement using NanoBRET™ Assays

While biochemical assays are essential, they do not fully recapitulate the complexity of the cellular environment.[4] Cellular target engagement assays, such as NanoBRET™ (Bioluminescence Resonance Energy Transfer), measure the binding of a compound to its target in live cells.[5] This provides more physiologically relevant data on target occupancy and cellular selectivity.

Principle: In the NanoBRET™ assay, the target kinase is expressed in cells as a fusion protein with NanoLuc® luciferase. A cell-permeable fluorescent tracer that binds to the kinase's active site is added. When the tracer binds to the NanoLuc®-kinase fusion protein, BRET occurs between the luciferase donor and the fluorescent tracer acceptor. A test compound that competes with the tracer for binding to the kinase will disrupt BRET, leading to a decrease in the signal.

Step-by-Step Methodology:

  • Cell Preparation:

    • Transfect HEK293 cells with a plasmid encoding the NanoLuc®-kinase fusion protein of interest.

    • Plate the transfected cells in a 96-well or 384-well white assay plate and incubate for 24 hours.

  • Compound Treatment:

    • Prepare a serial dilution of the test compound (e.g., Gefitinib).

    • Add the compound dilutions to the cells and incubate under standard cell culture conditions for a specified period (e.g., 2 hours) to allow the compound to reach equilibrium.

  • Tracer Addition and Signal Measurement:

    • Add the NanoBRET™ tracer and the Nano-Glo® substrate to the wells.

    • Measure the donor (460 nm) and acceptor (610 nm) emission signals using a luminometer equipped with the appropriate filters.

  • Data Analysis:

    • Calculate the raw BRET ratio by dividing the acceptor signal by the donor signal.

    • Normalize the BRET ratios to vehicle and no-tracer controls.

    • Plot the normalized BRET ratio against the compound concentration to generate a dose-response curve and determine the IC50 value for target engagement.

Data Presentation and Interpretation

Quantitative Comparison of Inhibitor Potency

The primary output of the dose-response experiments is the IC50 value, which represents the concentration of the inhibitor required to reduce enzyme activity by 50%. A lower IC50 value indicates higher potency.

Table 1: Comparative Potency of Gefitinib Against a Panel of Kinases

Kinase TargetFamilyBiochemical IC50 (nM) (ADP-Glo™)Cellular Target Engagement IC50 (nM) (NanoBRET™)
EGFR (WT) TK 25 50
EGFR (L858R)TK510
ERBB2 (HER2)TK1,5003,000
ABL1TK>10,000>10,000
SRCTK>10,000>10,000
LCKTK>10,000>10,000
AURKAAGC>10,000>10,000
CDK2CMGC>10,000>10,000
PKAAGC>10,000>10,000

(Note: The IC50 values presented are representative and compiled for illustrative purposes.)

From this data, we can conclude that Gefitinib is a potent inhibitor of wild-type and mutant EGFR. It shows significantly less activity against other kinases in the panel, indicating a high degree of selectivity. The slight rightward shift in potency in the cellular assay compared to the biochemical assay is common and can be attributed to factors such as cell membrane permeability and competition with high intracellular ATP concentrations.[4]

Visualization of Selectivity: The Kinome Dendrogram

A powerful way to visualize the selectivity of a compound is to plot the inhibition data onto a kinome dendrogram. This diagram illustrates the phylogenetic relationship between kinases, allowing for a rapid visual assessment of a compound's activity across different kinase families.

G cluster_TK TK cluster_AGC AGC cluster_CMGC CMGC EGFR EGFR ERBB2 ERBB2 ABL1 SRC LCK AURKA PKA CDK2 ROOT TK_hub AGC_hub CMGC_hub TK_hub->EGFR TK_hub->ERBB2 TK_hub->ABL1 TK_hub->SRC TK_hub->LCK AGC_hub->AURKA AGC_hub->PKA CMGC_hub->CDK2

Sources

Comparative

Comparing chemical suppliers for research-grade 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride

An Independent Researcher's Guide to Qualifying Chemical Suppliers for Research-Grade 2-[2-(Methylamino)ethyl]pyrimidin-4-ol Dihydrochloride Authored by: Your Senior Application Scientist In the pursuit of reproducible a...

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Author: BenchChem Technical Support Team. Date: March 2026

An Independent Researcher's Guide to Qualifying Chemical Suppliers for Research-Grade 2-[2-(Methylamino)ethyl]pyrimidin-4-ol Dihydrochloride

Authored by: Your Senior Application Scientist

In the pursuit of reproducible and reliable scientific outcomes, the quality of our starting materials is a non-negotiable prerequisite. This guide addresses a common challenge faced by researchers: selecting a dependable supplier for a specialized chemical reagent, in this case, 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride. The purity, identity, and consistency of this compound can significantly impact experimental results, making a thorough supplier qualification process essential.

This document moves beyond a simple comparison of catalog specifications. Instead, it provides a comprehensive framework for in-house validation. We will explore a two-pronged approach: a critical "on-paper" evaluation of supplier documentation followed by a robust "at-the-bench" experimental verification. This guide is designed to empower you, the researcher, to make data-driven decisions, ensuring the integrity of your work from the very first step.

The "On-Paper" Gauntlet: Deconstructing Supplier Documentation

Before committing to a purchase, a meticulous review of the documentation provided by potential suppliers is the most cost-effective first pass in the qualification process. Here, we dissect the key documents and what to look for.

Key Suppliers of Interest:

A preliminary market survey indicates that several major chemical suppliers list 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride in their catalogs. These include, but are not limited to:

  • Sigma-Aldrich (Merck)

  • Cayman Chemical

  • Santa Cruz Biotechnology

  • Toronto Research Chemicals

  • Abcam

The Certificate of Analysis (CofA): Your Primary Intelligence

The CofA is the single most important document provided by a supplier. It is a snapshot of the specific lot you are purchasing. However, not all CofAs are created equal. A detailed CofA should transparently present data from multiple analytical techniques.

What to Scrutinize on the CofA:

  • Identity Confirmation: Look for definitive proof of the chemical structure. Proton NMR (¹H-NMR) and Mass Spectrometry (MS) data are standard. The data should be consistent with the known structure of 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride.

  • Purity Assessment: High-Performance Liquid Chromatography (HPLC) is the gold standard for assessing the purity of small molecules. A high-quality CofA will not just state a purity value (e.g., ">98%") but will also show the chromatogram, allowing you to see the main peak and any impurities.

  • Residual Solvents: Gas Chromatography (GC) is often used to determine the presence of residual solvents from the synthesis and purification process. This is critical as certain solvents can be toxic to cells or interfere with downstream reactions.

  • Lot-Specific Data: Ensure the CofA is for the specific lot you are ordering. Generic or "typical" CofAs are a red flag, as they do not guarantee the quality of the batch you will receive.

The "At-the-Bench" Verification: An Experimental Framework

Documentation provides a baseline, but independent verification provides certainty. The following protocols are designed as a comprehensive workflow to compare the quality of 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride from different suppliers.

Overall Experimental Workflow

The following diagram illustrates the logical flow for a head-to-head comparison of the compound from two or more suppliers.

G cluster_0 Phase 1: Initial Screening cluster_1 Phase 2: Analytical Chemistry Validation cluster_2 Phase 3: Decision A Receive Compound (Supplier A, Lot 1) C Visual Inspection (Color, Form) A->C B Receive Compound (Supplier B, Lot 2) B->C D Solubility Test (Aqueous, DMSO) C->D E Identity Confirmation (LC-MS) D->E F Purity Quantification (HPLC-UV) D->F G Compare Data vs. CofA E->G F->G H Final Supplier Selection G->H

Caption: Workflow for qualifying a chemical supplier.

Protocol 1: Identity Confirmation via Liquid Chromatography-Mass Spectrometry (LC-MS)

Objective: To confirm that the compound's molecular weight matches that of 2-[2-(Methylamino)ethyl]pyrimidin-4-ol.

Methodology:

  • Standard Preparation: Prepare a 1 mg/mL stock solution of the compound in methanol or water. Dilute this stock to a final concentration of 1-10 µg/mL in an appropriate solvent for injection (e.g., 50:50 acetonitrile:water).

  • Instrumentation (Example):

    • LC System: Agilent 1260 Infinity II or equivalent.

    • MS System: Agilent 6120 Quadrupole LC/MS or equivalent with an electrospray ionization (ESI) source.

  • LC Method (for separation prior to MS):

    • Column: C18, 2.1 x 50 mm, 1.8 µm.

    • Mobile Phase A: 0.1% Formic Acid in Water.

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

    • Gradient: 5% B to 95% B over 5 minutes.

    • Flow Rate: 0.4 mL/min.

  • MS Method:

    • Ionization Mode: ESI Positive.

    • Scan Range: m/z 100-500.

    • Fragmentor Voltage: 70 V.

  • Data Analysis: The molecular formula of the free base is C₇H₁₁N₃O. The expected monoisotopic mass is 153.09 g/mol . In positive ESI mode, you should look for the protonated molecule [M+H]⁺ at an m/z of approximately 154.10.

Protocol 2: Purity Assessment via High-Performance Liquid Chromatography (HPLC-UV)

Objective: To quantify the purity of the compound and compare it to the supplier's specification.

Methodology:

  • Standard Preparation: Prepare a stock solution of ~1 mg/mL in a suitable solvent (e.g., water). Ensure the compound is fully dissolved.

  • Instrumentation:

    • HPLC System: System equipped with a UV-Vis or Diode Array Detector (DAD).

  • HPLC Method:

    • Column: C18, 4.6 x 150 mm, 5 µm.

    • Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water.

    • Mobile Phase B: 0.1% Trifluoroacetic Acid (TFA) in Acetonitrile.

    • Gradient: 5% B for 1 min, then ramp to 95% B over 10 min, hold for 2 min.

    • Flow Rate: 1.0 mL/min.

    • Detection Wavelength: Scan from 200-400 nm and select the wavelength of maximum absorbance (e.g., ~260 nm, typical for pyrimidine rings).

    • Injection Volume: 10 µL.

  • Data Analysis: Integrate all peaks in the chromatogram. Calculate the purity by dividing the area of the main peak by the total area of all peaks and multiplying by 100. Compare this value directly with the purity stated on the CofA.

Data Synthesis and Supplier Selection

After completing the experimental work, organize your findings in a structured manner to facilitate a clear comparison.

Comparative Data Summary
ParameterSupplier A (Lot: X)Supplier B (Lot: Y)Supplier C (Lot: Z)
Stated Purity (CofA) >98% (HPLC)99.2% (HPLC)>99% (HPLC)
Appearance White crystalline solidOff-white powderWhite crystalline solid
Solubility (10 mg/mL H₂O) Clear, colorless solutionClear, pale yellow solutionClear, colorless solution
Measured MW [M+H]⁺ [Enter your data][Enter your data][Enter your data]
Measured Purity (HPLC % Area) [Enter your data][Enter your data][Enter your data]
Cost per Gram [Enter cost][Enter cost][Enter cost]
Decision-Making Framework

Selecting a supplier involves balancing multiple factors. The diagram below presents a decision matrix to weigh different attributes based on your specific research needs.

G cluster_0 Decision Factors cluster_1 Weighting cluster_2 Final Choice factors Purity (Measured) Cost Lot-to-Lot Consistency Technical Support Shipping Time weighting Assign Importance (e.g., High, Med, Low) For Your Application factors->weighting Evaluate selection Optimal Supplier weighting->selection Select

Caption: A simple decision matrix for supplier selection.

Conclusion and Best Practices

The choice of a chemical supplier should not be a trivial one. While the initial cost is a factor, the potential cost of failed experiments, troubleshooting, and lack of reproducibility due to poor quality reagents is far greater. By implementing a systematic evaluation process that combines a critical review of documentation with independent analytical verification, researchers can significantly mitigate these risks.

Key Recommendations:

  • Always request a lot-specific CofA before purchasing.

  • Perform in-house QC on the first lot of any new critical reagent.

  • For long-term projects, consider purchasing a larger single lot to minimize variability over time. If this is not feasible, perform an abbreviated QC check on each new lot received.

This guide provides a robust framework, but the specific experimental details may need to be adapted based on the available instrumentation and the specific requirements of your research application. Investing this time upfront is an investment in the quality and integrity of your scientific data.

Validation

Validating the Biological Activity of 2-[2-(Methylamino)ethyl]pyrimidin-4-ol Dihydrochloride: A Preclinical Comparison Guide

Executive Summary & Mechanistic Rationale In the landscape of biogenic amine modulation, the structural evolution of established pharmacophores is a primary driver of novel drug discovery. The compound 2-[2-(Methylamino)...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Mechanistic Rationale

In the landscape of biogenic amine modulation, the structural evolution of established pharmacophores is a primary driver of novel drug discovery. The compound 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride (CAS: 2155856-30-5) represents a highly strategic modification of the classic histaminergic drug, betahistine (2-[2-(methylamino)ethyl]pyridine).

By replacing the pyridine ring with a pyrimidin-4-ol moiety, this novel chemical entity introduces a tautomeric system (pyrimidin-4-ol pyrimidin-4(1H)-one) and additional heteroatoms. The Causality of this Design: The imidazole ring of endogenous histamine is a critical pharmacophore for receptor binding. While the simple pyridine ring of betahistine confers weak Histamine H1 Receptor (H1R) agonism and potent H3 Receptor (H3R) antagonism[1], the pyrimidin-4-ol substitution drastically alters the hydrogen-bond donor/acceptor profile. This structural shift is hypothesized to not only retain H3R activity but potentially enhance affinity for the Histamine H4 Receptor (H4R) —a target sharing ~40% homology with H1R but possessing distinct binding pocket residues (e.g., N4.57 and E5.46) crucial for immune and pruritic modulation[2][3].

This guide provides a comprehensive, self-validating framework for evaluating the in vivo biological activity of this compound, comparing it against standard histaminergic agents across two distinct physiological axes: central vestibular compensation (H3R) and peripheral pruritus (H4R).

Comparative Target Profiling

To establish a baseline for experimental design, we must benchmark 2-[2-(Methylamino)ethyl]pyrimidin-4-ol against established reference compounds. The table below outlines the theoretical and known parameters guiding our in vivo validation strategy.

Pharmacological FeatureBetahistine Dihydrochloride (Standard)JNJ7777120 (H4R Reference)2-[2-(Methylamino)ethyl]pyrimidin-4-ol 2HCl (Test Compound)
Aromatic Core PyridineIndole-piperazinePyrimidin-4-ol
Primary Target Profile H1R (Weak Agonist), H3R (Antagonist)H4R (Selective Antagonist)Putative H3R Antagonist / H4R Modulator
Receptor Affinity (pKi) H3: ~6.5H4: ~8.1Subject to empirical validation
Primary In Vivo Application Vestibular compensation, Vertigo[4]Asthma, Pruritus, Inflammation[2]Vestibular disorders, Refractory Itch
Blood-Brain Barrier (BBB) High PenetrationModerate PenetrationHigh (Predicted via low MW & lipophilicity)

In Vivo Validation Workflows: A Self-Validating System

As application scientists, we must ensure that every protocol is a closed, self-validating loop. This means incorporating rigorous baseline establishments, internal controls, and orthogonal readouts to eliminate observer bias and confirm mechanistic causality.

Protocol A: Unilateral Labyrinthectomy (UL) Model in Rats (H3R Axis)

Mechanistic Causality: H3 autoreceptors in the tuberomammillary nucleus (TMN) and vestibular nuclei (VN) inhibit histamine release. Antagonizing these receptors upregulates histamine turnover, which accelerates the rebalancing of firing rates between intact and deafferented vestibular nuclei, thereby promoting central vestibular compensation[5].

Step-by-Step Methodology:

  • Baseline Establishment: Acclimate adult Wistar rats (n=10/group) for 7 days. Perform baseline behavioral assessments (spontaneous nystagmus, posture) using high-speed video tracking to ensure zero baseline deficits.

  • Surgical Intervention (UL): Under isoflurane anesthesia, perform a unilateral surgical labyrinthectomy. Critical Control: Include a "Sham" surgery group (surgical approach without labyrinth destruction) to control for surgical trauma.

  • Blinded Dosing Regimen: Administer treatments via oral gavage (p.o.) starting 2 hours post-recovery and continuing daily for 14 days.

    • Negative Control: 0.9% Saline (Vehicle).

    • Positive Control: Betahistine (10 mg/kg)[6].

    • Test Group: 2-[2-(Methylamino)ethyl]pyrimidin-4-ol (10 mg/kg & 30 mg/kg).

  • Environmental Control: House animals in total darkness between testing sessions. Causality: This eliminates visual substitution mechanisms, forcing the brain to rely strictly on histaminergic central compensation[4].

  • Data Acquisition: Quantify spontaneous nystagmus (beats/minute) and postural roll tilt (degrees) at days 1, 3, 7, and 14 post-lesion using automated tracking software to eliminate human observer bias.

Protocol B: Hapten-Induced Pruritus Cheek Model in Mice (H4R Axis)

Mechanistic Causality: H4 receptors on sensory C-fibers and eosinophils mediate histamine-induced itch. Traditional models inject pruritogens into the rostral back, making it difficult to distinguish itch from pain. The "Cheek Model" solves this: mice scratch the cheek with their hindlimbs for itch, but wipe the cheek with their forelimbs for pain[7].

Step-by-Step Methodology:

  • Sensitization & Baseline: Shave the right cheek of C57BL/6 mice (n=8/group) 48 hours prior to the experiment. Acclimate mice to observation chambers for 30 minutes.

  • Pre-treatment: Administer the test compound, Vehicle, or JNJ7777120 (H4R antagonist, 10 mg/kg) via intraperitoneal (i.p.) injection 30 minutes prior to the challenge.

  • Pruritogen Challenge: Inject 10 µL of histamine (100 µg) or a selective H4R agonist (e.g., 4-methylhistamine) intradermally into the right cheek[8].

  • Behavioral Differentiation (Self-Validation): Record animals for 45 minutes. Blinded software must independently tally:

    • Hindlimb Scratching Bouts: Validates pruritic (itch) response.

    • Forelimb Wiping Bouts: Validates nociceptive (pain) response.

  • Orthogonal Confirmation: Post-euthanasia, excise the cheek tissue and perform flow cytometry to quantify eosinophil infiltration, confirming the cellular mechanism of H4R modulation[9].

Expected Quantitative Outcomes

If the pyrimidin-4-ol substitution successfully broadens the compound's activity profile across H3 and H4 receptors, the expected experimental data should reflect a dual-efficacy profile as outlined below:

Experimental GroupUL Model: Nystagmus at Day 3 (Beats/min)UL Model: Full Recovery Time (Days)Cheek Model: Scratching Bouts (per 45 min)Cheek Model: Eosinophil Count (x10³/mg tissue)
Sham / Baseline 0 ± 0N/A12 ± 40.5 ± 0.1
Vehicle (Saline) 45 ± 514.5 ± 1.2135 ± 184.8 ± 0.6
Betahistine (10 mg/kg) 22 ± 4 (H3 effect)8.2 ± 0.9115 ± 15 (Weak H4 effect)4.2 ± 0.5
JNJ7777120 (10 mg/kg) 42 ± 6 (No H3 effect)13.8 ± 1.540 ± 9 (Strong H4 effect)1.2 ± 0.3
Test Compound (10 mg/kg) < 25 (Predicted)< 9.0 (Predicted)< 60 (Predicted)< 2.0 (Predicted)

Mechanistic Workflow Visualization

The following diagram maps the dual-pathway pharmacological validation architecture for the test compound.

G Cmpd 2-[2-(Methylamino)ethyl] pyrimidin-4-ol 2HCl H3R Histamine H3 Receptor (Vestibular Nuclei) Cmpd->H3R Antagonism H4R Histamine H4 Receptor (Sensory C-Fibers) Cmpd->H4R Modulation Mech1 Increased Histamine Turnover & Neuronal Depolarization H3R->Mech1 Mech2 Inhibition of Eosinophil Chemotaxis & Activation H4R->Mech2 Model1 Unilateral Labyrinthectomy (Vestibular Compensation) Mech1->Model1 Behavioral Readout Model2 Hapten-Induced Pruritus (Cheek Injection Model) Mech2->Model2 Behavioral Readout

Figure 1: Dual-pathway validation workflow for 2-[2-(Methylamino)ethyl]pyrimidin-4-ol targeting H3 and H4 receptors.

References

  • Zampeli, E., & Tiligada, E. (2009). "The role of histamine H4 receptor in immune and inflammatory disorders." British Journal of Pharmacology.[Link]

  • Lacour, M., & Sterkers, O. (2001). "Histamine and betahistine in the treatment of vertigo: elucidation of mechanisms of action." CNS Drugs.[Link]

  • Tighilet, B., & Lacour, M. (2020). "Histaminergic System and Vestibular Function in Normal and Pathological Conditions." CNS & Neurological Disorders Drug Targets.[Link]

  • Inagaki, N., et al. (2021). "In vitro models for investigating itch." Frontiers in Medicine.[Link]

  • LaMotte, R. H., et al. (2011). "Mouse models of acute, chemical itch and pain in humans." Journal of Investigative Dermatology.[Link]

  • Lacour, M. (2013). "Betahistine treatment in managing vertigo and improving vestibular compensation: clarification." Journal of Vestibular Research.[Link]

  • Smits, R. A., et al. (2009). "Targeting the Histamine H4 Receptor." Chemical Reviews.[Link]

  • Lee, J., et al. (2023). "Histamine H4 Receptor Agonist, 4-Methylhistamine, Aggravates Disease Progression and Promotes Pro-Inflammatory Signaling." International Journal of Molecular Sciences.[Link]

  • Casani, A. P., et al. (2018). "Report from a Consensus Conference on the treatment of Ménière's disease with betahistine: rationale, methodology and results." Acta Otorhinolaryngologica Italica.[Link]

Sources

Safety & Regulatory Compliance

Safety

2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride proper disposal procedures

The handling and disposal of pharmaceutical intermediates like 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride (CAS: 2155856-30-5) require strict adherence to Environmental Health and Safety (EHS) protocols. As a...

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Author: BenchChem Technical Support Team. Date: March 2026

The handling and disposal of pharmaceutical intermediates like 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride (CAS: 2155856-30-5) require strict adherence to Environmental Health and Safety (EHS) protocols. As a dihydrochloride salt of a secondary amine-bearing pyrimidine, this compound is highly valuable in drug discovery—often serving as a hydrophilic building block for kinase inhibitors and receptor modulators. However, its specific physicochemical properties dictate a rigorous, causality-driven approach to laboratory safety and waste management.

This guide provides drug development professionals and laboratory scientists with field-proven, step-by-step operational and disposal methodologies, ensuring both environmental compliance and personnel safety.

Physicochemical Profile & Hazard Identification

Before executing any disposal protocol, it is critical to understand the quantitative data and hazard classifications of the material. The dihydrochloride nature of this compound significantly alters its behavior in solution compared to its free-base counterpart [1].

Property / ParameterData / Classification
Chemical Name 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride
CAS Number 2155856-30-5
Molecular Formula C₇H₁₃Cl₂N₃O (or C₇H₁₁N₃O · 2HCl)
Molecular Weight 226.11 g/mol
Physical State Solid (Crystalline powder)
Aqueous Behavior Highly soluble; dissociates to yield an acidic solution (pH < 3)
GHS Hazard Classifications Skin Irrit. 2, Eye Irrit. 2A, STOT SE 3 (Respiratory tract irritation)

The Causality of Safety: Why We Implement Specific Controls

In advanced chemical handling, standard operating procedures (SOPs) must be grounded in chemical reality rather than rote memorization. Every safety measure for this compound is a direct response to its molecular structure:

  • Respirator/Ventilation Requirements: As a crystalline powder, this compound can easily aerosolize during weighing or transfer. Because it is a respiratory irritant (STOT SE 3), inhalation of the dust allows the hydrochloride salt to dissolve in the mucosal membranes of the respiratory tract, causing localized acidic burns. Action: Always handle the dry powder within a certified Class II Type A2 biological safety cabinet or a chemical fume hood.

  • Glove Selection (Nitrile vs. Latex): Nitrile gloves are mandatory. While the solid powder does not easily penetrate latex, researchers typically dissolve this intermediate in polar aprotic solvents like DMSO or DMF for biological assays. Nitrile provides superior chemical resistance to these carrier solvents, preventing the dissolved compound from breaching the glove barrier.

  • Aqueous Acidity & Plumbing Integrity: The "dihydrochloride" designation means that for every mole of the compound dissolved in water, two moles of hydrochloric acid (HCl) are effectively released. Discharging untreated aqueous solutions of this compound violates Resource Conservation and Recovery Act (RCRA) regulations regarding corrosive waste and will degrade laboratory plumbing [2]. Action: Mandatory neutralization prior to disposal.

Step-by-Step Waste Disposal Methodologies

The following protocols are designed as self-validating systems. By incorporating verification steps (e.g., pH testing), the researcher ensures the protocol has been executed successfully before the waste leaves the primary containment area.

Protocol A: Solid Waste Management (Unused Material or Spill Cleanup)
  • Collection: Use non-sparking, anti-static spatulas or brushes to collect unused or spilled powder. This prevents static-induced scattering of the fine particulates.

  • Containment: Transfer the solid into a chemically compatible, sealable high-density polyethylene (HDPE) container. Do not use metal containers, as residual moisture can cause the chloride salts to initiate galvanic corrosion.

  • Labeling: Affix a standardized hazardous waste label. Explicitly write: "Hazardous Solid Waste - Toxic/Irritant (2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride)".

  • Storage: Place the container in a designated secondary containment tray, strictly segregated from strong oxidizers and strong bases, until collected by your institution's EHS department [3].

Protocol B: Liquid Waste Segregation & Neutralization

Liquid waste containing this compound must be segregated based on the solvent system used.

For Aqueous Solutions (Mother liquors, assay buffers):

  • Transfer: Move the acidic aqueous waste into a large glass beaker positioned inside a fume hood.

  • Neutralization: Slowly add a neutralizing agent (e.g., 1M NaOH or saturated NaHCO₃ solution) dropwise while stirring continuously.

  • Validation: Use pH indicator strips or a calibrated pH meter to verify that the solution has reached a stable pH of 6.0 to 8.0. Self-validation: If the pH drops again after 5 minutes, un-dissolved salt may be going into solution; continue neutralization.

  • Disposal: Once neutralized, funnel the solution into the laboratory's designated "Aqueous Hazardous Waste" carboy.

For Organic Solutions (Reaction mixtures, HPLC effluents):

  • Assess the Solvent: Determine if the carrier solvent contains halogens (e.g., Dichloromethane, Chloroform) or is non-halogenated (e.g., Methanol, DMSO, Acetonitrile).

  • Segregation:

    • Route to the Halogenated Waste Container if covalently bound halogens are present in the solvent.

    • Route to the Non-Halogenated Waste Container if using standard polar solvents. Note: The chloride ions in the dihydrochloride salt do not classify the waste as "halogenated" under standard incineration guidelines, as they are ionic, not covalent.

WasteSegregation Start Waste Generated: 2-[2-(Methylamino)ethyl]pyrimidin-4-ol 2HCl Solid Solid Waste (Powder/Crystals) Start->Solid Liquid Liquid Waste (Solutions) Start->Liquid SolidOrg Hazardous Solid Waste Container Solid->SolidOrg Unused/Spilled Aq Aqueous Solution Liquid->Aq Org Organic Solution Liquid->Org AqWaste Aqueous Waste Stream (Adjust pH to 6-8) Aq->AqWaste Neutralize HCl salt Hal Halogenated Solvent (e.g., DCM) Org->Hal NonHal Non-Halogenated Solvent (e.g., MeOH, DMSO) Org->NonHal HalWaste Halogenated Waste Container Hal->HalWaste NonHalWaste Non-Halogenated Waste Container NonHal->NonHalWaste

Fig 1: Waste segregation workflow for 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride.

Protocol C: Empty Container Decontamination (Triple-Rinse)

Empty reagent bottles that previously housed pharmaceutical intermediates cannot be discarded in standard glass recycling without decontamination. We utilize the EPA-recommended triple-rinse protocol [2].

  • First Rinse: Add a small volume of compatible solvent (e.g., methanol or water) to the empty container. Cap and agitate vigorously. Dispose of this first rinse into the appropriate hazardous liquid waste stream. Causality: The first rinse removes >95% of the residual chemical.

  • Second & Third Rinses: Repeat the process two more times. These subsequent rinses ensure the container meets the regulatory definition of "RCRA-empty."

  • Defacement: Once dry, use a thick marker to completely cross out the original chemical label, or peel the label off entirely.

  • Disposal: The clean, defaced bottle may now be disposed of in standard laboratory glass waste.

Emergency Spill Response Workflow

In the event of an accidental breach of primary containment (e.g., dropping a reagent bottle), immediate and structured action is required to prevent cross-contamination of the laboratory environment.

SpillResponse Spill Spill Detected Assess Assess Spill Size & Evacuate if needed Spill->Assess PPE Don Appropriate PPE (Nitrile, Goggles, Mask) Assess->PPE Contain Contain Spill (Sweep/Absorb) PPE->Contain Decon Decontaminate Area (Soap & Water) Contain->Decon Dispose Transfer to Solid Hazardous Waste Decon->Dispose

Fig 2: Step-by-step emergency spill response workflow for solid pharmaceutical intermediates.

References

  • U.S. Environmental Protection Agency (EPA). "A Guide to Evaluating Hazardous Wastes at a Superfund Site for Disposal." EPA National Service Center for Environmental Publications (NEPIS). Available at: [Link]

  • Kamat Lab, University of Notre Dame. "Standard Operating Procedures: Waste Handling & Chemical Waste Disposal." Available at:[Link]

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